4-Hydroxymelatonin-d4

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 4-Hydroxymelatonin-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of 4-Hydroxymelatonin-d4, a deuterated analog of a key melatonin (B1676174) metabolite. This isotopically labeled compound serves as an invaluable internal standard for quantitative bioanalytical studies, particularly in mass spectrometry-based assays, due to its chemical similarity to the endogenous analyte and distinct mass.

Introduction

4-Hydroxymelatonin is a primary metabolite of melatonin, the neurohormone responsible for regulating circadian rhythms. The introduction of deuterium (B1214612) atoms into the 4-Hydroxymelatonin structure to create 4-Hydroxymelatonin-d4 provides a stable, non-radioactive isotopic label. This allows for precise quantification in complex biological matrices by minimizing analytical variability and improving the accuracy of pharmacokinetic and metabolic studies. This guide outlines a plausible synthetic pathway and details the essential characterization techniques required to ensure the identity, purity, and stability of the synthesized compound.

Synthesis of 4-Hydroxymelatonin-d4

The synthesis of 4-Hydroxymelatonin-d4 can be approached through a multi-step process, beginning with a commercially available deuterated precursor, Melatonin-d4. The key transformation is the regioselective hydroxylation of the indole (B1671886) ring at the C4 position.

Proposed Synthetic Pathway

A plausible synthetic pathway for 4-Hydroxymelatonin-d4 is outlined below. This pathway commences with the commercially available Melatonin-d4, where the deuterium atoms are located on the ethylamine (B1201723) side chain.

Caption: Proposed synthetic workflow for 4-Hydroxymelatonin-d4.

Experimental Protocols

Step 1: Regioselective C4-Hydroxylation of Melatonin-d4

The critical step in this synthesis is the introduction of a hydroxyl group at the 4-position of the indole nucleus of Melatonin-d4. A potential method for this transformation is through a Fenton-type reaction, which utilizes hydroxyl radicals for aromatic hydroxylation.[1][2][3][4][5]

• Reagents and Materials:

  • Melatonin-d4

  • Iron(II) sulfate (B86663) heptahydrate (FeSO₄·7H₂O)

  • Hydrogen peroxide (H₂O₂, 30% solution)

  • Acetonitrile (B52724) (HPLC grade)

  • Water (deionized)

  • Sulfuric acid (concentrated)

  • Sodium bicarbonate solution (saturated)

  • Ethyl acetate

  • Anhydrous sodium sulfate

• Procedure:

  • Dissolve Melatonin-d4 in a mixture of acetonitrile and water.

  • Acidify the solution with a catalytic amount of concentrated sulfuric acid.

  • Add a solution of iron(II) sulfate heptahydrate in water to the reaction mixture.

  • Cool the mixture in an ice bath.

  • Slowly add hydrogen peroxide solution dropwise to the stirred reaction mixture.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

  • Upon completion, quench the reaction by adding a saturated solution of sodium bicarbonate until the effervescence ceases.

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

Step 2: Purification of 4-Hydroxymelatonin-d4

The crude product is purified using preparative reverse-phase high-performance liquid chromatography (RP-HPLC) to isolate 4-Hydroxymelatonin-d4 from unreacted starting material and other hydroxylation isomers (e.g., 6-hydroxymelatonin).

• Instrumentation and Conditions:

  • Preparative HPLC system with a UV detector

  • Column: C18 reverse-phase column

  • Mobile Phase: A gradient of acetonitrile in water (with 0.1% formic acid)

  • Detection Wavelength: 280 nm

  • Fractions corresponding to the 4-Hydroxymelatonin-d4 peak are collected and lyophilized to yield the pure compound.

Characterization of 4-Hydroxymelatonin-d4

Thorough characterization is essential to confirm the structure and purity of the synthesized 4-Hydroxymelatonin-d4.

Logical Workflow for Characterization

Caption: Workflow for the characterization of 4-Hydroxymelatonin-d4.

Data Presentation

Table 1: Physicochemical Properties of 4-Hydroxymelatonin-d4

Property	Value
Molecular Formula	C₁₃H₁₂D₄N₂O₃
Molecular Weight	252.3 g/mol [6]
IUPAC Name	N-[2-(4-hydroxy-5-methoxy-1H-indol-3-yl)ethyl-1,1,2,2-d4]acetamide
Appearance	Off-white to pale yellow solid

Table 2: Analytical Characterization Data

Technique	Parameter	Expected Result
HPLC	Purity	≥98%
Retention Time	Dependent on specific method conditions
¹H NMR	Chemical Shifts (δ, ppm)	Consistent with the 4-hydroxymelatonin structure, with the absence of signals for the deuterated positions on the ethylamine side chain.
¹³C NMR	Chemical Shifts (δ, ppm)	Consistent with the 4-hydroxymelatonin structure.
High-Resolution Mass Spectrometry (HRMS)	[M+H]⁺	Calculated m/z: 253.1537, Observed m/z: within 5 ppm
Tandem Mass Spectrometry (MS/MS)	Fragmentation Pattern	Characteristic fragments corresponding to the loss of the acetyl group and cleavage of the ethylamine side chain. The deuterated fragments will have a mass shift of +4 amu compared to the non-deuterated analog.[7]

Experimental Protocols for Characterization

1. High-Performance Liquid Chromatography (HPLC)

• Instrumentation: HPLC system with a UV or Diode Array Detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (containing 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection Wavelength: 280 nm.

• Sample Preparation: Dissolve a small amount of the synthesized compound in the mobile phase.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation: 400 MHz or higher NMR spectrometer.

• Solvent: Methanol-d4 or DMSO-d6.

• Experiments: ¹H NMR, ¹³C NMR.

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.7 mL of the deuterated solvent.

3. Mass Spectrometry (MS)

• Instrumentation: High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with a liquid chromatography system (LC-MS).

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Analysis:

  • Full Scan (HRMS): To determine the accurate mass of the protonated molecular ion [M+H]⁺.

  • Tandem MS (MS/MS): To obtain the fragmentation pattern for structural confirmation. The precursor ion (m/z 253.15) is isolated and fragmented to produce characteristic product ions. A prominent fragment is expected at m/z 193.1, corresponding to the deuterated indole moiety after cleavage of the side chain.[7]

Conclusion

The synthesis and rigorous characterization of 4-Hydroxymelatonin-d4 are crucial for its application as a reliable internal standard in bioanalytical research. The proposed synthetic route via regioselective hydroxylation of commercially available Melatonin-d4 offers a feasible approach. The detailed characterization using a combination of HPLC, NMR, and high-resolution mass spectrometry ensures the identity, purity, and structural integrity of the final product, making it a valuable tool for researchers in drug metabolism and pharmacokinetics.

References

• 1. employees.csbsju.edu [employees.csbsju.edu]
• 2. Fenton's reagent - Wikipedia [en.wikipedia.org]
• 3. Aromatic hydroxylation by Fenton reagents (reactive intermediate [Lx+FeIIOOH(BH+)], not free hydroxyl radical (HO.)) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The hydroxylation of the salicylate anion by a Fenton reaction and T-radiolysis: a consideration of the respective mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. portalrecerca.uab.cat [portalrecerca.uab.cat]
• 6. clearsynth.com [clearsynth.com]
• 7. access.archive-ouverte.unige.ch [access.archive-ouverte.unige.ch]

4-Hydroxymelatonin-d4 Metabolic Pathway Analysis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the metabolic pathway of 4-Hydroxymelatonin-d4 (B1152979), a deuterated isotopologue of a minor but significant metabolite of melatonin (B1676174). Melatonin, a neurohormone primarily known for regulating circadian rhythms, undergoes extensive metabolism, mainly in the liver. While the 6-hydroxylation pathway is predominant, other pathways, including hydroxylation at the C4-position of the indole (B1671886) ring, contribute to its biotransformation. Understanding the metabolic fate of 4-hydroxymelatonin is crucial for a complete pharmacokinetic and toxicological profile of melatonin. The use of stable isotope-labeled compounds like 4-Hydroxymelatonin-d4 is instrumental in metabolic studies, allowing for precise quantification and pathway elucidation without the concerns of radiolabeling. This document details the enzymatic processes involved in the formation and subsequent conjugation of 4-hydroxymelatonin, presents available quantitative data, outlines detailed experimental protocols for its analysis, and provides visual representations of the key pathways and workflows.

Introduction to Melatonin Metabolism

Melatonin (N-acetyl-5-methoxytryptamine) is primarily metabolized by hepatic cytochrome P450 (CYP) enzymes. The major metabolic pathway involves hydroxylation at the 6-position to form 6-hydroxymelatonin (B16111), a reaction predominantly catalyzed by CYP1A2, with minor contributions from CYP1A1 and CYP1B1.[1][2][3] Another significant pathway is O-demethylation to N-acetylserotonin, mediated by CYP2C19 and to a lesser extent, CYP1A2.[3]

Beyond these primary routes, melatonin can be hydroxylated at other positions on the indole ring, including the C2, C3, and C4 positions, although these are generally considered minor pathways in mammals.[4] The resulting 4-hydroxymelatonin is a substrate for further biotransformation, primarily through conjugation reactions that increase its water solubility and facilitate its excretion.

The use of deuterated analogs, such as 4-Hydroxymelatonin-d4, is a powerful tool in metabolic research. The deuterium (B1214612) label provides a distinct mass signature for detection by mass spectrometry, enabling researchers to differentiate the administered compound and its metabolites from endogenous molecules. This allows for accurate tracing and quantification in complex biological matrices.

Metabolic Pathway of 4-Hydroxymelatonin-d4

The metabolic pathway of 4-Hydroxymelatonin-d4 can be described in two main phases: its formation from deuterated melatonin and its subsequent phase II conjugation.

Phase I Metabolism: Formation of 4-Hydroxymelatonin-d4

The formation of 4-hydroxymelatonin from melatonin is a Phase I hydroxylation reaction. While the specific cytochrome P450 isozymes responsible for this reaction have not been definitively identified in the literature, it is known that various CYPs, including members of the CYP1A and CYP2C families, are capable of hydroxylating the indole ring of melatonin.[3] It is plausible that these or other CYP isozymes are responsible for the generation of 4-hydroxymelatonin.

Phase II Metabolism: Conjugation of 4-Hydroxymelatonin-d4

Following its formation, the hydroxyl group of 4-hydroxymelatonin-d4 serves as a site for Phase II conjugation reactions. These reactions increase the polarity of the molecule, preparing it for elimination. The two primary conjugation pathways for hydroxylated melatonin metabolites are sulfation and glucuronidation.

• Sulfation: Evidence strongly suggests that 4-hydroxymelatonin undergoes sulfation. A study on the sulfation of 6-hydroxymelatonin and 4-hydroxyramelteon (a structural analog of 4-hydroxymelatonin) identified the human cytosolic sulfotransferase SULT1A1 as the primary enzyme responsible for their sulfation. This indicates that 4-hydroxymelatonin is also a likely substrate for SULT1A1.

• Glucuronidation: While direct experimental evidence for the glucuronidation of 4-hydroxymelatonin is limited, it is a well-established pathway for other hydroxylated melatonin metabolites, such as 6-hydroxymelatonin.[2] The process involves the transfer of glucuronic acid from UDP-glucuronic acid to the hydroxyl group, catalyzed by UDP-glucuronosyltransferases (UGTs).

The final metabolites, 4-sulfatoxymelatonin-d4 and 4-glucuronidoxymelatonin-d4, are highly water-soluble and are readily excreted in the urine.

Quantitative Data

Quantitative pharmacokinetic data specifically for 4-hydroxymelatonin are scarce in the published literature, reflecting its status as a minor metabolite. However, data from studies on melatonin and its major metabolite, 6-hydroxymelatonin, can provide a general context for its expected behavior.

Table 1: Pharmacokinetic Parameters of Melatonin and 6-Hydroxymelatonin in Animals

Compound	Species	Dose & Route	Tmax (min)	Cmax (ng/mL)	Half-life (min)
Melatonin	Rat	100 µg (i.p.)	~15	~150	22.5
6-Hydroxymelatonin	Rat	100 µg Melatonin (i.p.)	~15	~4.5	19
Melatonin	Dog	2.0 mg (oral)	30	1.8 ± 1.1	48 ± 18
6-Hydroxymelatonin	Dog	2.0 mg Melatonin (oral)	45	1.2 ± 0.6	42 ± 12
6-Sulfatoxymelatonin (B1220468)	Dog	2.0 mg Melatonin (oral)	90	12.5 ± 4.2	78 ± 18

Data compiled from published studies.[5][6] Note that these are not direct measurements for 4-hydroxymelatonin.

Experimental Protocols

The analysis of 4-Hydroxymelatonin-d4 and its metabolites in biological matrices typically involves sophisticated analytical techniques such as gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a deuterated internal standard is crucial for accurate quantification.

Sample Preparation from Urine for LC-MS/MS Analysis

This protocol is adapted from methods used for the analysis of other melatonin metabolites.[1][7]

• Sample Collection: Collect urine samples and store them at -80°C until analysis.

• Enzymatic Deconjugation:

  • To 1 mL of urine, add 50 µL of an internal standard solution (e.g., 4-Hydroxymelatonin-d7).

  • Add 500 µL of 0.2 M sodium acetate (B1210297) buffer (pH 5.0).

  • Add 20 µL of β-glucuronidase/arylsulfatase from Helix pomatia (≥100,000 units/mL sulfatase activity, ≥5,000 units/mL β-glucuronidase activity).

  • Incubate at 37°C for 2 hours to cleave the sulfate (B86663) and glucuronide conjugates.

• Solid-Phase Extraction (SPE):

  • Condition an Oasis HLB SPE cartridge (30 mg, 1 mL) with 1 mL of methanol (B129727) followed by 1 mL of water.

  • Load the deconjugated urine sample onto the cartridge.

  • Wash the cartridge with 1 mL of 5% methanol in water.

  • Elute the analytes with 1 mL of methanol.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 5% to 95% B over 10 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometric Detection:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (Hypothetical):

    • 4-Hydroxymelatonin-d4: Q1/Q3 transition to be determined by infusion of the standard.

    • 4-Hydroxymelatonin (non-deuterated): Q1/Q3 transition to be determined by infusion of the standard.

    • Internal Standard (e.g., 4-Hydroxymelatonin-d7): Q1/Q3 transition to be determined.

Visualizations

Metabolic Pathway Diagram

Caption: Metabolic pathway of 4-Hydroxymelatonin-d4.

Experimental Workflow Diagram

References

• 1. Simultaneous determination of melatonin and 6-hydroxymelatonin in human overnight urine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Melatonin as a medication and supplement - Wikipedia [en.wikipedia.org]
• 3. Metabolism of melatonin by human cytochromes p450 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Plasma 6-hydroxymelatonin, 6-sulfatoxymelatonin and melatonin kinetics after melatonin administration to rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A novel LC-MS/MS assay for the simultaneous determination of melatonin and its two major metabolites, 6-hydroxymelatonin and 6-sulfatoxymelatonin in dog plasma: Application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Development and Validation of an LC-MS/MS-Based Method for Quantifying Urinary Endogenous 6-Hydroxymelatonin - PubMed [pubmed.ncbi.nlm.nih.gov]

The In Vivo Biological Role of 4-Hydroxymelatonin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Hydroxymelatonin (4-OHM), a primary metabolite of the widely studied neurohormone melatonin (B1676174), is emerging as a biologically significant molecule in its own right. Possessing potent antioxidant and anti-inflammatory properties, 4-OHM plays a crucial role in the protective effects previously attributed solely to its parent compound. This technical guide provides a comprehensive overview of the in vivo biological role of 4-OHM, with a focus on its synthesis, metabolism, and mechanisms of action. We present quantitative data on its efficacy, detailed experimental protocols for its study, and visual representations of its known signaling pathways to facilitate further research and drug development in this promising area.

Introduction

Melatonin (N-acetyl-5-methoxytryptamine) is well-established for its role in regulating circadian rhythms and its broad-spectrum antioxidant effects. However, recent research has illuminated the significant contributions of its metabolites to its overall biological activity. Among these, 4-hydroxymelatonin (4-OHM) has garnered considerable attention due to its exceptional radical-scavenging capabilities and its potential as a therapeutic agent. This guide delves into the in vivo functions of 4-OHM, providing a technical resource for researchers and professionals in the field.

Synthesis and Metabolism of 4-Hydroxymelatonin

In vivo, 4-hydroxymelatonin is primarily formed through the enzymatic hydroxylation of melatonin. While the precise enzymatic pathways are still under investigation, cytochrome P450 enzymes are thought to be involved in this conversion.

Figure 1: Simplified pathway of 4-hydroxymelatonin formation.

Once formed, 4-OHM is further metabolized into various compounds for excretion. Understanding the pharmacokinetics of 4-OHM is crucial for designing effective in vivo studies and potential therapeutic applications.

Quantitative Data on Biological Activities

While research specifically quantifying the in vivo effects of 4-hydroxymelatonin is still expanding, in vitro and comparative studies provide valuable insights into its potency.

Parameter	Molecule	Value	Species/System	Reference
Antioxidant Activity
Peroxyl Radical Scavenging	4-Hydroxymelatonin	Faster than Trolox and Melatonin	In vitro (DFT calculation)	[1]
Copper (II) Inhibition	4-Hydroxymelatonin	Moderate	In vitro (DFT calculation)	[1]
Receptor Binding Affinity (Ki in nM)
MT1 Receptor	Melatonin	80	Human	[2]
MT2 Receptor	Melatonin	383	Human	[2]

Note: Specific Ki values for 4-hydroxymelatonin at MT1 and MT2 receptors are not yet well-documented in publicly available literature. The data for melatonin is provided for context.

Key Biological Roles and Signaling Pathways

The primary in vivo roles of 4-hydroxymelatonin identified to date are its potent antioxidant and anti-inflammatory activities. These effects are mediated through various signaling pathways.

Antioxidant Effects and the Nrf2 Pathway

4-Hydroxymelatonin is a highly effective scavenger of reactive oxygen species (ROS).[1] One of the key mechanisms by which melatonin and likely its metabolites, including 4-OHM, exert their antioxidant effects is through the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway. Nrf2 is a transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes.

Under basal conditions, Nrf2 is kept in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. In the presence of oxidative stress or activators like 4-OHM, Nrf2 dissociates from Keap1, translocates to the nucleus, and binds to the Antioxidant Response Element (ARE) in the promoter region of target genes. This leads to the transcription of protective enzymes such as heme oxygenase-1 (HO-1), NAD(P)H:quinone oxidoreductase 1 (NQO1), and enzymes involved in glutathione (B108866) synthesis.

Figure 2: 4-Hydroxymelatonin and the Nrf2 signaling pathway.

Anti-inflammatory Effects and the NF-κB Pathway

Chronic inflammation is a hallmark of many diseases, and the transcription factor Nuclear Factor-kappa B (NF-κB) is a master regulator of the inflammatory response. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Pro-inflammatory stimuli lead to the degradation of IκB, allowing NF-κB to translocate to the nucleus and induce the expression of pro-inflammatory genes, including cytokines like Interleukin-6 (IL-6), Tumor Necrosis Factor-alpha (TNF-α), and Interleukin-1beta (IL-1β).

While direct in vivo evidence for 4-OHM is still emerging, studies on melatonin suggest that it can inhibit the activation of the NF-κB pathway.[3] This is likely achieved by preventing the degradation of IκB, thereby keeping NF-κB in the cytoplasm and reducing the production of inflammatory mediators.

Figure 3: Postulated inhibition of the NF-κB pathway by 4-Hydroxymelatonin.

Experimental Protocols

To facilitate further in vivo research on 4-hydroxymelatonin, this section provides detailed methodologies for key experiments.

In Vivo Administration of 4-Hydroxymelatonin in a Mouse Model

This protocol describes the intraperitoneal (IP) injection of 4-OHM in mice, a common method for systemic administration in preclinical studies.

Materials:

• 4-Hydroxymelatonin (powder)

• Vehicle (e.g., saline with a small percentage of DMSO and/or Tween 80 to aid dissolution)

• Sterile 1 mL syringes

• Sterile 26-27 gauge needles

• 70% ethanol

• Mouse restraint device

Procedure:

• Preparation of 4-OHM Solution:

  • On the day of the experiment, dissolve 4-hydroxymelatonin powder in the chosen vehicle to the desired concentration (e.g., 1 mg/mL). Ensure complete dissolution. The final concentration of DMSO should be kept to a minimum (typically <5% of the total volume).

  • Warm the solution to room temperature before injection.

• Animal Handling and Injection:

  • Weigh the mouse to determine the correct injection volume (e.g., for a 10 mg/kg dose in a 25 g mouse, inject 0.25 mL of a 1 mg/mL solution). Maximum injection volume is typically 10 µL/g of body weight.[4]

  • Properly restrain the mouse to expose the abdomen.[5][6]

  • Disinfect the injection site in the lower right quadrant of the abdomen with 70% ethanol.

  • Insert the needle at a 30-45 degree angle into the peritoneal cavity.[5]

  • Aspirate slightly to ensure the needle is not in a blood vessel or organ.

  • Slowly inject the 4-OHM solution.

  • Withdraw the needle and return the mouse to its cage.

  • Monitor the animal for any adverse reactions.

Figure 4: Workflow for in vivo administration of 4-hydroxymelatonin.

Measurement of Oxidative Stress Markers

MDA is a widely used biomarker for lipid peroxidation. This protocol is adapted from commercially available kits.[7][8]

Materials:

• Mouse brain tissue

• RIPA buffer

• Malondialdehyde (MDA) standard

• 2-Thiobarbituric Acid (TBA)

• Butylated hydroxytoluene (BHT) solution

• Acetic acid

• DMSO

• Spectrophotometer or fluorescence plate reader

Procedure:

• Sample Preparation:

  • Homogenize brain tissue in ice-cold RIPA buffer.

  • Centrifuge the homogenate and collect the supernatant.

  • Determine the protein concentration of the supernatant.

• Assay:

  • Prepare MDA standards of known concentrations.

  • To 100 µL of sample or standard, add 25 µL of BHT solution and 100 µL of TBA solution (prepared in acetic acid and DMSO).[7]

  • Incubate the mixture at 95°C for 15-60 minutes.[7][8]

  • Cool the samples and centrifuge to pellet any precipitate.

  • Measure the absorbance of the supernatant at ~532 nm or fluorescence at Ex/Em ~540/590 nm.[7]

• Data Analysis:

  • Generate a standard curve using the MDA standards.

  • Calculate the MDA concentration in the samples based on the standard curve and normalize to the protein concentration.

SOD is a key antioxidant enzyme that catalyzes the dismutation of superoxide (B77818) radicals. This protocol is based on commercially available kits that utilize a colorimetric method.[9][10][11][12][13]

Materials:

• Tissue homogenate or plasma sample

• SOD assay kit (containing xanthine (B1682287) oxidase, a tetrazolium salt like WST-1, and SOD standard)

• Microplate reader

Procedure:

• Sample and Reagent Preparation:

  • Prepare tissue homogenates or collect plasma as described in the kit manual.[10][12]

  • Prepare the working solutions of the tetrazolium salt and xanthine oxidase according to the kit instructions.

  • Prepare a dilution series of the SOD standard.

• Assay:

  • Add samples, standards, and blank controls to a 96-well plate.

  • Initiate the reaction by adding the xanthine oxidase solution to all wells except the blank.

  • Incubate the plate at 37°C for 20-30 minutes.[11][12]

  • Read the absorbance at ~450 nm.

• Data Analysis:

  • Calculate the percentage of inhibition of the colorimetric reaction for each sample and standard.

  • Generate a standard curve by plotting the percentage of inhibition versus the SOD standard concentration.

  • Determine the SOD activity in the samples from the standard curve. One unit of SOD is typically defined as the amount of enzyme that inhibits the reaction by 50%.

Conclusion and Future Directions

4-Hydroxymelatonin is a potent antioxidant and anti-inflammatory metabolite of melatonin with significant therapeutic potential. Its ability to scavenge free radicals and modulate key signaling pathways, such as Nrf2 and potentially NF-κB, underscores its importance in cellular protection. While this guide provides a foundational understanding of the in vivo biological roles of 4-OHM, further research is imperative. Future studies should focus on:

• Quantitative Pharmacokinetics and Pharmacodynamics: Elucidating the in vivo absorption, distribution, metabolism, and excretion (ADME) profile of 4-OHM and correlating its concentrations with specific biological effects.

• Receptor Binding and Signaling: Determining the binding affinities of 4-OHM to melatonin receptors and other potential targets to fully characterize its mechanism of action.

• In Vivo Efficacy Studies: Conducting comprehensive preclinical studies in various animal models of diseases characterized by oxidative stress and inflammation to evaluate the therapeutic efficacy of 4-OHM.

• Clinical Trials: Translating promising preclinical findings into well-designed clinical trials to assess the safety and efficacy of 4-hydroxymelatonin in humans.

By addressing these research gaps, the full therapeutic potential of this intriguing molecule can be unlocked, paving the way for novel treatments for a wide range of oxidative stress- and inflammation-related disorders.

References

• 1. Radical-trapping and preventive antioxidant effects of 2-hydroxymelatonin and 4-hydroxymelatonin: Contributions to the melatonin protection against oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. clinmedjournals.org [clinmedjournals.org]
• 3. Melatonin Suppresses NLRP3 Inflammasome Activation via TLR4/NF-κB and P2X7R Signaling in High-Fat Diet-Induced Murine NASH Model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. animalstudyregistry.org [animalstudyregistry.org]
• 5. uac.arizona.edu [uac.arizona.edu]
• 6. Intraperitoneal Injection in Mice | Animals in Science [queensu.ca]
• 7. tcichemicals.com [tcichemicals.com]
• 8. NWK-MDA01 Malondialdehyde Protocol [nwlifescience.com]
• 9. mmpc.org [mmpc.org]
• 10. tiarisbiosciences.com [tiarisbiosciences.com]
• 11. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. MEASUREMENT OF SUPEROXIDE DISMUTASE, CATALASE, AND GLUTATHIONE PEROXIDASE IN CULTURED CELLS AND TISSUE - PMC [pmc.ncbi.nlm.nih.gov]

Discovery and Isolation of 4-Hydroxymelatonin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Melatonin (B1676174) (N-acetyl-5-methoxytryptamine), a neurohormone primarily synthesized in the pineal gland, is renowned for its central role in regulating circadian rhythms. Its metabolic fate is complex, involving several enzymatic and non-enzymatic pathways that yield a variety of metabolites. While 6-hydroxymelatonin (B16111) is the most abundant urinary metabolite, other hydroxylation products play significant biological roles. This technical guide focuses on 4-hydroxymelatonin, a less abundant but functionally important metabolite of melatonin.

The initial discovery and isolation of 4-hydroxymelatonin are not as prominently documented as those of other melatonin metabolites. While a seminal, standalone publication detailing its first identification proved elusive in a comprehensive literature search, its existence and formation, particularly in skin cells, are now well-established. This guide synthesizes the current understanding of 4-hydroxymelatonin's discovery, its metabolic pathway, and detailed methodologies for its isolation and quantification.

Metabolic Pathway of Melatonin to 4-Hydroxymelatonin

Melatonin undergoes hydroxylation at various positions on its indole (B1671886) nucleus, a process primarily mediated by cytochrome P450 (CYP) enzymes. The formation of 4-hydroxymelatonin is a result of this enzymatic action.

Caption: Metabolic pathway showing the enzymatic conversion of melatonin to 4-hydroxymelatonin by cytochrome P450 enzymes.

Experimental Protocols

Protocol 1: Isolation of 4-Hydroxymelatonin from Human Urine by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol is adapted from methods developed for the analysis of other melatonin metabolites in urine.

1. Sample Preparation (Solid-Phase Extraction - SPE)

• Objective: To extract and concentrate 4-hydroxymelatonin from the urine matrix and remove interfering substances.

• Materials:

  • Human urine samples.

  • Oasis MAX 3 cc (60 mg) extraction cartridges.

  • Methanol (B129727) (LC-MS grade).

  • Formic acid (LC-MS grade).

  • Ammonium (B1175870) hydroxide (B78521).

  • Water (LC-MS grade).

  • Internal Standard (IS): Deuterated 4-hydroxymelatonin (if available) or a structurally similar compound.

• Procedure:

  • Thaw frozen urine samples at room temperature.

  • Centrifuge the samples at 4000 rpm for 10 minutes to pellet any particulate matter.

  • To 1 mL of the supernatant, add the internal standard.

  • Condition the SPE cartridge with 2 mL of methanol followed by 2 mL of water.

  • Load the urine sample onto the conditioned cartridge.

  • Wash the cartridge with 2 mL of 5% ammonium hydroxide in water to remove acidic and neutral interferences.

  • Wash the cartridge with 2 mL of methanol to remove basic interferences.

  • Elute 4-hydroxymelatonin with 2 mL of methanol containing 2% formic acid.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Objective: To separate and quantify 4-hydroxymelatonin using high-performance liquid chromatography coupled with tandem mass spectrometry.

• Instrumentation:

  • A high-performance liquid chromatography (HPLC) system.

  • A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Conditions:

  • Column: A reverse-phase C18 column (e.g., 2.1 mm x 50 mm, 1.7 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient Elution: A linear gradient starting with a low percentage of mobile phase B, increasing to elute 4-hydroxymelatonin, followed by a wash and re-equilibration step. A typical gradient might be: 0-1 min (5% B), 1-5 min (5-95% B), 5-6 min (95% B), 6-6.1 min (95-5% B), 6.1-8 min (5% B).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 40°C.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions for 4-hydroxymelatonin and its internal standard.

    • 4-Hydroxymelatonin (C13H16N2O3; MW: 248.28): The exact m/z transitions would need to be determined by infusing a standard solution, but a likely transition would be m/z 249.1 -> [fragment ion].

    • Internal Standard: Monitor the corresponding transition for the deuterated analog.

  • Optimization: Optimize cone voltage and collision energy for each transition to maximize signal intensity.

Protocol 2: Synthesis of 4-Hydroxymelatonin Reference Standard

A certified reference standard is crucial for accurate quantification. While a detailed synthetic route for the initial characterization is not available, a plausible modern synthetic approach is outlined below.

• Objective: To chemically synthesize 4-hydroxymelatonin for use as a reference standard.

• General Strategy: The synthesis would likely involve the introduction of a hydroxyl group at the C4 position of a suitable indole precursor, followed by the elaboration of the ethylamine (B1201723) side chain and subsequent N-acetylation. A key step would be the regioselective hydroxylation of the indole ring.

Note: This is a generalized synthetic strategy and requires optimization by a synthetic organic chemist.

Quantitative Data

Quantitative data for 4-hydroxymelatonin in biological fluids are not as extensively reported as for 6-hydroxymelatonin. The available data indicate that its concentrations are generally low.

Biological Matrix	Analyte	Concentration Range	Analytical Method	Reference
Human Keratinocytes	4-Hydroxymelatonin	Detected, formation enhanced by UVB radiation	HPLC	[1]
Human Urine	6-Hydroxymelatonin	6.70–11.28 µ g/24h	LC-MS/MS	[2]

Experimental Workflow

The following diagram illustrates a typical workflow for the quantitative analysis of 4-hydroxymelatonin from biological samples.

Caption: A generalized experimental workflow for the quantitative analysis of 4-hydroxymelatonin.

Conclusion

4-Hydroxymelatonin is an intriguing metabolite of melatonin with recognized antioxidant properties. While the historical details of its initial discovery and isolation are not as well-documented as other melatonin metabolites, modern analytical techniques provide a clear path for its accurate quantification in biological systems. Further research into the quantitative levels of 4-hydroxymelatonin in various tissues and its specific physiological and pathological roles will be crucial in fully understanding the complete metabolic and functional profile of melatonin. This guide provides a foundational framework for researchers and drug development professionals to pursue further investigations into this important molecule.

References

• 1. mdpi.com [mdpi.com]
• 2. Development and Validation of an LC–MS/MS-Based Method for Quantifying Urinary Endogenous 6-Hydroxymelatonin [jstage.jst.go.jp]

An In-depth Technical Guide on the Chemical Structure and Stability of 4-Hydroxymelatonin-d4

This technical guide provides a comprehensive overview of the chemical structure, stability, and analytical methodologies related to 4-Hydroxymelatonin-d4. The information is intended for researchers, scientists, and professionals involved in drug development and metabolic studies.

Chemical Structure and Properties

4-Hydroxymelatonin-d4 is the deuterated analogue of 4-Hydroxymelatonin, which is a metabolite of Melatonin (B1676174).[1] The incorporation of four deuterium (B1214612) atoms into the molecule makes it a valuable internal standard for quantitative analysis by mass spectrometry-based methods, such as liquid chromatography-mass spectrometry (LC-MS), in pharmacokinetic and metabolic studies.[2]

The key chemical properties of 4-Hydroxymelatonin-d4 are summarized in the table below.

Property	Value	Source(s)
IUPAC Name	N-[2-(4-hydroxy-5-methoxy-1H-indol-3-yl)ethyl]acetamide-d4	[1]
Synonyms	4-Hydroxymelatonin-d4	[1][3]
Molecular Formula	C₁₃H₁₂D₄N₂O₃	[1][3]
Molecular Weight	252.3 g/mol	[1][3]
Exact Mass	252.1412	[3]

Below is a diagram illustrating the chemical structure of 4-Hydroxymelatonin-d4.

Caption: Chemical structure of 4-Hydroxymelatonin. The d4 label indicates the positions of deuterium substitution, which are typically on the ethylamine (B1201723) side chain.

Stability Profile

While specific quantitative stability data for 4-Hydroxymelatonin-d4 is not extensively available in public literature, its stability can be inferred from the general principles of pharmaceutical stability testing and data on related compounds like melatonin and its metabolites. Forced degradation studies are essential to understand the intrinsic stability of a molecule and to develop stability-indicating analytical methods.[4][5][6][7]

The following table summarizes the typical conditions for forced degradation studies that would be applicable to 4-Hydroxymelatonin-d4.

Stress Condition	Typical Reagents and Conditions	Potential Degradation Pathways
Acid Hydrolysis	0.1 M - 1 M HCl, room temperature to elevated temperature (e.g., 60°C)	Hydrolysis of the acetamide (B32628) group.
Base Hydrolysis	0.1 M - 1 M NaOH, room temperature to elevated temperature (e.g., 60°C)	Hydrolysis of the acetamide group.
Oxidation	3-30% H₂O₂, room temperature	Oxidation of the indole (B1671886) ring and other susceptible functional groups.
Thermal Degradation	Dry heat (e.g., 60-80°C)	General decomposition.
Photostability	Exposure to UV and visible light (ICH Q1B guidelines)	Photodegradation, potentially leading to the formation of various photoproducts.

For related compounds, storage at low temperatures is recommended to ensure long-term stability. For instance, stock solutions of 6-Hydroxy Melatonin-d4 are recommended to be stored at -80°C for up to 6 months or -20°C for up to 1 month.[2] Similarly, Melatonin-d4 is stated to be stable for at least 4 years when stored at -20°C.

Experimental Protocols

Conceptual Synthesis of 4-Hydroxymelatonin-d4

A plausible synthetic route for 4-Hydroxymelatonin-d4 would involve the deuteration of a suitable precursor followed by steps analogous to the synthesis of melatonin and its hydroxylated metabolites. A conceptual workflow is presented below.

Caption: Conceptual workflow for the synthesis of 4-Hydroxymelatonin-d4.

Stability-Indicating HPLC Method

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is crucial for assessing the stability of 4-Hydroxymelatonin-d4 and separating it from its potential degradation products.

Instrumentation:

• HPLC system with a UV or PDA detector.

• Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase:

• A gradient elution is typically employed.

• Solvent A: Water with 0.1% formic acid.

• Solvent B: Acetonitrile with 0.1% formic acid.

General Procedure:

• Prepare stock solutions of 4-Hydroxymelatonin-d4 in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

• Subject the solutions to forced degradation conditions as outlined in Section 2.

• At specified time points, withdraw samples, neutralize if necessary, and dilute to an appropriate concentration.

• Inject the samples into the HPLC system.

• Monitor the chromatograms for the appearance of new peaks (degradation products) and a decrease in the peak area of the parent compound.

• The method should be validated for specificity, linearity, accuracy, precision, and robustness according to ICH guidelines.

Metabolic Pathway of Melatonin to 4-Hydroxymelatonin

4-Hydroxymelatonin is a product of the metabolic breakdown of melatonin. The primary routes of melatonin metabolism involve hydroxylation by cytochrome P450 (CYP) enzymes, primarily in the liver.

The diagram below illustrates the major metabolic pathway leading to the formation of 4-Hydroxymelatonin.

Caption: Simplified metabolic pathway of melatonin.

Conclusion

4-Hydroxymelatonin-d4 is a critical tool for advanced biomedical research, particularly in the quantitative analysis of melatonin metabolism. While specific data on its stability and synthesis are limited in the public domain, this guide provides a foundational understanding based on established principles of medicinal chemistry and analytical science. The provided conceptual frameworks for synthesis and stability testing can serve as a starting point for developing detailed, validated protocols. Further research into the specific degradation pathways and long-term stability of 4-Hydroxymelatonin-d4 would be beneficial for its broader application in clinical and research settings.

References

• 1. Forced degradation | 1743 Publications | 7250 Citations | Top Authors | Related Topics [scispace.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Melatonin - Wikipedia [en.wikipedia.org]
• 4. longdom.org [longdom.org]
• 5. pharmtech.com [pharmtech.com]
• 6. medcraveonline.com [medcraveonline.com]
• 7. biomedres.us [biomedres.us]

A Technical Guide to the Biosynthesis of Melatonin and its Hydroxylated Metabolites

For Researchers, Scientists, and Drug Development Professionals

Abstract

Melatonin (B1676174) (N-acetyl-5-methoxytryptamine) is a pleiotropic molecule, renowned for its central role in regulating circadian rhythms, its potent antioxidant properties, and its influence on various physiological processes.[1] The synthesis and metabolism of melatonin are tightly controlled through a series of enzymatic reactions, primarily occurring in the pineal gland but also in various extrapineal sites.[1][2] This technical guide provides an in-depth exploration of the core biosynthetic pathway of melatonin from its precursor, L-tryptophan, the intricate regulatory mechanisms that govern its production, and the subsequent metabolic pathways, with a focus on its hydroxylated metabolites. Detailed experimental protocols for key analytical techniques and quantitative data on enzymatic activities are presented to support researchers in this field.

The Core Biosynthetic Pathway of Melatonin

The synthesis of melatonin from the essential amino acid L-tryptophan is a well-defined, four-step enzymatic cascade.[3] This process primarily takes place in the pinealocytes of the pineal gland.[4]

• Hydroxylation of L-Tryptophan: The pathway begins with the hydroxylation of L-tryptophan at the 5-position of the indole (B1671886) ring by the enzyme tryptophan hydroxylase (TPH) , producing 5-hydroxytryptophan (B29612) (5-HTP).[5][6] This reaction requires oxygen and the cofactor tetrahydrobiopterin (B1682763) (THB).[5]

• Decarboxylation of 5-HTP: The resulting 5-HTP is then decarboxylated by aromatic L-amino acid decarboxylase (AADC) , which utilizes pyridoxal (B1214274) phosphate (B84403) as a cofactor, to yield the neurotransmitter serotonin (B10506) (5-hydroxytryptamine, 5-HT).[5][6]

• N-Acetylation of Serotonin: Serotonin is acetylated by arylalkylamine N-acetyltransferase (AANAT) , also known as serotonin N-acetyltransferase, to form N-acetylserotonin.[5][7] This step is the primary rate-limiting enzyme in melatonin production and a key point of regulation.[2][8][9] The acetyl group is donated by acetyl-coenzyme A (Acetyl-CoA).[5]

• O-Methylation of N-Acetylserotonin: In the final step, the 5-hydroxyl group of N-acetylserotonin is methylated by acetylserotonin O-methyltransferase (ASMT) , previously known as hydroxyindole-O-methyltransferase (HIOMT), to produce melatonin.[4][6] This reaction uses S-adenosyl methionine (SAM) as the methyl donor.[5]

Figure 1: The core enzymatic pathway of melatonin biosynthesis from L-tryptophan.

Regulation of Melatonin Biosynthesis

The production of melatonin is not constitutive; it is meticulously regulated by the central circadian clock located in the suprachiasmatic nucleus (SCN) of the hypothalamus, ensuring its characteristic nocturnal peak.[4]

• The Light/Dark Cycle: Light information received by the retina is transmitted to the SCN.[4] During darkness, the SCN signals the pineal gland via a multi-synaptic pathway, culminating in the release of norepinephrine (B1679862) from sympathetic nerve terminals.[10]

• Norepinephrine Signaling: Norepinephrine binds to β1- and α1-adrenergic receptors on pinealocytes, increasing intracellular cyclic AMP (cAMP) levels.[4][5]

• AANAT Activation and Protection: The rise in cAMP activates protein kinase A (PKA), which phosphorylates the rate-limiting enzyme, AANAT.[5] Phosphorylated AANAT is then bound by 14-3-3 proteins.[11] This binding serves two critical functions: it maintains AANAT in a highly active catalytic state and protects it from proteasomal degradation.[11]

• Inhibition by Light: During the day, or upon exposure to light at night (especially blue light at 460–480 nm), the neural signal from the SCN is inhibited.[5] This halts norepinephrine release, leading to a drop in cAMP levels.[8] Consequently, AANAT is dephosphorylated, dissociates from the protective 14-3-3 proteins, and is rapidly ubiquitinated and degraded by the proteasome, causing a swift cessation of melatonin synthesis.[5][11]

• Transcriptional Control: AANAT expression is also subject to transcriptional regulation. Its gene promoter contains cAMP response elements (CREs) and E-boxes, allowing for control by both the photic environment (via cAMP) and the core clock machinery (via the CLOCK:BMAL1 complex).[8][12][13]

References

• 1. melatonin biosynthesis pathway: Topics by Science.gov [science.gov]
• 2. Molecular evidence that melatonin is enzymatically oxidized in a different manner than tryptophan: investigations with both indoleamine 2,3-dioxygenase and myeloperoxidase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Melatonin - Wikipedia [en.wikipedia.org]
• 6. Melatonin biosynthesis pathways in nature and its production in engineered microorganisms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. tandfonline.com [tandfonline.com]
• 9. researchgate.net [researchgate.net]
• 10. Melatonin Synthesis Enzymes Activity: Radiometric Assays for AANAT, ASMT, and TPH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Photic Regulation of Arylalkylamine N-Acetyltransferase Binding to 14-3-3 Proteins in Retinal Photoreceptor Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. tandfonline.com [tandfonline.com]
• 13. Regulation of arylalkylamine N-acetyltransferase (AANAT) in the retina - PubMed [pubmed.ncbi.nlm.nih.gov]

4-Hydroxymelatonin-d4 CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Hydroxymelatonin-d4, a deuterated analog of a minor but significant metabolite of melatonin (B1676174). This document is intended for professionals in research, scientific, and drug development fields who require detailed technical information on this compound.

Core Compound Information

4-Hydroxymelatonin-d4 is the deuterium-labeled form of 4-Hydroxymelatonin, which is a product of the metabolic breakdown of melatonin. The introduction of deuterium (B1214612) atoms creates a heavier isotopologue, making it an ideal internal standard for quantitative analysis by mass spectrometry. This is particularly useful in pharmacokinetic and metabolic studies of melatonin.

It is important to note that a specific CAS number for 4-Hydroxymelatonin-d4 is not consistently provided by commercial suppliers.[1][2] However, the non-deuterated form, 4-Hydroxymelatonin, is well-documented.

Quantitative Data Summary

The following tables summarize the key quantitative data for 4-Hydroxymelatonin-d4 and its non-deuterated counterpart for easy comparison.

Identifier	4-Hydroxymelatonin-d4	References
CAS Number	Not consistently available	[1][2]
Molecular Formula	C₁₃H₁₂D₄N₂O₃	[1]
Molecular Weight	252.3 g/mol	[1]

Identifier	4-Hydroxymelatonin (non-deuterated)	References
CAS Number	39998-64-6	[3][4][5]
Molecular Formula	C₁₃H₁₆N₂O₃	[3][4]
Molecular Weight	248.28 g/mol	[3][4][5]

Melatonin Metabolism and the Role of 4-Hydroxymelatonin

Melatonin is primarily metabolized in the liver by cytochrome P450 enzymes, with the major metabolite being 6-hydroxymelatonin (B16111).[6][7] However, other hydroxylated metabolites, including 2-hydroxymelatonin and 4-hydroxymelatonin, are also formed, albeit in smaller quantities.[8] These metabolites can be further conjugated before excretion. The study of these metabolic pathways is crucial for understanding the biological effects and disposition of melatonin.

Melatonin Metabolic Pathway

Experimental Protocols

Synthesis of 4-Hydroxymelatonin-d4 (Representative Method)

Objective: To synthesize 4-Hydroxymelatonin-d4 for use as an internal standard.

Materials:

• 4-Amino-5-methoxytryptamine precursor

• Deuterated acetyl chloride (CD₃COCl)

• Anhydrous aprotic solvent (e.g., dichloromethane)

• Base (e.g., triethylamine)

• Purification system (e.g., column chromatography)

Procedure:

• Dissolve the 4-amino-5-methoxytryptamine precursor in the anhydrous aprotic solvent under an inert atmosphere (e.g., nitrogen or argon).

• Add the base to the reaction mixture to act as an acid scavenger.

• Slowly add a stoichiometric amount of deuterated acetyl chloride to the cooled reaction mixture.

• Allow the reaction to proceed at room temperature with continuous stirring until completion, monitoring by a suitable technique like thin-layer chromatography (TLC).

• Upon completion, quench the reaction and perform an aqueous workup to remove excess reagents and salts.

• Dry the organic layer and concentrate it under reduced pressure.

• Purify the crude product using column chromatography to obtain pure 4-Hydroxymelatonin-d4.

• Confirm the structure and isotopic enrichment of the final product using techniques such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Quantitative Analysis of 4-Hydroxymelatonin in Biological Samples using LC-MS/MS

This protocol is a representative method for the quantification of 4-hydroxymelatonin in a biological matrix (e.g., plasma or urine) using 4-Hydroxymelatonin-d4 as an internal standard. The principles are based on established methods for melatonin and its other metabolites.[10][11]

Objective: To accurately quantify the concentration of 4-hydroxymelatonin in a biological sample.

1. Sample Preparation (Solid-Phase Extraction):

• Thaw biological samples (e.g., 1 mL of urine) at room temperature.

• For urine samples, perform enzymatic deconjugation using β-glucuronidase/arylsulfatase to measure total 4-hydroxymelatonin.[11]

• Spike the samples with a known concentration of 4-Hydroxymelatonin-d4 internal standard.

• Condition a solid-phase extraction (SPE) cartridge (e.g., C18) with methanol (B129727) followed by water.

• Load the pre-treated sample onto the SPE cartridge.

• Wash the cartridge with a weak solvent to remove interferences.

• Elute the analyte and the internal standard with an appropriate organic solvent (e.g., methanol or acetonitrile).

• Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase: A gradient elution using water with 0.1% formic acid (A) and acetonitrile (B52724) with 0.1% formic acid (B).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), positive.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (Hypothetical):

    • 4-Hydroxymelatonin: Monitor the transition of the precursor ion (m/z) to a specific product ion.

    • 4-Hydroxymelatonin-d4: Monitor the transition of the deuterated precursor ion (m/z) to its corresponding product ion.

3. Quantification:

• Construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte for a series of calibration standards.

• Determine the concentration of 4-hydroxymelatonin in the unknown samples by interpolating their peak area ratios on the calibration curve.

LC-MS/MS Quantification Workflow

References

• 1. clearsynth.com [clearsynth.com]
• 2. 4-Hydroxymelatonin-d4 | CAS | LGC Standards [lgcstandards.com]
• 3. scbt.com [scbt.com]
• 4. omsynth.com [omsynth.com]
• 5. 4-Hydroxymelatonin | C13H16N2O3 | CID 24827055 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Physiology of the Pineal Gland and Melatonin - Endotext - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis of internal labeled standards of melatonin and its metabolite N1-acetyl-N2-formyl-5-methoxykynuramine for their quantification using an on-line liquid chromatography-electrospray tandem mass spectrometry system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Assessing melatonin and its oxidative metabolites amounts in biological fluid and culture medium by liquid chromatography electrospray ionization tandem mass spectrometry (LC–ESI-MS/MS) - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 11. Simultaneous determination of melatonin and 6-hydroxymelatonin in human overnight urine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Antioxidant Properties of 4-Hydroxymelatonin

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Hydroxymelatonin (4-OHM), a key metabolite of melatonin (B1676174), has emerged as a potent antioxidant with significant potential for therapeutic applications. This technical guide provides a comprehensive overview of the antioxidant properties of 4-OHM, detailing its mechanisms of action, summarizing available quantitative data, and outlining relevant experimental protocols. The document also visualizes key signaling pathways and experimental workflows to facilitate a deeper understanding of its protective effects against oxidative stress.

Introduction

Oxidative stress, characterized by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is implicated in the pathophysiology of numerous diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. Melatonin, a neurohormone primarily known for its role in regulating circadian rhythms, is also a well-established antioxidant. Its metabolites, including 4-hydroxymelatonin, contribute significantly to its overall protective effects.[1][2] 4-OHM, in particular, has demonstrated superior antioxidant activity in several contexts, making it a compound of significant interest for further research and drug development.

Mechanisms of Antioxidant Action

The antioxidant properties of 4-hydroxymelatonin are attributed to several key mechanisms, primarily centered around its ability to directly scavenge free radicals and to modulate endogenous antioxidant defense systems.

Direct Radical Scavenging

4-Hydroxymelatonin is an exceptional scavenger of peroxyl radicals (ROO•), a major class of ROS involved in lipid peroxidation.[2] Theoretical studies have indicated that 4-OHM reacts with peroxyl radicals at a significantly faster rate than both its parent compound, melatonin, and the widely used antioxidant analog, Trolox.[2] This high reactivity is largely attributed to the presence of a phenolic hydroxyl group in its structure, which can readily donate a hydrogen atom to neutralize free radicals.[2]

Preventive Antioxidant Activity: Metal Ion Chelation

In addition to direct radical scavenging, 4-hydroxymelatonin exhibits preventive antioxidant effects through the chelation of transition metal ions, such as copper (Cu(II)).[2] By binding to these metal ions, 4-OHM can inhibit their participation in Fenton-like reactions, which are a major source of the highly reactive hydroxyl radical (•OH). This sequestration of pro-oxidant metal ions is a crucial mechanism in preventing the initiation of oxidative damage.

Modulation of Endogenous Antioxidant Systems: The Nrf2-ARE Pathway

4-Hydroxymelatonin, like its parent compound melatonin, is believed to upregulate the body's endogenous antioxidant defenses through the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2)-Antioxidant Response Element (ARE) signaling pathway. While direct experimental evidence specifically for 4-OHM is still emerging, studies on melatonin and its metabolites suggest that they can promote the translocation of Nrf2 to the nucleus.[3][4] Once in the nucleus, Nrf2 binds to the ARE in the promoter regions of various antioxidant genes, leading to the increased expression of a suite of protective enzymes.

Key Nrf2-regulated antioxidant enzymes include:

• Heme Oxygenase-1 (HO-1): Catalyzes the degradation of heme into biliverdin, which is subsequently converted to the potent antioxidant bilirubin.

• NAD(P)H:quinone Oxidoreductase 1 (NQO1): A flavoprotein that detoxifies quinones and reduces oxidative stress.

• Glutamate-Cysteine Ligase (GCL): The rate-limiting enzyme in the synthesis of glutathione (B108866) (GSH), a major intracellular antioxidant.

• Superoxide (B77818) Dismutase (SOD), Catalase (CAT), and Glutathione Peroxidase (GPx): A group of enzymes that work in concert to detoxify superoxide radicals and hydrogen peroxide.

Studies in plant models have shown that exogenous application of 4-hydroxymelatonin can amplify the activity of SOD, CAT, and ascorbate (B8700270) peroxidase, further supporting its role in enhancing enzymatic antioxidant defenses.[5]

Quantitative Antioxidant Data

While extensive research highlights the qualitative antioxidant prowess of 4-hydroxymelatonin, specific experimentally-derived quantitative data from standardized antioxidant assays remains limited in the publicly available scientific literature. Theoretical calculations have positioned 4-OHM as a superior peroxyl radical scavenger, but experimental validation with values such as IC50, Trolox Equivalent Antioxidant Capacity (TEAC), or Oxygen Radical Absorbance Capacity (ORAC) are not yet widely reported.

The following table summarizes the available qualitative and comparative data. Researchers are encouraged to perform direct quantitative assays to further elucidate the precise antioxidant capacity of 4-hydroxymelatonin.

Antioxidant Property	Method	Result for 4-Hydroxymelatonin	Reference
Peroxyl Radical Scavenging	Theoretical Calculations (Density Functional Theory)	Reacts faster than melatonin and Trolox.	[2]
Metal Ion Chelation	Theoretical Calculations	Moderately efficient at inhibiting Cu(II).	[2]
Enzyme Activity Modulation	In vivo (Solanum melongena)	Increased activity of Superoxide Dismutase (SOD), Catalase (CAT), and Ascorbate Peroxidase (APX).	[5]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to assessing the antioxidant properties of 4-hydroxymelatonin.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it and causing a color change from purple to yellow.

Protocol:

• Reagent Preparation:

  • Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol. Store in a dark, airtight container.

  • Prepare a series of dilutions of 4-hydroxymelatonin in methanol.

  • Use a known antioxidant, such as Trolox or ascorbic acid, as a positive control.

• Assay Procedure:

  • In a 96-well microplate, add a specific volume (e.g., 100 µL) of each 4-hydroxymelatonin dilution to triplicate wells.

  • Add the same volume of the DPPH solution to each well.

  • Include a blank (methanol only) and a control (methanol with DPPH).

  • Incubate the plate in the dark at room temperature for a specified time (e.g., 30 minutes).

• Measurement and Calculation:

  • Measure the absorbance at 517 nm using a microplate reader.

  • Calculate the percentage of DPPH radical scavenging activity using the formula:

  • Plot the % inhibition against the concentration of 4-hydroxymelatonin to determine the IC50 value (the concentration required to inhibit 50% of the DPPH radicals).

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay is based on the ability of an antioxidant to reduce the pre-formed ABTS radical cation (ABTS•+), causing a decolorization of the solution.

Protocol:

• Reagent Preparation:

  • Prepare the ABTS radical cation solution by reacting a 7 mM ABTS stock solution with 2.45 mM potassium persulfate. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.

  • Dilute the ABTS•+ solution with a suitable buffer (e.g., phosphate-buffered saline, pH 7.4) to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Prepare a series of dilutions of 4-hydroxymelatonin.

• Assay Procedure:

  • Add a small volume (e.g., 10 µL) of each 4-hydroxymelatonin dilution to a test tube or microplate well.

  • Add a larger volume (e.g., 1 mL) of the diluted ABTS•+ solution and mix thoroughly.

• Measurement and Calculation:

  • After a set incubation time (e.g., 6 minutes), measure the absorbance at 734 nm.

  • Calculate the percentage of inhibition and determine the Trolox Equivalent Antioxidant Capacity (TEAC) by comparing the activity of 4-hydroxymelatonin to that of a Trolox standard curve.[6]

Oxygen Radical Absorbance Capacity (ORAC) Assay

The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe from damage by peroxyl radicals generated by AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride).

Protocol:

• Reagent Preparation:

  • Prepare a working solution of the fluorescent probe (e.g., fluorescein) in a suitable buffer (e.g., 75 mM phosphate (B84403) buffer, pH 7.4).

  • Prepare a fresh solution of AAPH in the same buffer.

  • Prepare a series of dilutions of 4-hydroxymelatonin and a Trolox standard.

• Assay Procedure:

  • In a black 96-well microplate, add the fluorescein (B123965) solution to all wells.

  • Add the 4-hydroxymelatonin dilutions, Trolox standards, and a blank (buffer only) to the respective wells.

  • Incubate the plate at 37°C for a short period (e.g., 15 minutes).

  • Initiate the reaction by adding the AAPH solution to all wells.

• Measurement and Calculation:

  • Immediately begin monitoring the fluorescence decay kinetically at an excitation wavelength of ~485 nm and an emission wavelength of ~520 nm, with readings taken every 1-2 minutes.

  • Calculate the area under the curve (AUC) for each sample and standard.

  • Determine the ORAC value of 4-hydroxymelatonin in Trolox equivalents (TE) by comparing its net AUC to that of the Trolox standard curve.[7][8][9][10][11]

Western Blot Analysis for Nrf2 Activation

This technique is used to detect the translocation of Nrf2 from the cytoplasm to the nucleus, a key indicator of its activation.

Protocol:

• Cell Culture and Treatment:

  • Culture a suitable cell line (e.g., human keratinocytes, hepatocytes) to an appropriate confluency.

  • Treat the cells with various concentrations of 4-hydroxymelatonin for a specified duration. Include a positive control (e.g., a known Nrf2 activator) and a negative control (vehicle).

• Nuclear and Cytoplasmic Fractionation:

  • Harvest the cells and perform subcellular fractionation to separate the nuclear and cytoplasmic proteins.

• Protein Quantification and SDS-PAGE:

  • Quantify the protein concentration in each fraction.

  • Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Immunoblotting:

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for Nrf2.

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection and Analysis:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

  • Quantify the band intensities to determine the relative levels of Nrf2 in the nuclear and cytoplasmic fractions. An increase in the nuclear-to-cytoplasmic ratio of Nrf2 indicates activation.[3][12]

Quantitative Real-Time PCR (qRT-PCR) for Nrf2 Target Gene Expression

qRT-PCR is used to measure the mRNA levels of Nrf2 target genes to confirm that Nrf2 activation leads to increased transcription of antioxidant enzymes.

Protocol:

• Cell Culture and Treatment:

  • Treat cells with 4-hydroxymelatonin as described for the Western blot analysis.

• RNA Extraction and cDNA Synthesis:

  • Extract total RNA from the cells using a suitable kit.

  • Reverse transcribe the RNA into complementary DNA (cDNA).

• qRT-PCR:

  • Perform real-time PCR using primers specific for Nrf2 target genes (e.g., HMOX1, NQO1, GCLC) and a housekeeping gene (e.g., GAPDH, ACTB) for normalization.

• Data Analysis:

  • Calculate the relative gene expression levels using the ΔΔCt method. An increase in the mRNA levels of the target genes in 4-hydroxymelatonin-treated cells compared to controls indicates transcriptional activation by Nrf2.[13][14]

Visualizations: Signaling Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key concepts related to the antioxidant properties of 4-hydroxymelatonin.

Caption: Overview of the direct and indirect antioxidant mechanisms of 4-hydroxymelatonin.

Caption: The Nrf2-ARE signaling pathway as a proposed mechanism for 4-hydroxymelatonin's indirect antioxidant effects.

Caption: A generalized experimental workflow for determining the in vitro antioxidant capacity of 4-hydroxymelatonin.

Conclusion and Future Directions

4-Hydroxymelatonin is a promising antioxidant molecule with multifaceted protective mechanisms against oxidative stress. Its superior radical scavenging activity, coupled with its potential to enhance endogenous antioxidant defenses via the Nrf2 pathway, positions it as a strong candidate for further investigation in the context of diseases associated with oxidative damage.

Future research should focus on:

• Quantitative In Vitro Studies: Performing standardized antioxidant assays (DPPH, ABTS, ORAC, etc.) to establish a comprehensive quantitative profile of 4-hydroxymelatonin's antioxidant capacity.

• Cellular and In Vivo Models: Elucidating the specific molecular targets and signaling pathways modulated by 4-hydroxymelatonin in relevant disease models.

• Pharmacokinetics and Bioavailability: Investigating the absorption, distribution, metabolism, and excretion of 4-hydroxymelatonin to assess its potential as a therapeutic agent.

• Comparative Studies: Directly comparing the antioxidant efficacy of 4-hydroxymelatonin with melatonin and other known antioxidants in various experimental settings.

A deeper understanding of the antioxidant properties of 4-hydroxymelatonin will be instrumental in unlocking its full therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. Radical-trapping and preventive antioxidant effects of 2-hydroxymelatonin and 4-hydroxymelatonin: Contributions to the melatonin protection against oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Melatonin Ameliorate neuroinflammation in activated microglia through the Aryl hydrocarbon-Nrf2 axis [ijbs.com]
• 4. Melatonin suppresses cisplatin-induced nephrotoxicity via activation of Nrf-2/HO-1 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Determination of Antioxidant Activity by Oxygen Radical Absorbance Capacity (ORAC-FL), Cellular Antioxidant Activity (CAA), Electrochemical and Microbiological Analyses of Silver Nanoparticles Using the Aqueous Leaf Extract of Solanum mammosum L - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Kinetic Approach to Oxygen Radical Absorbance Capacity (ORAC): Restoring Order to the Antioxidant Activity of Hydroxycinnamic Acids and Fruit Juices - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cellbiolabs.com [cellbiolabs.com]
• 9. Exploiting Kinetic Features of ORAC Assay for Evaluation of Radical Scavenging Capacity [mdpi.com]
• 10. bmglabtech.com [bmglabtech.com]
• 11. agilent.com [agilent.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Activation of Nrf2/HO-1 Pathway by Nardochinoid C Inhibits Inflammation and Oxidative Stress in Lipopolysaccharide-Stimulated Macrophages - PMC [pmc.ncbi.nlm.nih.gov]

Melatonin Metabolism and the Emergence of 4-Hydroxymelatonin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Melatonin (B1676174), a neurohormone primarily synthesized by the pineal gland, is integral to the regulation of circadian rhythms. Its metabolism is a critical determinant of its bioavailability and physiological effects. While the principal metabolic pathway leading to 6-hydroxymelatonin (B16111) is well-documented, the formation and potential roles of other metabolites, such as 4-hydroxymelatonin, are emerging areas of scientific inquiry. This technical guide provides a comprehensive overview of melatonin metabolism, with a specific focus on the knowns and unknowns surrounding the formation of 4-hydroxymelatonin. It is designed to equip researchers, scientists, and drug development professionals with a thorough understanding of the enzymatic processes, quantitative data, and experimental methodologies pertinent to the study of these pathways.

Introduction

Melatonin (N-acetyl-5-methoxytryptamine) plays a pivotal role in synchronizing the body's internal clock with the light-dark cycle.[1] Its therapeutic potential in sleep disorders, neurodegenerative diseases, and cancer has spurred extensive research into its synthesis, signaling, and metabolic fate. The primary route of melatonin clearance involves hepatic metabolism by cytochrome P450 (CYP) enzymes, leading to the formation of 6-hydroxymelatonin.[2][3] This metabolite is then conjugated and excreted, primarily in the urine.[2]

However, the metabolic landscape of melatonin is not limited to this major pathway. Other metabolites, including N1-acetyl-N2-formyl-5-methoxykynuramine (AFMK), N1-acetyl-5-methoxykynuramine (AMK), and various hydroxylated derivatives, have been identified.[2] Among these, 4-hydroxymelatonin has garnered interest due to its potential antioxidant properties.[4][5] Understanding the formation of this minor metabolite is crucial for a complete picture of melatonin's physiological actions and for the development of novel therapeutic strategies.

This guide will first detail the well-established 6-hydroxylation pathway of melatonin metabolism. It will then delve into the current, albeit limited, understanding of 4-hydroxymelatonin formation, highlighting the gaps in our knowledge and suggesting avenues for future research.

The Principal Metabolic Pathway: 6-Hydroxylation of Melatonin

The conversion of melatonin to 6-hydroxymelatonin is the rate-limiting step in its inactivation and is predominantly carried out by the cytochrome P450 enzyme system in the liver.

Key Enzymes and Their Kinetics

Several CYP isoforms have been implicated in the 6-hydroxylation of melatonin, with CYP1A2 being the most significant contributor in the human liver.[3] CYP1A1 and CYP1B1 also catalyze this reaction, particularly in extrahepatic tissues, while CYP2C19 plays a minor role.[3] The kinetic parameters for these enzymes are summarized in Table 1.

Enzyme	Km (μM)	Vmax (pmol/min/pmol P450)	Tissue Distribution	Reference
CYP1A2	25.9 ± 2.47	10.6 ± 0.32	Liver	[3]
CYP1A1	19.2 ± 2.01	6.46 ± 0.22	Extrahepatic (e.g., skin)	[3][6]
CYP1B1	30.9 ± 3.76	5.31 ± 0.21	Extrahepatic (e.g., brain, intestine)	[3]
CYP2C19	-	Minor contribution	Liver	[3][7]

Table 1: Kinetic Parameters of Human Cytochrome P450 Enzymes in Melatonin 6-Hydroxylation. Km represents the substrate concentration at half-maximal velocity, and Vmax indicates the maximum rate of reaction. Data are presented as mean ± standard deviation where available.

Signaling Pathway for Melatonin 6-Hydroxylation

The enzymatic conversion of melatonin to 6-hydroxymelatonin is a critical step in its catabolism. The following diagram illustrates this primary metabolic pathway.

Caption: Primary metabolic pathway of melatonin to 6-hydroxymelatonin.

The Enigmatic Pathway: Formation of 4-Hydroxymelatonin

In contrast to the well-defined 6-hydroxylation pathway, the enzymatic formation of 4-hydroxymelatonin in mammals is not well-characterized, and quantitative data are scarce.

Potential Enzymatic Mechanisms

While direct enzymatic evidence is lacking, it is plausible that cytochrome P450 enzymes are also involved in the 4-hydroxylation of melatonin. The substrate-binding pockets of different CYP isozymes exhibit varying sizes and shapes, which can influence the site of hydroxylation on a substrate.[7] Computational modeling studies have explored the interaction of melatonin with CYP enzymes, suggesting that different orientations within the active site could lead to hydroxylation at various positions on the indole (B1671886) ring.[8][9] However, these in silico findings require experimental validation.

Non-Enzymatic Formation

Interestingly, the formation of 4-hydroxymelatonin has been observed under non-physiological conditions. Studies have shown that UV irradiation of melatonin in a cell-free system and in human keratinocytes can lead to the production of 4-hydroxymelatonin, alongside 2-hydroxymelatonin.[10] This suggests a potential role for photo-oxidation in the formation of this metabolite in the skin.

Physiological Significance

The physiological role of 4-hydroxymelatonin is largely unknown. However, computational studies have predicted that it possesses significant antioxidant and radical-scavenging properties, potentially contributing to the overall protective effects of melatonin against oxidative stress.[4][5]

The following diagram illustrates the speculative nature of 4-hydroxymelatonin formation.

Caption: Hypothesized and observed pathways for 4-hydroxymelatonin formation.

Experimental Protocols for Studying Melatonin Metabolism

The following protocols provide a framework for investigating melatonin metabolism, which can be adapted to explore the formation of minor metabolites like 4-hydroxymelatonin.

In Vitro Metabolism using Human Liver Microsomes

This protocol is designed to assess the metabolism of melatonin by the pool of CYP enzymes present in human liver microsomes.

Workflow Diagram:

References

• 1. Melatonin - Wikipedia [en.wikipedia.org]
• 2. Melatonin as a medication and supplement - Wikipedia [en.wikipedia.org]
• 3. Metabolism of melatonin by human cytochromes p450 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Radical-trapping and preventive antioxidant effects of 2-hydroxymelatonin and 4-hydroxymelatonin: Contributions to the melatonin protection against oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Melatonin and its metabolites as chemical agents capable of directly repairing oxidized DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Melatonin Activation by Human Cytochrome P450 Enzymes: A Comparison between Different Isozymes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Mechanism of Melatonin Metabolism by CYP1A1: What Determines the Bifurcation Pathways of Hydroxylation versus Deformylation? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Quantification of 4-Hydroxymelatonin in Human Plasma using 4-Hydroxymelatonin-d4 as an Internal Standard by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a sensitive and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of 4-Hydroxymelatonin in human plasma. The method utilizes 4-Hydroxymelatonin-d4 as a stable isotope-labeled internal standard to ensure accuracy and precision. A simple protein precipitation method is employed for sample preparation, followed by a rapid chromatographic separation. This method is suitable for researchers, scientists, and drug development professionals requiring accurate measurement of this melatonin (B1676174) metabolite in biological matrices.

Introduction

Melatonin, a hormone primarily synthesized by the pineal gland, plays a crucial role in regulating circadian rhythms. Its metabolism is complex, with 6-hydroxymelatonin (B16111) being the major metabolite. However, other minor metabolites, such as 4-hydroxymelatonin, are also formed and may have physiological significance. Accurate quantification of these metabolites is essential for understanding the complete metabolic profile of melatonin and its role in various physiological and pathological processes. The use of a stable isotope-labeled internal standard, such as 4-Hydroxymelatonin-d4, is critical for correcting for matrix effects and variations in sample processing and instrument response in LC-MS/MS analysis, thereby providing reliable quantitative results.

Experimental Protocols

Sample Preparation (Protein Precipitation)

• To 100 µL of human plasma in a microcentrifuge tube, add 200 µL of ice-cold acetonitrile (B52724) containing the internal standard, 4-Hydroxymelatonin-d4, at a concentration of 5 ng/mL.

• Vortex the mixture for 30 seconds to precipitate proteins.

• Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the mobile phase (50:50 v/v, 0.1% formic acid in water:acetonitrile).

• Vortex for 20 seconds and transfer the solution to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method

Liquid Chromatography:

• System: A high-performance liquid chromatography (HPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient:

  • 0-0.5 min: 10% B

  • 0.5-2.5 min: 10-90% B

  • 2.5-3.0 min: 90% B

  • 3.1-4.0 min: 10% B (re-equilibration)

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

Mass Spectrometry:

• System: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Multiple Reaction Monitoring (MRM) Transitions (Proposed): The following MRM transitions are proposed based on the known fragmentation of melatonin and its hydroxylated metabolites.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
4-Hydroxymelatonin	249.1	190.1	15
4-Hydroxymelatonin-d4	253.1	194.1	15

Data Presentation

The following tables present representative validation data for a method similar to the one described, based on the analysis of a hydroxylated melatonin metabolite.[1]

Table 1: Linearity and Range

Analyte	Calibration Range (ng/mL)	R²
4-Hydroxymelatonin	0.1 - 100	>0.995

Table 2: Precision and Accuracy (Intra-day and Inter-day)

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
Low	0.3	< 10	95 - 105	< 12	93 - 107
Medium	10	< 8	97 - 103	< 10	96 - 104
High	80	< 7	98 - 102	< 9	97 - 103

Table 3: Recovery

QC Level	Concentration (ng/mL)	Mean Recovery (%)
Low	0.3	92
Medium	10	95
High	80	94

Mandatory Visualizations

References

• 1. Development and Validation of an LC-MS/MS-Based Method for Quantifying Urinary Endogenous 6-Hydroxymelatonin - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of Melatonin and its Metabolites in Biological Matrices using 4-Hydroxymelatonin-d4 by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Melatonin (B1676174) (N-acetyl-5-methoxytryptamine) is a neurohormone primarily synthesized by the pineal gland, playing a crucial role in regulating circadian rhythms. Its metabolism is complex, yielding several byproducts that are critical to understanding its physiological and pharmacological effects. The primary metabolic pathway involves hydroxylation by cytochrome P450 enzymes (CYP1A2, CYP1A1, CYP1B1) to 6-hydroxymelatonin (B16111), which is then conjugated to form 6-sulfatoxymelatonin (B1220468) (aMT6s), the major urinary metabolite.[1][2][3][4] Other oxidative pathways lead to the formation of metabolites such as N¹-acetyl-N²-formyl-5-methoxykynuramine (AFMK) and N¹-acetyl-5-methoxykynuramine (AMK).[5][6][7] Accurate quantification of melatonin and its metabolites is essential for pharmacokinetic studies, biomarker discovery, and clinical diagnostics related to sleep and circadian rhythm disorders.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for this analysis due to its high sensitivity and specificity.[8] The use of a stable isotope-labeled internal standard (SIL-IS) is crucial for accurate quantification, as it effectively corrects for variations in sample preparation, chromatographic separation, and mass spectrometric ionization.[9][10] While various deuterated standards like Melatonin-d4 and 6-Hydroxymelatonin-d4 are commonly used, 4-Hydroxymelatonin-d4 is also commercially available and serves as a suitable internal standard for the comprehensive analysis of melatonin and its hydroxylated metabolites.[11][12]

This document provides a detailed protocol for the simultaneous quantification of melatonin and its key metabolites in plasma and urine using 4-Hydroxymelatonin-d4 as an internal standard.

Melatonin Metabolic Pathway

The metabolic fate of melatonin is diverse, involving several enzymatic and oxidative steps. The major pathway, accounting for over 80% of melatonin clearance, is the hepatic conversion to 6-sulfatoxymelatonin.[13]

References

• 1. The mass spectrometric analysis of the urinary metabolites of melatonin and its deuterated analogues, confirming their identity as N-acetylserotonin and 6-hydroxymelatonin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Development and Validation of an LC–MS/MS-Based Method for Quantifying Urinary Endogenous 6-Hydroxymelatonin [jstage.jst.go.jp]
• 4. Development and Validation of an LC-MS/MS-Based Method for Quantifying Urinary Endogenous 6-Hydroxymelatonin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis of internal labeled standards of melatonin and its metabolite N1-acetyl-N2-formyl-5-methoxykynuramine for their quantification using an on-line liquid chromatography-electrospray tandem mass spectrometry system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Assessing melatonin and its oxidative metabolites amounts in biological fluid and culture medium by liquid chromatography electrospray ionization tandem mass spectrometry (LC–ESI-MS/MS) - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. A sensitive internal standard method for the determination of melatonin in mammals using precolumn oxidation reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Measurement of melatonin in body fluids: Standards, protocols and procedures - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 11. 4-Hydroxymelatonin-d4 | CAS | LGC Standards [lgcstandards.com]
• 12. usbio.net [usbio.net]
• 13. shimadzu.com [shimadzu.com]

Application of 4-Hydroxymelatonin-d4 in Oxidative Stress Research: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxidative stress, a state characterized by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to counteract their harmful effects, is implicated in the pathogenesis of numerous diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. Melatonin (B1676174), a hormone primarily synthesized by the pineal gland, and its metabolites are known to possess potent antioxidant properties. Among these metabolites, 4-hydroxymelatonin (4OHM) has demonstrated significant radical-scavenging activity.[1] 4-Hydroxymelatonin-d4, a deuterated form of 4-hydroxymelatonin, serves as an invaluable tool in the precise quantification of its non-deuterated counterpart in biological samples, facilitating rigorous investigation into its role in mitigating oxidative stress.

This document provides detailed application notes and experimental protocols for the use of 4-Hydroxymelatonin-d4 in oxidative stress research, aimed at researchers, scientists, and drug development professionals.

Application Notes

Primary Application: Internal Standard for Accurate Quantification

The core application of 4-Hydroxymelatonin-d4 is as an internal standard (IS) in analytical techniques, particularly Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard like 4-Hydroxymelatonin-d4 is considered the gold standard for quantitative bioanalysis.

Principle: Deuterated standards exhibit nearly identical chemical and physical properties to their endogenous, non-deuterated counterparts. They co-elute during chromatographic separation and experience similar ionization efficiency and fragmentation patterns in the mass spectrometer. By adding a known amount of 4-Hydroxymelatonin-d4 to a biological sample, any variations in sample preparation, injection volume, and instrument response can be normalized. This allows for highly accurate and precise quantification of the endogenous or exogenously administered 4-hydroxymelatonin.

Advantages of using 4-Hydroxymelatonin-d4 as an Internal Standard:

• Enhanced Accuracy and Precision: Corrects for sample loss during extraction and variability in instrument performance.

• Matrix Effect Compensation: Mitigates the ion suppression or enhancement effects often encountered in complex biological matrices like plasma, urine, and tissue homogenates.

• Improved Method Robustness: Leads to more reliable and reproducible results across different batches and laboratories.

Secondary Application: Elucidating the Role of 4-Hydroxymelatonin in Oxidative Stress

By enabling accurate quantification, 4-Hydroxymelatonin-d4 is instrumental in studies designed to understand the antioxidant effects of 4-hydroxymelatonin. Such studies may involve:

• Pharmacokinetic Studies: Determining the absorption, distribution, metabolism, and excretion (ADME) of exogenously administered 4-hydroxymelatonin.

• In Vitro and In Vivo Efficacy Studies: Correlating the concentration of 4-hydroxymelatonin in cells or tissues with its effects on various biomarkers of oxidative stress.

• Mechanism of Action Studies: Investigating how 4-hydroxymelatonin modulates signaling pathways involved in the oxidative stress response, such as the Nrf2 pathway.

Data Presentation

The following tables summarize the effects of 4-hydroxymelatonin and its parent compound, melatonin, on key markers of oxidative stress. This data is compiled from various studies and is intended to provide a reference for expected outcomes in experimental settings.

Table 1: Effect of 4-Hydroxymelatonin on Oxidative Stress Markers in Nickel-Stressed Solanum melongena Seedlings

Parameter	Control	Nickel (Ni) Stress	Ni Stress + 4-OHMT	% Change (vs. Ni Stress)
H₂O₂ (µmol g⁻¹ FW)	5.2	11.8	7.5	↓ 36.4%
Malondialdehyde (MDA) (nmol g⁻¹ FW)	15.1	32.5	20.3	↓ 37.5%
Superoxide Dismutase (SOD) (U mg⁻¹ protein)	45.2	30.8	55.6	↑ 80.5%
Catalase (CAT) (U mg⁻¹ protein)	28.9	18.2	35.4	↑ 94.5%
Ascorbate Peroxidase (APX) (U mg⁻¹ protein)	15.7	9.8	19.2	↑ 95.9%
Glutathione (GSH) (µmol g⁻¹ FW)	8.5	5.1	10.2	↑ 100%

Data adapted from a study on the effects of 4-hydroxymelatonin (4-OHMT) on nickel-stressed eggplant seedlings.[2]

Table 2: Effects of Melatonin on Oxidative Stress Markers (Data from various in vitro and in vivo studies)

Parameter	Model System	Treatment	Effect	Quantitative Data	Reference
Lipid Peroxidation (MDA)	Rat neutrophils	Cyclosporine-induced stress	Melatonin	↓ MDA levels	Control: 7.33 nmol/10⁷ cells; CsA: 13.34 nmol/10⁷ cells; CsA + Melatonin: 5.58 nmol/10⁷ cells
Lipid Peroxidation	Ox-brain phospholipids	In vitro	Melatonin	↓ Peroxidation	IC₅₀: 210 µM
Superoxide Dismutase (SOD) Activity	Rat organs (brain, liver, kidney)	SNP-induced toxicity	Melatonin	↑ SOD activity	Significant increase at 3h and 6h post-treatment
Catalase (CAT) Activity	Rat organs (brain, liver, kidney)	SNP-induced toxicity	Melatonin	↑ CAT activity	Significant increase at 3h and 6h post-treatment
Glutathione Peroxidase (GPx) Activity	Rat organs (brain, liver, kidney)	SNP-induced toxicity	Melatonin	↑ GPx activity	Significant increase at 3h and 6h post-treatment
Reduced Glutathione (GSH) Content	Rat organs (brain, liver, kidney)	SNP-induced toxicity	Melatonin	↑ GSH levels	Significant increase at 3h, 6h, and 24h post-treatment
Reactive Oxygen Species (ROS)	Human dermal fibroblasts	UVB irradiation	Melatonin	↓ ROS levels	Pre-treatment with 1 µM melatonin significantly reduced UVB-induced ROS

Note: The data in Table 2 is for melatonin, the parent compound of 4-hydroxymelatonin. While their mechanisms of action are related, direct quantitative effects may differ.

Experimental Protocols

Protocol 1: Quantification of 4-Hydroxymelatonin in Biological Samples using LC-MS/MS with 4-Hydroxymelatonin-d4 as an Internal Standard

This protocol provides a general framework for the analysis of 4-hydroxymelatonin in plasma. It should be optimized for specific matrices and instrumentation.

1. Materials and Reagents:

• 4-Hydroxymelatonin standard

• 4-Hydroxymelatonin-d4 (Internal Standard)

• Acetonitrile (ACN), LC-MS grade

• Methanol (MeOH), LC-MS grade

• Formic acid (FA), LC-MS grade

• Ultrapure water

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• Plasma samples

2. Sample Preparation:

• Thaw plasma samples on ice.

• To 100 µL of plasma, add 10 µL of 4-Hydroxymelatonin-d4 working solution (concentration to be optimized, e.g., 100 ng/mL in MeOH).

• Vortex for 10 seconds.

• Add 300 µL of cold ACN to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of mobile phase A (see below).

3. LC-MS/MS Conditions:

• LC System: A high-performance liquid chromatography system.

• Column: A suitable C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: (Example) 0-1 min: 5% B; 1-5 min: 5-95% B; 5-6 min: 95% B; 6-6.1 min: 95-5% B; 6.1-8 min: 5% B.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions: To be determined by infusing pure standards.

  • 4-Hydroxymelatonin: Q1 (precursor ion) -> Q3 (product ion)

  • 4-Hydroxymelatonin-d4: Q1 (precursor ion + 4 Da) -> Q3 (product ion + 4 Da)

4. Data Analysis:

• Construct a calibration curve using known concentrations of 4-hydroxymelatonin standard spiked into a blank matrix.

• Calculate the peak area ratio of the analyte to the internal standard.

• Determine the concentration of 4-hydroxymelatonin in the samples by interpolating from the calibration curve.

Protocol 2: Assessment of the Effect of 4-Hydroxymelatonin on Cellular Oxidative Stress

This protocol describes how to induce oxidative stress in a cell culture model and assess the protective effects of 4-hydroxymelatonin.

1. Cell Culture and Treatment:

• Plate cells (e.g., human dermal fibroblasts, neuronal cells) in appropriate culture vessels and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of 4-hydroxymelatonin (e.g., 1, 10, 100 µM) for a specified period (e.g., 1-24 hours).

• Induce oxidative stress by adding an inducing agent (e.g., H₂O₂, tert-butyl hydroperoxide, or exposure to UVB radiation). A dose-response curve should be performed to determine the optimal concentration/dose of the stressor.

• Include appropriate controls: untreated cells, cells treated with the stressor alone, and cells treated with 4-hydroxymelatonin alone.

• After the incubation period, harvest the cells for downstream analysis.

2. Measurement of Oxidative Stress Markers:

• Lipid Peroxidation (Malondialdehyde - MDA Assay):

  • Homogenize cell pellets in a suitable buffer.

  • Perform a Thiobarbituric Acid Reactive Substances (TBARS) assay according to the manufacturer's instructions of a commercial kit.

  • Measure the absorbance at ~532 nm.

  • Quantify MDA levels using a standard curve.

• Antioxidant Enzyme Activity (SOD, CAT, GPx):

  • Prepare cell lysates.

  • Use commercially available assay kits to measure the activity of Superoxide Dismutase (SOD), Catalase (CAT), and Glutathione Peroxidase (GPx).

  • Follow the kit protocols, which typically involve measuring the change in absorbance or fluorescence over time.

  • Normalize the enzyme activity to the total protein concentration of the lysate.

• Intracellular Reactive Oxygen Species (ROS) Levels:

  • Load the cells with a fluorescent ROS probe, such as 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (H₂DCFDA), according to the manufacturer's protocol.

  • After treatment with 4-hydroxymelatonin and the oxidative stressor, measure the fluorescence intensity using a fluorescence plate reader or flow cytometer.

  • An increase in fluorescence indicates higher levels of intracellular ROS.

Mandatory Visualizations

Caption: Experimental workflows for the quantification of 4-hydroxymelatonin and the assessment of its effects on oxidative stress.

Caption: The Nrf2 signaling pathway, a potential mechanism for the antioxidant effects of 4-hydroxymelatonin.

References

• 1. Radical-trapping and preventive antioxidant effects of 2-hydroxymelatonin and 4-hydroxymelatonin: Contributions to the melatonin protection against oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols: Utilizing 4-Hydroxymelatonin-d4 for Circadian Rhythm Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of 4-Hydroxymelatonin-d4 as a crucial tool in the study of circadian rhythm regulation. This document outlines its application in metabolic pathway analysis, its role as an internal standard for quantitative accuracy, and provides detailed experimental procedures for its use in both in vitro and in vivo settings.

Introduction

Melatonin (B1676174), a hormone primarily synthesized by the pineal gland, is a key regulator of the sleep-wake cycle and other circadian rhythms.[1][2][3] Its production is tightly controlled by the suprachiasmatic nucleus (SCN) of the hypothalamus, the body's master clock, with levels rising in the evening to promote sleep.[3][4] The metabolism of melatonin is a critical aspect of its biological activity and clearance, and understanding these pathways is essential for developing therapeutic interventions for circadian rhythm disorders.[1] 4-Hydroxymelatonin is a metabolite of melatonin, and its deuterated analog, 4-Hydroxymelatonin-d4, serves as an invaluable tool for researchers.[5]

Stable isotope-labeled compounds like 4-Hydroxymelatonin-d4 are primarily used as internal standards in mass spectrometry-based quantification, ensuring high accuracy and precision in measuring the levels of their unlabeled counterparts in biological samples.[6][7][8] Furthermore, deuterated compounds can be employed as tracers to elucidate metabolic pathways and pharmacokinetics without altering the fundamental biochemical properties of the molecule.[6]

Applications

• Metabolic Pathway Elucidation: 4-Hydroxymelatonin-d4 can be used as a tracer to study the metabolic fate of melatonin, helping to identify and quantify the enzymes and pathways involved in its degradation.

• Pharmacokinetic Studies: The use of 4-Hydroxymelatonin-d4 allows for the precise determination of the pharmacokinetic profile of 4-hydroxymelatonin, including its absorption, distribution, metabolism, and excretion (ADME).

• Quantitative Bioanalysis: As an internal standard, 4-Hydroxymelatonin-d4 is essential for the accurate quantification of endogenous 4-hydroxymelatonin in various biological matrices, such as plasma, urine, and cerebrospinal fluid, using techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS).[7]

Quantitative Data Summary

The following table summarizes hypothetical quantitative data that could be obtained from experiments utilizing 4-Hydroxymelatonin-d4.

Parameter	Value	Units	Experimental Context
Endogenous 4-Hydroxymelatonin Concentration (Human Plasma)
- Daytime	5.8 ± 1.2	pg/mL	Healthy adult subjects (n=20)
- Nighttime	15.3 ± 3.5	pg/mL	Healthy adult subjects (n=20)
Pharmacokinetic Parameters of exogenous 4-Hydroxymelatonin (administered to rats)
- Half-life (t½)	35.7 ± 4.1	minutes	Intravenous administration
- Clearance (CL)	1.2 ± 0.3	L/hr/kg	Intravenous administration
- Volume of Distribution (Vd)	0.9 ± 0.2	L/kg	Intravenous administration
Metabolite Ratio in Urine (24h collection after melatonin administration)
- 6-Sulfatoxymelatonin / 4-Hydroxymelatonin	85:1	ratio	Healthy human volunteers

Signaling Pathways and Experimental Workflows

Experimental Protocols

Protocol 1: Quantification of Endogenous 4-Hydroxymelatonin in Human Plasma using LC-MS/MS

Objective: To accurately measure the concentration of 4-hydroxymelatonin in human plasma samples.

Materials:

• Human plasma collected with EDTA as an anticoagulant.

• 4-Hydroxymelatonin-d4 (internal standard).

• Acetonitrile (B52724) (LC-MS grade).

• Formic acid (LC-MS grade).

• Water (LC-MS grade).

• Solid Phase Extraction (SPE) cartridges.

• LC-MS/MS system.

Procedure:

• Sample Preparation: a. Thaw frozen plasma samples on ice. b. To 200 µL of plasma, add 20 µL of 4-Hydroxymelatonin-d4 working solution (10 ng/mL in 50% methanol). c. Vortex for 10 seconds. d. Add 600 µL of ice-cold acetonitrile to precipitate proteins. e. Vortex for 1 minute. f. Centrifuge at 14,000 x g for 10 minutes at 4°C. g. Transfer the supernatant to a new tube.

• Solid Phase Extraction (for sample cleanup): a. Condition an SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water. b. Load the supernatant from step 1g onto the SPE cartridge. c. Wash the cartridge with 1 mL of 5% methanol in water. d. Elute the analytes with 1 mL of acetonitrile. e. Evaporate the eluate to dryness under a gentle stream of nitrogen. f. Reconstitute the residue in 100 µL of mobile phase A (see below).

• LC-MS/MS Analysis: a. Liquid Chromatography:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).
  • Mobile Phase A: 0.1% formic acid in water.
  • Mobile Phase B: 0.1% formic acid in acetonitrile.
  • Gradient: Start with 5% B, ramp to 95% B over 5 minutes, hold for 1 minute, and return to initial conditions.
  • Flow Rate: 0.3 mL/min.
  • Injection Volume: 5 µL. b. Mass Spectrometry:
  • Ionization Mode: Positive Electrospray Ionization (ESI+).
  • Multiple Reaction Monitoring (MRM) transitions:
  • 4-Hydroxymelatonin: Precursor ion (Q1) -> Product ion (Q3) (specific m/z to be determined based on instrumentation).
  • 4-Hydroxymelatonin-d4: Precursor ion (Q1) -> Product ion (Q3) (specific m/z to be determined based on instrumentation, typically +4 Da compared to the unlabeled analyte).
  • Optimize collision energy and other MS parameters for maximum signal intensity.

• Data Analysis: a. Integrate the peak areas for both 4-hydroxymelatonin and 4-Hydroxymelatonin-d4. b. Calculate the peak area ratio (analyte/internal standard). c. Construct a calibration curve using known concentrations of 4-hydroxymelatonin spiked into a blank matrix. d. Determine the concentration of 4-hydroxymelatonin in the unknown samples by interpolating from the calibration curve.

Protocol 2: In Vivo Melatonin Metabolism Study in a Rodent Model

Objective: To trace the formation of 4-hydroxymelatonin from exogenously administered melatonin in rats.

Materials:

• Male Sprague-Dawley rats (8-10 weeks old).

• Melatonin.

• 4-Hydroxymelatonin-d4 (for internal standard in analysis).

• Vehicle for melatonin administration (e.g., saline with 5% ethanol).

• Metabolic cages for urine and feces collection.

• Materials for blood collection (e.g., heparinized tubes).

• LC-MS/MS system and reagents as described in Protocol 1.

Procedure:

• Animal Acclimation and Dosing: a. Acclimate rats to a 12:12 hour light:dark cycle for at least one week. b. House rats in metabolic cages for 24 hours prior to dosing to collect baseline urine and feces. c. Administer a single dose of melatonin (e.g., 10 mg/kg) via intraperitoneal (IP) injection at the beginning of the dark cycle.

• Sample Collection: a. Collect urine and feces at regular intervals (e.g., 0-4h, 4-8h, 8-12h, 12-24h) post-dosing. b. For pharmacokinetic analysis of the metabolite, collect blood samples via tail vein or saphenous vein at timed intervals (e.g., 15, 30, 60, 120, 240 minutes) into heparinized tubes. c. Centrifuge blood samples to obtain plasma and store at -80°C until analysis.

• Sample Processing and Analysis: a. Process plasma and urine samples as described in Protocol 1, using 4-Hydroxymelatonin-d4 as the internal standard for the quantification of 4-hydroxymelatonin.

• Data Analysis: a. Quantify the concentration of 4-hydroxymelatonin in each plasma sample and at each time point in the urine collection. b. For plasma samples, plot the concentration of 4-hydroxymelatonin versus time to determine pharmacokinetic parameters such as Cmax, Tmax, and AUC. c. For urine samples, calculate the total amount of 4-hydroxymelatonin excreted over the 24-hour period.

Conclusion

4-Hydroxymelatonin-d4 is an indispensable tool for researchers investigating the intricacies of circadian biology. Its application as an internal standard ensures the reliability of quantitative data, while its use as a metabolic tracer provides deep insights into the physiological processing of melatonin. The protocols outlined in these notes offer a robust framework for leveraging this compound to advance our understanding of circadian rhythm regulation and to facilitate the development of novel therapeutics for sleep and circadian-related disorders.

References

• 1. Melatonin Metabolism and Sleep - Creative Proteomics [creative-proteomics.com]
• 2. New perspectives on the role of melatonin in human sleep, circadian rhythms and their regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. psychiatrictimes.com [psychiatrictimes.com]
• 4. researchgate.net [researchgate.net]
• 5. clearsynth.com [clearsynth.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Simultaneous determination of melatonin and 6-hydroxymelatonin in human overnight urine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. caymanchem.com [caymanchem.com]

Application Notes and Protocols for 4-Hydroxymelatonin-d4 Analysis

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the sample preparation of 4-Hydroxymelatonin-d4 for quantitative analysis, typically by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The protocol is designed to be a starting point and may require optimization for specific matrices and instrumentation.

Introduction

4-Hydroxymelatonin is a metabolite of melatonin (B1676174), a hormone primarily known for its role in regulating the circadian rhythm.[1][2] The analysis of melatonin and its metabolites is crucial in various research fields, including pharmacology, clinical chemistry, and chronobiology. The use of a deuterated internal standard, such as 4-Hydroxymelatonin-d4, is essential for accurate quantification by correcting for matrix effects and variations in sample processing.[3][4] This document outlines two common and effective sample preparation techniques: Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE).

Melatonin Metabolism Pathway

The following diagram illustrates the metabolic pathway of melatonin, highlighting the formation of 4-hydroxymelatonin. Melatonin is primarily metabolized in the liver by cytochrome P450 enzymes, particularly CYP1A2, to 6-hydroxymelatonin.[1][5] Other hydroxylation pathways, including the formation of 4-hydroxymelatonin, also occur.[5][6]

Caption: Metabolic pathways of melatonin.

Experimental Protocols

Two primary methods for the extraction of melatonin and its metabolites from biological matrices are presented below. For the analysis of 4-Hydroxymelatonin-d4, the use of a deuterated internal standard is critical for accurate quantification.

Method 1: Solid-Phase Extraction (SPE)

SPE is a robust and widely used technique for the cleanup and concentration of analytes from complex matrices.[7][8][9]

Materials:

• SPE Cartridges: Reversed-phase (e.g., C18, polymeric) cartridges are suitable.[7][10]

• Internal Standard (IS) Working Solution: 4-Hydroxymelatonin-d4 in a suitable solvent (e.g., methanol).

• Conditioning Solvent: Methanol (B129727)

• Equilibration Solvent: HPLC-grade water

• Wash Solvent: 5% Methanol in water

• Elution Solvent: Acetonitrile (B52724) or Methanol

• Sample Matrix: Plasma, serum, urine, or saliva.

Protocol:

• Sample Pre-treatment:

  • Thaw biological samples on ice.

  • Centrifuge samples to pellet any particulates.

  • To 500 µL of the sample, add an appropriate volume of the 4-Hydroxymelatonin-d4 internal standard working solution.

• SPE Cartridge Conditioning:

  • Condition the SPE cartridge by passing 1 mL of methanol.

  • Equilibrate the cartridge by passing 1 mL of HPLC-grade water. Do not allow the cartridge to dry.

• Sample Loading:

  • Load the pre-treated sample onto the conditioned SPE cartridge.

  • Pass the sample through the cartridge at a slow, steady flow rate (e.g., 1-2 mL/min).

• Washing:

  • Wash the cartridge with 1 mL of 5% methanol in water to remove interfering substances.

• Elution:

  • Elute the analyte and internal standard with 1 mL of acetonitrile or methanol into a clean collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

  • Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the mobile phase used for LC-MS/MS analysis.

Method 2: Liquid-Liquid Extraction (LLE)

LLE is a classic extraction technique that separates compounds based on their differential solubility in two immiscible liquid phases.[11][12][13]

Materials:

• Internal Standard (IS) Working Solution: 4-Hydroxymelatonin-d4 in a suitable solvent.

• Extraction Solvent: Ethyl acetate (B1210297) or methyl tert-butyl ether (MTBE).

• Sample Matrix: Plasma, serum, urine, or saliva.

Protocol:

• Sample Pre-treatment:

  • Thaw biological samples on ice.

  • To 500 µL of the sample, add an appropriate volume of the 4-Hydroxymelatonin-d4 internal standard working solution.

• Extraction:

  • Add 2 mL of the extraction solvent (e.g., ethyl acetate) to the sample.

  • Vortex the mixture vigorously for 1-2 minutes.

  • Centrifuge at high speed (e.g., >3000 x g) for 10 minutes to separate the organic and aqueous phases.

• Collection of Organic Phase:

  • Carefully transfer the upper organic layer to a clean tube, avoiding the aqueous layer and any precipitated proteins at the interface.

• Evaporation and Reconstitution:

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at approximately 40°C.

  • Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the mobile phase for LC-MS/MS analysis.

Experimental Workflow

The following diagram outlines the general workflow for sample preparation and analysis.

Caption: General workflow for sample preparation.

Quantitative Data Summary

The following table summarizes typical quantitative performance parameters for the analysis of a related deuterated standard, Melatonin-d4, which can serve as a reference for what to expect for 4-Hydroxymelatonin-d4 analysis. Actual performance will depend on the specific matrix, instrumentation, and method optimization.

Parameter	Typical Value (for Melatonin-d4)	Reference
Lower Limit of Quantification (LLOQ)	10 pg/mL in plasma	[14]
Recovery	>85%	[14]
Precision (%CV)	<15%	[11]
Accuracy (%Bias)	Within ±15%	[11]

Note: These values are illustrative and should be established for 4-Hydroxymelatonin-d4 in your specific assay.

Conclusion

The described SPE and LLE protocols provide effective means for the extraction and purification of 4-Hydroxymelatonin-d4 from biological samples prior to LC-MS/MS analysis. The choice between SPE and LLE will depend on the specific requirements of the assay, including desired sample throughput, cleanliness of the final extract, and available resources. Method validation, including the assessment of recovery, matrix effects, precision, and accuracy, is essential for reliable quantitative results.

References

• 1. Melatonin - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. uab.edu [uab.edu]
• 4. uab.edu [uab.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Determination of melatonin in human plasma with solid-phase extraction, high-performance liquid chromatography and fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ijert.org [ijert.org]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. preprints.org [preprints.org]
• 11. shimadzu.com [shimadzu.com]
• 12. Dual liquid-liquid extraction followed by LC-MS/MS method for the simultaneous quantification of melatonin, cortisol, triiodothyronine, thyroxine and testosterone levels in serum: Applications to a photoperiod study in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. agilent.com [agilent.com]

Application Notes and Protocols: 4-Hydroxymelatonin-d4 in Research

Application Notes

Primary Application: Internal Standard for Mass Spectrometry

4-Hydroxymelatonin-d4 is the deuterated analog of 4-Hydroxymelatonin, a metabolite of melatonin (B1676174).[1] Its primary application in clinical and preclinical studies is as an internal standard for the accurate quantification of endogenous 4-Hydroxymelatonin in biological samples using mass spectrometry (MS)-based techniques, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard like 4-Hydroxymelatonin-d4 is crucial for correcting for matrix effects and variations in sample processing and instrument response, thereby ensuring the precision and accuracy of the analytical method.

Preclinical Research Applications:

While direct preclinical studies using 4-Hydroxymelatonin-d4 are not extensively documented, the non-deuterated form, 4-Hydroxymelatonin, has been investigated for its potential therapeutic effects. For instance, a study on Solanum melongena (eggplant) demonstrated that 4-Hydroxymelatonin could alleviate nickel-induced stress, suggesting its role as a protective agent in plants.[2] In such studies, the development of a robust analytical method using 4-Hydroxymelatonin-d4 as an internal standard would be essential for pharmacokinetic and metabolic profiling of exogenously administered 4-Hydroxymelatonin.

Clinical Research Applications:

In human studies, melatonin is extensively metabolized, with the primary pathway leading to 6-hydroxymelatonin.[3][4][5] However, other metabolites, including 4-hydroxymelatonin, are also formed.[5][6] The quantification of these minor metabolites can provide a more comprehensive understanding of melatonin's metabolic profile in various physiological and pathological conditions. The use of 4-Hydroxymelatonin-d4 would be integral to clinical research aimed at:

• Characterizing the complete metabolic fate of melatonin in humans.

• Investigating potential alterations in melatonin metabolism in sleep disorders, neurodegenerative diseases, and cancer.[7][8]

• Assessing the impact of drug interactions on specific melatonin metabolic pathways.[4]

Melatonin Metabolism and Quantification Workflow

The following diagrams illustrate the metabolic pathway of melatonin and a typical workflow for the quantification of its metabolite, 4-Hydroxymelatonin, using a deuterated internal standard.

Caption: Simplified metabolic pathway of melatonin.

Caption: Experimental workflow for 4-Hydroxymelatonin quantification.

Experimental Protocols

Protocol 1: Quantification of 4-Hydroxymelatonin in Human Plasma by LC-MS/MS

This protocol is a representative method adapted from established procedures for the quantification of melatonin and its metabolites.[9][10]

1. Materials and Reagents:

• 4-Hydroxymelatonin (analytical standard)

• 4-Hydroxymelatonin-d4 (internal standard)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (drug-free)

• Solid-phase extraction (SPE) cartridges (e.g., C18)

2. Preparation of Stock and Working Solutions:

• Stock Solutions (1 mg/mL): Separately dissolve 4-Hydroxymelatonin and 4-Hydroxymelatonin-d4 in methanol.

• Working Standard Solutions: Serially dilute the 4-Hydroxymelatonin stock solution with 50% methanol to prepare a series of working standards for the calibration curve.

• Internal Standard Working Solution (100 ng/mL): Dilute the 4-Hydroxymelatonin-d4 stock solution with 50% methanol.

3. Sample Preparation (Solid-Phase Extraction):

• Thaw plasma samples at room temperature.

• To 500 µL of plasma, add 50 µL of the internal standard working solution (100 ng/mL 4-Hydroxymelatonin-d4).

• Vortex for 30 seconds.

• Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of ultrapure water.

• Load the plasma sample onto the SPE cartridge.

• Wash the cartridge with 1 mL of 5% methanol in water.

• Elute the analyte and internal standard with 1 mL of acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

4. LC-MS/MS Conditions:

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile

  • Flow Rate: 0.3 mL/min

  • Gradient: A suitable gradient to separate the analyte from matrix components.

  • Injection Volume: 5 µL

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • MRM Transitions: Specific precursor-to-product ion transitions for 4-Hydroxymelatonin and 4-Hydroxymelatonin-d4 need to be determined by direct infusion of the individual compounds.

5. Calibration Curve and Quality Controls:

• Prepare a calibration curve by spiking blank plasma with known concentrations of 4-Hydroxymelatonin.

• Prepare quality control (QC) samples at low, medium, and high concentrations in the same manner.

• Process calibrators and QC samples alongside the unknown samples.

6. Data Analysis:

• Integrate the peak areas for 4-Hydroxymelatonin and 4-Hydroxymelatonin-d4.

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibrators.

• Determine the concentration of 4-Hydroxymelatonin in the unknown samples from the calibration curve.

Data Presentation

Table 1: Representative LC-MS/MS Parameters for Analysis

Parameter	Setting
Liquid Chromatography
Column	C18 Reverse-Phase (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Mass Spectrometry
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transition (Hypothetical)
4-Hydroxymelatonin	To be determined empirically
4-Hydroxymelatonin-d4	To be determined empirically

Table 2: Example Calibration Curve and Quality Control Data

Sample Type	Nominal Concentration (ng/mL)	Calculated Concentration (ng/mL)	Accuracy (%)
Calibrator 1	0.1	0.09	90.0
Calibrator 2	0.5	0.52	104.0
Calibrator 3	1.0	1.05	105.0
Calibrator 4	5.0	4.85	97.0
Calibrator 5	10.0	10.2	102.0
Calibrator 6	50.0	49.5	99.0
QC Low	0.3	0.28	93.3
QC Medium	7.5	7.8	104.0
QC High	40.0	39.2	98.0

Note: The data presented in Table 2 is hypothetical and serves as an example of expected performance for a validated bioanalytical method.

References

• 1. clearsynth.com [clearsynth.com]
• 2. researchgate.net [researchgate.net]
• 3. Melatonin - Wikipedia [en.wikipedia.org]
• 4. droracle.ai [droracle.ai]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Melatonin Metabolism in the Central Nervous System - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Melatonin: Facts, Extrapolations and Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Sensitive and Specific Liquid Chromatography-Tandem Mass Spectrometry Assay for Simultaneous Quantification of Salivary Melatonin and Cortisol: Development and Comparison With Immunoassays - PMC [pmc.ncbi.nlm.nih.gov]
• 10. preprints.org [preprints.org]

Application of 4-Hydroxymelatonin-d4 in Neuropharmacology Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

4-Hydroxymelatonin-d4 (B1152979) is the deuterated form of 4-hydroxymelatonin, a metabolite of the neurohormone melatonin (B1676174).[1] In neuropharmacology research, 4-hydroxymelatonin-d4 serves as a critical tool, primarily as a stable isotope-labeled internal standard for the accurate quantification of endogenous 4-hydroxymelatonin in biological matrices.[1] Deuterated compounds are ideal internal standards in mass spectrometry-based analyses due to their chemical similarity to the analyte and their distinct mass, ensuring reliable and precise measurements.[2][3][4] This document provides detailed application notes and protocols for the use of 4-hydroxymelatonin-d4 in neuropharmacological research, focusing on its role in studying the antioxidant and neuroprotective properties of its non-deuterated analog.

Neuropharmacological Significance of 4-Hydroxymelatonin

4-Hydroxymelatonin, a significant metabolite of melatonin, exhibits potent antioxidant and neuroprotective effects, making it a molecule of interest in the study of neurodegenerative diseases and oxidative stress-related neuronal damage.[5][6][7]

• Antioxidant Activity : 4-Hydroxymelatonin is an excellent radical-trapper, reacting with peroxyl radicals more rapidly than both melatonin and the common antioxidant standard, Trolox.[5] Its phenolic group is key to this high antioxidant activity.[5] It also acts as a preventing antioxidant by chelating metal ions like copper (II), which can inhibit the formation of highly reactive hydroxyl radicals via Fenton-like reactions.[5]

• Neuroprotection : Like melatonin, its metabolites, including 4-hydroxymelatonin, are believed to contribute to the overall neuroprotective effects against oxidative stress.[5][6][8] These effects are crucial in mitigating neuronal damage in conditions such as neurodegenerative diseases.[7][9]

Application of 4-Hydroxymelatonin-d4 as an Internal Standard

The primary application of 4-hydroxymelatonin-d4 in neuropharmacology is as an internal standard for quantitative analysis of 4-hydroxymelatonin by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[10][11][12] The use of a stable isotope-labeled internal standard is the gold standard for correcting for matrix effects and variations in sample preparation and instrument response, leading to highly accurate and precise quantification.[2][3][4]

Experimental Protocol: Quantification of 4-Hydroxymelatonin in Biological Samples using LC-MS/MS

This protocol provides a general framework for the quantification of 4-hydroxymelatonin in biological samples such as plasma, urine, or cerebrospinal fluid (CSF). Optimization will be required for specific matrices and instrumentation.

2.1. Materials and Reagents

• 4-Hydroxymelatonin (analyte standard)

• 4-Hydroxymelatonin-d4 (internal standard)

• LC-MS/MS grade methanol (B129727), acetonitrile (B52724), water, and formic acid

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• Biological matrix (plasma, urine, CSF) from the study subjects

• Standard laboratory equipment (vortex mixer, centrifuge, evaporator)

2.2. Sample Preparation

• Spiking with Internal Standard : To 100 µL of the biological sample, add a known concentration of 4-Hydroxymelatonin-d4 solution (e.g., 10 µL of a 100 ng/mL solution).

• Protein Precipitation (for plasma/serum) : Add 300 µL of ice-cold acetonitrile to the sample, vortex for 1 minute, and centrifuge at 10,000 x g for 10 minutes at 4°C to precipitate proteins.

• Solid-Phase Extraction (SPE) for cleanup and concentration :

  • Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load the supernatant from the protein precipitation step or the diluted urine/CSF sample onto the cartridge.

  • Wash the cartridge with 1 mL of 5% methanol in water to remove interferences.

  • Elute the analyte and internal standard with 1 mL of methanol.

• Evaporation and Reconstitution : Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the mobile phase.

2.3. LC-MS/MS Analysis

• Liquid Chromatography (LC) :

  • Column : C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A : 0.1% formic acid in water.

  • Mobile Phase B : 0.1% formic acid in acetonitrile.

  • Gradient : A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analytes.

  • Flow Rate : 0.3 mL/min.

  • Injection Volume : 5 µL.

• Tandem Mass Spectrometry (MS/MS) :

  • Ionization Mode : Positive electrospray ionization (ESI+).

  • Multiple Reaction Monitoring (MRM) : Monitor the specific precursor-to-product ion transitions for both 4-hydroxymelatonin and 4-hydroxymelatonin-d4.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
4-Hydroxymelatonin	249.1	190.1	Optimized for instrument
4-Hydroxymelatonin-d4	253.1	194.1	Optimized for instrument

2.4. Data Analysis

• Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte standards.

• Determine the concentration of 4-hydroxymelatonin in the unknown samples by interpolating their peak area ratios from the calibration curve.

Potential for Pharmacokinetic and Mechanistic Studies

While primarily used as an internal standard, the principles of using deuterated compounds in drug development suggest other potential applications for 4-hydroxymelatonin-d4 in neuropharmacology research.[2][13][14]

• Improved Pharmacokinetic Profile : Deuteration can sometimes alter the metabolic rate of a compound, a phenomenon known as the kinetic isotope effect.[3] This can lead to a longer half-life and increased exposure.[13] Investigating the pharmacokinetics of 4-hydroxymelatonin-d4 compared to its non-deuterated counterpart could reveal if it has a more favorable profile, which would be advantageous for therapeutic applications.

• Metabolic Pathway Elucidation : By tracking the deuterated label, researchers can more easily identify and quantify the metabolites of 4-hydroxymelatonin, providing a clearer picture of its metabolic fate in the central nervous system.[3]

Signaling Pathways and Experimental Workflows

Signaling Pathway of Melatonin and its Metabolites in Neuroprotection

Melatonin and its metabolites, including 4-hydroxymelatonin, exert their neuroprotective effects through various signaling pathways. These include direct radical scavenging and modulation of intracellular signaling cascades that enhance antioxidant defenses and reduce inflammation.[9][15][16]

Caption: Neuroprotective signaling pathways of melatonin and its metabolites.

Experimental Workflow for LC-MS/MS Quantification

The following diagram illustrates the typical workflow for quantifying 4-hydroxymelatonin in biological samples using 4-hydroxymelatonin-d4 as an internal standard.

Caption: Experimental workflow for LC-MS/MS quantification.

Conclusion

4-Hydroxymelatonin-d4 is an indispensable tool for neuropharmacology researchers studying the roles of melatonin and its metabolites in the central nervous system. Its primary application as a stable isotope-labeled internal standard enables the highly accurate and precise quantification of 4-hydroxymelatonin, facilitating research into its neuroprotective and antioxidant properties. While its direct therapeutic use has not been explored, the principles of deuterated drug development suggest potential for future investigations into its pharmacokinetic profile and metabolic pathways. The protocols and information provided herein serve as a comprehensive guide for the effective utilization of 4-hydroxymelatonin-d4 in advancing our understanding of neuropharmacology.

References

• 1. clearsynth.com [clearsynth.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. Accelerating Drug Discovery with Deuterated Labelled Compounds - AquigenBio [aquigenbio.com]
• 4. nbinno.com [nbinno.com]
• 5. Radical-trapping and preventive antioxidant effects of 2-hydroxymelatonin and 4-hydroxymelatonin: Contributions to the melatonin protection against oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Neuroprotective effects of melatonin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The Neuroprotective Effects of Melatonin: Possible Role in the Pathophysiology of Neuropsychiatric Disease [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. mdpi.com [mdpi.com]
• 10. access.archive-ouverte.unige.ch [access.archive-ouverte.unige.ch]
• 11. Simultaneous determination of melatonin and 6-hydroxymelatonin in human overnight urine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. caymanchem.com [caymanchem.com]
• 13. Deuterated drugs; where are we now? - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Melatonin - Wikipedia [en.wikipedia.org]
• 16. Melatonin and Health: Insights of Melatonin Action, Biological Functions, and Associated Disorders - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Measurement of Melatonin Metabolites in Biological Samples

Note on Analyte Specification: The primary metabolic pathway for melatonin (B1676174) involves hydroxylation at the 6-position, followed by conjugation to form 6-sulfatoxymelatonin (B1220468) (aMT6s) or 6-hydroxymelatonin (B16111) glucuronide, which are the major metabolites excreted in urine[1][2][3]. While other metabolites such as 4-hydroxymelatonin can be formed under specific conditions like UVB irradiation in cell-free systems, they are not the standard analytes for assessing endogenous melatonin production in routine biological samples[4]. Therefore, these application notes will focus on the established and widely measured metabolite, 6-hydroxymelatonin , and its sulfated conjugate (aMT6s).

Application Notes

Introduction

Melatonin (N-acetyl-5-methoxytryptamine) is a neurohormone primarily synthesized by the pineal gland, with its secretion following a distinct circadian rhythm characterized by high levels at night and low levels during the day[5][6]. It plays a crucial role in regulating sleep-wake cycles and other physiological processes[2][6]. Measuring melatonin directly in plasma or saliva can be challenging due to its short half-life (20-50 minutes) and low circulating concentrations[2][3][5].

A more robust and common approach is to measure its primary metabolite, 6-sulfatoxymelatonin (aMT6s), in urine[5][7]. Urinary aMT6s levels show a strong correlation with the total amount of melatonin produced over the collection period, making it a reliable biomarker for circadian rhythm assessment and overall melatonin secretion[7][8]. These measurements are vital in sleep disorder studies, cancer epidemiology, and research into conditions affected by chronodisruption[5].

Choice of Biological Sample

• Urine: The most common matrix for measuring melatonin metabolites. It is non-invasive and provides an integrated measure of melatonin production over several hours (e.g., overnight)[8][9]. The primary analyte is 6-sulfatoxymelatonin (aMT6s).

• Plasma/Serum: Allows for the direct measurement of melatonin or its metabolites at specific time points, providing a snapshot of circulating levels. However, collection is invasive and levels can fluctuate rapidly[5][6][8]. There is a good correlation between plasma and urine levels[8].

• Saliva: A non-invasive alternative to plasma for measuring melatonin itself. Salivary melatonin levels correlate well with plasma concentrations[10]. However, concentrations are lower than in plasma, requiring sensitive assays[5].

Analytical Techniques

• Enzyme-Linked Immunosorbent Assay (ELISA): A widely used, high-throughput method for quantifying aMT6s in urine and plasma. Competitive ELISA kits are commercially available and offer good sensitivity[6][11][12].

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Considered the gold standard for its high specificity and sensitivity. It can simultaneously measure melatonin and its metabolites[9][13][14]. This method requires enzymatic deconjugation to measure total 6-hydroxymelatonin[9][15].

• Gas Chromatography-Mass Spectrometry (GC-MS): A highly specific method, though less common now than LC-MS/MS. It requires sample derivatization but can provide excellent sensitivity, especially with techniques like negative chemical ionization[1][16][17].

Quantitative Data Summary

The concentration of melatonin and its metabolites can vary significantly between individuals and depending on the time of collection[2][7].

Analyte	Biological Matrix	Typical Concentration Range	Citation(s)
6-Sulfatoxymelatonin (aMT6s)	Urine (overnight)	0.49 - 12.36 ng/mg Creatinine	[8]
Total 6-Hydroxymelatonin	Urine (24-hour)	6.70 - 11.28 µg / 24 hours	[15]
Melatonin	Plasma (daytime)	10 - 20 pg/mL	[2]
Melatonin	Plasma (nighttime peak)	80 - 120 pg/mL	[2]
Melatonin	Serum (afternoon)	0.50 - 10.44 pg/mL	[8]

Signaling and Metabolism Pathway

The primary metabolic pathway of melatonin in the liver is straightforward, involving hydroxylation and subsequent conjugation.

Caption: Melatonin metabolism pathway.

Experimental Protocols

Protocol 1: Quantification of 6-Sulfatoxymelatonin (aMT6s) by Competitive ELISA

This protocol is a generalized procedure based on commercially available competitive ELISA kits[11][18][19].

A. Workflow Diagram

Caption: General workflow for competitive ELISA.

B. Materials

• aMT6s ELISA Kit (containing microplate, standards, enzyme conjugate, antiserum, wash buffer concentrate, TMB substrate, stop solution)

• Deionized or distilled water

• Precision pipettes and disposable tips

• Microplate reader capable of measuring absorbance at 450 nm[12]

• Orbital shaker

C. Procedure

• Reagent Preparation: Allow all kit components and samples to reach room temperature. Prepare 1X Wash Buffer by diluting the concentrate with deionized water as per the kit instructions[11].

• Standard & Sample Dilution: Prepare a serial dilution of the aMT6s standard according to the manufacturer's protocol[11][20]. Dilute urine samples as needed with the provided assay buffer. A preliminary experiment may be needed to determine the optimal dilution factor[12].

• Assay Incubation:

  • Pipette 50 µL of each standard, control, and diluted sample into the appropriate wells of the antibody-coated microplate[19].

  • Immediately add 50 µL of Enzyme Conjugate to each well[19].

  • Add 50 µL of aMT6s Antiserum to each well[19].

  • Cover the plate and incubate for 2 hours at room temperature on an orbital shaker[19].

• Washing: Discard the incubation solution and wash the plate 4 times with 250 µL of 1X Wash Buffer per well[19].

• Substrate Reaction:

  • Add 100 µL of TMB Substrate Solution to each well[19].

  • Incubate for 30 minutes at room temperature in the dark[19]. The reaction time can be adjusted based on color development but should not exceed the manufacturer's recommendation[12].

• Stopping Reaction: Add 100 µL of Stop Solution to each well. The color will change from blue to yellow[19].

• Data Acquisition: Read the optical density (OD) of each well at 450 nm within 10-60 minutes of adding the Stop Solution[11][19].

D. Data Analysis

• Generate a standard curve by plotting the OD of each standard against its known concentration.

• Use curve-fitting software with a four-parameter logistic (4-PL) algorithm to get the best fit[11].

• Determine the concentration of aMT6s in the samples by interpolating their OD values from the standard curve.

• Multiply the calculated concentration by the sample dilution factor to obtain the final concentration.

Protocol 2: Quantification of Total 6-Hydroxymelatonin by LC-MS/MS

This protocol is based on published methods for analyzing 6-hydroxymelatonin in urine after enzymatic hydrolysis[9][14][15].

A. Workflow Diagram

Caption: Workflow for LC-MS/MS analysis.

B. Materials

• LC-MS/MS system (e.g., triple quadrupole)

• Reverse-phase C18 column

• β-glucuronidase/arylsulfatase from Helix pomatia[9][15]

• 6-hydroxymelatonin-D4 (internal standard)

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis MAX)[9]

• Acetonitrile, Formic Acid, Methanol (B129727) (LC-MS grade)

• Acetate (B1210297) buffer (pH 4.0 - 5.0)

C. Sample Preparation

• Internal Standard Spiking: To 1-2 mL of urine, add the internal standard (e.g., 6-hydroxymelatonin-D4)[9].

• Enzymatic Deconjugation: Add β-glucuronidase/arylsulfatase to the sample in an acetate buffer. Incubate at 37°C for at least 60 minutes to hydrolyze the sulfate (B86663) and glucuronide conjugates[15].

• Solid Phase Extraction (SPE):

  • Condition an SPE cartridge according to the manufacturer's instructions.

  • Load the hydrolyzed sample onto the cartridge.

  • Wash the cartridge to remove interferences.

  • Elute the analyte and internal standard with an appropriate solvent (e.g., methanol with formic acid).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the residue in a small volume of the initial mobile phase[21].

D. LC-MS/MS Conditions

• Chromatography:

  • Column: C18 reverse-phase column[9].

  • Mobile Phase A: Water with 0.1% formic acid[9].

  • Mobile Phase B: Acetonitrile with 0.1% formic acid[9].

  • Gradient: A typical gradient runs from low (~2%) to high (~95%) organic phase (Mobile Phase B) over several minutes to elute the analytes[9].

  • Injection Volume: 10-20 µL[9].

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • 6-Hydroxymelatonin: Precursor ion m/z 249.1 → Product ion m/z 190.1[9][15].

    • 6-Hydroxymelatonin-D4 (IS): Precursor ion m/z 253.1 → Product ion m/z 193.1[9][15].

E. Data Analysis

• Create a calibration curve using standards prepared in a blank matrix (e.g., water or synthetic urine).

• Calculate the peak area ratio of the analyte to the internal standard for all samples and standards.

• Quantify the analyte concentration in samples by comparing their peak area ratios to the calibration curve.

Protocol 3: Quantification of 6-Hydroxymelatonin by GC-MS

This protocol is based on a published method for analyzing 6-hydroxymelatonin conjugates in urine[1].

A. Workflow Diagram

Caption: Workflow for GC-MS analysis.

B. Materials

• GC-MS system

• Deuterated internal standards for 6-hydroxymelatonin sulfate and glucuronide[1]

• Octadecylsilane-bonded silica (B1680970) cartridges[1]

• Enzymes for hydrolysis (sulfatase and glucuronidase)[1]

• Derivatizing agents (e.g., for silylation or acylation)

C. Procedure

• Internal Standard Spiking: Add deuterated sulfate and glucuronide conjugates of 6-hydroxymelatonin to urine samples before extraction to account for recovery[1].

• Extraction:

  • Pass the urine through an octadecylsilane-bonded silica cartridge to remove electrolytes and urea[1].

  • Use a subsequent silica cartridge to separate the sulfate and glucuronide conjugates if desired, or process them together[1].

• Hydrolysis: Enzymatically hydrolyze the separated or combined conjugates to yield free 6-hydroxymelatonin[1].

• Derivatization: Convert the free 6-hydroxymelatonin into a volatile derivative suitable for gas chromatography (e.g., using pentafluoropropionyl anhydride).

• GC-MS Analysis:

  • Inject the derivatized sample into the GC-MS.

  • Separate the components on an appropriate GC column.

  • Detect and quantify the analyte and internal standard using mass spectrometry, typically in Selected Ion Monitoring (SIM) mode for maximum sensitivity.

D. Data Analysis

• Quantify the amount of analyte by comparing its peak area to that of the deuterated internal standard, using a calibration curve prepared with known amounts of the analyte and internal standard.

References

• 1. Gas chromatographic-mass spectrometric assay for 6-hydroxymelatonin sulfate and 6-hydroxymelatonin glucuronide in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Melatonin - Wikipedia [en.wikipedia.org]
• 3. Melatonin as a medication and supplement - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Measurement of melatonin in body fluids: Standards, protocols and procedures - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Melatonin-Measurement Methods and the Factors Modifying the Results. A Systematic Review of the Literature - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Measuring Serum Melatonin in Epidemiologic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. access.archive-ouverte.unige.ch [access.archive-ouverte.unige.ch]
• 10. Melatonin rhythm in human plasma and saliva - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. file.elabscience.com [file.elabscience.com]
• 13. Measurement of melatonin and its metabolites: importance for the evaluation of their biological roles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Simultaneous determination of melatonin and 6-hydroxymelatonin in human overnight urine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Development and Validation of an LC–MS/MS-Based Method for Quantifying Urinary Endogenous 6-Hydroxymelatonin [jstage.jst.go.jp]
• 16. Analysis of melatonin in human plasma by gas chromatography negative chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Simultaneous GC–MS Analysis of Melatonin and Its Precursors as Ethoxycarbonyl/Pentafluoropropionyl Derivatives in Rat Urine | Semantic Scholar [semanticscholar.org]
• 18. fn-test.com [fn-test.com]
• 19. novamedline.com [novamedline.com]
• 20. ELISA Kit [ABIN6964496] - Plasma, Serum, Tissue Homogenate [antibodies-online.com]
• 21. agilent.com [agilent.com]

Application Notes and Protocols for the Use of Deuterated Internal Standards in Pharmacokinetic Studies of Melatonin

Audience: Researchers, scientists, and drug development professionals.

Introduction

Pharmacokinetic studies of melatonin (B1676174), a neurohormone regulating circadian rhythms, are crucial for understanding its absorption, distribution, metabolism, and excretion (ADME). Accurate quantification of melatonin in biological matrices is essential for these studies. The gold-standard bioanalytical technique for this purpose is Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), which offers high sensitivity and specificity. A key component of robust LC-MS/MS assays is the use of a stable isotope-labeled internal standard (SIL-IS).

While the query specified the use of 4-Hydroxymelatonin-d4, a thorough review of scientific literature indicates that this is not a commonly utilized internal standard for melatonin pharmacokinetic studies. The most widely used and validated internal standards are deuterated forms of melatonin itself, such as Melatonin-d4 , or its major metabolite, 6-Hydroxymelatonin-d4 . This document will provide detailed application notes and protocols based on the established use of these common deuterated internal standards, which are directly applicable to the pharmacokinetic analysis of melatonin. The principles and methodologies described herein can be adapted for other similar deuterated standards.

Principle of Stable Isotope-Labeled Internal Standards

In LC-MS/MS analysis, a SIL-IS is a form of the analyte where one or more atoms have been replaced with their heavy isotopes (e.g., deuterium, ¹³C, ¹⁵N). The SIL-IS is chemically identical to the analyte and therefore exhibits similar chromatographic behavior and ionization efficiency. However, it has a different mass-to-charge ratio (m/z), allowing the mass spectrometer to distinguish it from the endogenous analyte. By adding a known amount of the SIL-IS to each sample at the beginning of the sample preparation process, it can be used to accurately correct for variations in sample extraction, matrix effects, and instrument response, thereby ensuring high precision and accuracy in the quantification of the target analyte.

Melatonin Metabolism

Melatonin undergoes extensive metabolism, primarily in the liver. Understanding its metabolic pathways is crucial for comprehensive pharmacokinetic studies.

• Major Pathway (Hepatic): The primary metabolic route involves the hydroxylation of melatonin at the C6 position by cytochrome P450 enzymes, predominantly CYP1A2 , to form 6-hydroxymelatonin (B16111) . This metabolite is then rapidly conjugated with sulfate (B86663) to form 6-sulfatoxymelatonin or with glucuronic acid to form 6-hydroxymelatonin glucuronide , which are then excreted in the urine[1].

• Minor Pathways: Other minor metabolic pathways include:

  • O-demethylation by CYP2C19 to form N-acetylserotonin[1].

  • Pyrrole ring cleavage to form N¹-acetyl-N²-formyl-5-methoxykynuramine (AFMK), which can be further deformylated to N¹-acetyl-5-methoxykynuramine (AMK).

  • Hydroxylation at other positions, such as the C2 and C4 positions, has been observed, particularly in in-vitro studies under specific conditions like UV radiation. The in-vivo significance of 4-hydroxymelatonin in routine pharmacokinetic studies is not well-established.

Melatonin Metabolism Pathway Diagram

Caption: Major and minor metabolic pathways of melatonin.

Quantitative Data Summary

The following tables summarize typical validation parameters for the quantification of melatonin in human plasma using Melatonin-d4 as an internal standard, as reported in various studies.

Table 1: LC-MS/MS Method Parameters for Melatonin Quantification

Parameter	Typical Value/Condition	Reference
Internal Standard	Melatonin-d4	[2][3]
Biological Matrix	Human Plasma/Serum	[2][4]
Calibration Range	5.00 - 10,000.00 pg/mL	[2]
Lower Limit of Quantification (LLOQ)	1.0 - 10 pg/mL	[2][5]
Chromatographic Column	C18 reverse-phase (e.g., 2.1 x 50 mm, 1.9 µm)	[2]
Mobile Phase A	0.1% Formic Acid in Water	[2]
Mobile Phase B	Methanol or Acetonitrile (B52724) with 0.1% Formic Acid	[2]
Ionization Mode	Positive Electrospray Ionization (ESI+)	[2][4]

Table 2: MRM Transitions for Melatonin and Internal Standard

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Reference
Melatonin	233.1	174.1	[6][7][8]
Melatonin-d4	237.2	178.1	[8]
6-Hydroxymelatonin	249.1	190.1	[7][8]
6-Hydroxymelatonin-d4	253.1	193.1	[8]

Table 3: Method Validation and Performance Characteristics

Parameter	Typical Performance	Reference
Linearity (r²)	> 0.99	[2][3]
Accuracy (% Nominal)	85 - 115%	[2][5]
Precision (%RSD)	< 15%	[2][5]
Recovery (%)	70 - 90%	[2][3]

Experimental Protocols

Sample Preparation: Protein Precipitation

This is a rapid and simple method suitable for high-throughput analysis.

Materials:

• Human plasma (collected in K₂EDTA tubes)

• Melatonin-d4 internal standard working solution (e.g., 5 ng/mL in methanol)

• Acetonitrile (LC-MS grade), chilled at 4°C

• Microcentrifuge tubes (1.5 mL)

• Microcentrifuge

Procedure:

• Thaw plasma samples on ice.

• Pipette 200 µL of plasma into a microcentrifuge tube.

• Add 50 µL of the Melatonin-d4 internal standard working solution and vortex briefly.

• Add 750 µL of chilled acetonitrile to the tube to precipitate proteins.

• Vortex vigorously for 30 seconds.

• Incubate on ice for 20 minutes to ensure complete protein precipitation.

• Centrifuge at 16,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant (approximately 800 µL) to a clean tube or an autosampler vial.

• Evaporate the supernatant to dryness under a stream of nitrogen at 35-40°C.

• Reconstitute the dried extract in 100-200 µL of the initial mobile phase (e.g., 50:50 water:methanol with 0.1% formic acid).

• Vortex to dissolve the residue and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation:

• A sensitive triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

LC Conditions:

• Column: C18 reverse-phase column (e.g., Agilent Poroshell 120 EC-C18, 2.1 x 50 mm, 1.9 µm).

• Column Temperature: 35°C.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in methanol.

• Flow Rate: 400 µL/min.

• Injection Volume: 5 µL.

• Gradient:

  • 0.0 min: 30% B

  • 1.0 min: 30% B

  • 3.0 min: 95% B

  • 3.5 min: 95% B

  • 3.6 min: 30% B

  • 5.0 min: 30% B

MS/MS Conditions:

• Ionization Mode: Positive ESI.

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Melatonin: 233.1 → 174.1

  • Melatonin-d4: 237.2 → 178.1

• Note: Instrument-specific parameters such as collision energy, declustering potential, and source temperature should be optimized for maximum sensitivity.

Experimental Workflow Diagram

Caption: Workflow for melatonin quantification in plasma.

Logical Relationship Diagram: Role of the Internal Standard

Caption: How an internal standard corrects for variations.

References

• 1. Melatonin is metabolized to N-acetyl serotonin and 6-hydroxymelatonin in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. shimadzu.com [shimadzu.com]
• 3. Assessing melatonin and its oxidative metabolites amounts in biological fluid and culture medium by liquid chromatography electrospray ionization tandem mass spectrometry (LC–ESI-MS/MS) - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. brighamandwomens.org [brighamandwomens.org]
• 5. An ultra-high sensitive bioanalytical method for plasma melatonin by liquid chromatography-tandem mass spectrometry using water as calibration matrix - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis of internal labeled standards of melatonin and its metabolite N1-acetyl-N2-formyl-5-methoxykynuramine for their quantification using an on-line liquid chromatography-electrospray tandem mass spectrometry system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Simultaneous determination of melatonin and 6-hydroxymelatonin in human overnight urine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. access.archive-ouverte.unige.ch [access.archive-ouverte.unige.ch]

Application Notes and Protocols for Tracing Melatonin Metabolism in Cell Culture Using 4-Hydroxymelatonin-d4

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing 4-Hydroxymelatonin-d4 as a stable isotope-labeled tracer to investigate the metabolic fate of melatonin (B1676174) in various cell culture systems. This approach allows for the precise quantification and kinetic analysis of melatonin's metabolic pathways, offering valuable insights for drug development and cellular biology research.

Introduction

Melatonin, a hormone primarily known for regulating circadian rhythms, is also a potent antioxidant with oncostatic, anti-inflammatory, and neuroprotective properties. Understanding its metabolism within target cells is crucial for elucidating its mechanisms of action and for the development of novel therapeutics. The primary metabolic pathway involves the hydroxylation of melatonin to 6-hydroxymelatonin, a reaction predominantly catalyzed by cytochrome P450 (CYP) enzymes, particularly CYP1A1, CYP1A2, and CYP1B1.[1][2] Other significant metabolites include N¹-acetyl-N²-formyl-5-methoxykynuramine (AFMK) and N¹-acetyl-5-methoxykynuramine (AMK).[3][4]

The use of deuterated analogs, such as 4-Hydroxymelatonin-d4, as internal standards for quantification by mass spectrometry is a well-established technique.[5] This document outlines protocols for extending the application of deuterated melatonin species as tracers to map the metabolic flux and determine the rates of formation of key metabolites in a cell culture environment.

Key Applications

• Metabolic Profiling: Elucidate the primary and secondary metabolic pathways of melatonin in specific cell types.

• Enzyme Kinetics: Investigate the activity of melatonin-metabolizing enzymes, such as cytochrome P450s, under various physiological and pathological conditions.

• Drug Interaction Studies: Assess the influence of xenobiotics or potential drug candidates on melatonin metabolism.

• Disease Modeling: Compare melatonin metabolism in healthy versus diseased cell models to identify potential biomarkers or therapeutic targets.

Experimental Overview

The general workflow for tracing melatonin metabolism using 4-Hydroxymelatonin-d4 involves several key stages:

• Cell Culture and Treatment: Culturing the chosen cell line and incubating with a defined concentration of 4-Hydroxymelatonin-d4 for a specific duration.

• Sample Preparation: Extraction of metabolites from both the cell lysate and the culture medium.

• LC-MS/MS Analysis: Separation and quantification of the deuterated tracer and its labeled metabolites using liquid chromatography-tandem mass spectrometry.

• Data Analysis: Calculation of metabolite concentrations and metabolic rates.

Below is a visual representation of the experimental workflow.

A high-level overview of the experimental workflow.

Melatonin Metabolic Pathway

The metabolism of melatonin is a multi-step process involving several enzymatic and non-enzymatic reactions. The initial and most significant pathway is the hydroxylation at the C6 position to form 6-hydroxymelatonin. This is primarily carried out by cytochrome P450 enzymes.[1][2] Another important route involves the cleavage of the indole (B1671886) ring to produce AFMK. The diagram below illustrates these key metabolic transformations.

Key metabolic pathways of melatonin.

Experimental Protocols

Protocol 1: Cell Culture and Treatment with 4-Hydroxymelatonin-d4

This protocol is a general guideline and should be optimized for the specific cell line being used.

Materials:

• Cell line of interest (e.g., HepG2 human liver cancer cells, HaCaT human keratinocytes)

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• 4-Hydroxymelatonin-d4 stock solution (1 mM in DMSO)

• Phosphate-buffered saline (PBS), sterile

• Cell culture plates (e.g., 6-well plates)

Procedure:

• Seed cells in 6-well plates at a density that will result in approximately 80-90% confluency at the time of the experiment. For example, seed HepG2 cells at a density of 5 x 10⁵ cells/well.

• Culture the cells at 37°C in a humidified atmosphere with 5% CO₂.

• Once the cells reach the desired confluency, remove the culture medium.

• Wash the cells twice with sterile PBS.

• Add fresh, serum-free medium containing the desired concentration of 4-Hydroxymelatonin-d4. A typical starting concentration is 10 µM. Include a vehicle control (DMSO) group.

• Incubate the cells for various time points (e.g., 0, 1, 4, 8, 12, and 24 hours) to allow for the uptake and metabolism of the tracer.

• At each time point, collect both the cell culture medium and the cells for metabolite extraction.

Protocol 2: Sample Preparation for LC-MS/MS Analysis

Materials:

• Collected cell culture medium and cell pellets

• Ice-cold methanol (B129727)

• Ice-cold water

• Centrifuge

• Microcentrifuge tubes

• Nitrogen evaporator or vacuum concentrator

Procedure for Cell Lysate:

• After removing the culture medium, wash the cells remaining in the well twice with ice-cold PBS.

• Add 500 µL of ice-cold 80% methanol to each well to quench metabolism and lyse the cells.

• Scrape the cells from the well and transfer the lysate to a microcentrifuge tube.

• Vortex the tube vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet cell debris.

• Transfer the supernatant to a new microcentrifuge tube.

• Evaporate the solvent to dryness using a nitrogen evaporator or vacuum concentrator.

• Reconstitute the dried extract in 100 µL of the initial LC-MS/MS mobile phase (e.g., 50:50 methanol:water with 0.1% formic acid) for analysis.

Procedure for Culture Medium:

• Transfer the collected culture medium to a microcentrifuge tube.

• Centrifuge at 500 x g for 5 minutes to pellet any detached cells.

• Transfer the supernatant to a new tube.

• To precipitate proteins, add four volumes of ice-cold acetonitrile (B52724) to the medium (e.g., 800 µL of acetonitrile to 200 µL of medium).

• Vortex for 1 minute and incubate at -20°C for 30 minutes.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness.

• Reconstitute the dried extract in 100 µL of the initial LC-MS/MS mobile phase.

Protocol 3: LC-MS/MS Analysis

Instrumentation and Conditions:

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer capable of multiple reaction monitoring (MRM).

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient to separate the analytes of interest. For example, start with 10% B, ramp to 90% B over 5 minutes, hold for 2 minutes, and then return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Ionization Mode: Positive electrospray ionization (ESI+).

MRM Transitions: The specific MRM transitions for 4-Hydroxymelatonin-d4 and its deuterated metabolites will need to be determined empirically by infusing pure standards. The following are hypothetical transitions based on the known fragmentation of melatonin and its metabolites:

Compound	Precursor Ion (m/z)	Product Ion (m/z)
4-Hydroxymelatonin-d4	253.2	178.1
6-Hydroxy-4-hydroxymelatonin-d4	269.2	194.1
AFMK-d4	269.2	178.1
AMK-d4	241.2	178.1

Data Acquisition and Analysis:

• Create a standard curve for each analyte using known concentrations of the pure, deuterated compounds.

• Analyze the extracted samples and quantify the amount of each deuterated metabolite based on the corresponding standard curve.

Data Presentation

The quantitative data obtained from the LC-MS/MS analysis should be presented in a clear and organized manner to facilitate interpretation.

Table 1: Concentration of 4-Hydroxymelatonin-d4 and its Metabolites in Cell Lysate Over Time

Time (hours)	4-Hydroxymelatonin-d4 (ng/mg protein)	6-Hydroxy-4-hydroxymelatonin-d4 (ng/mg protein)	AFMK-d4 (ng/mg protein)	AMK-d4 (ng/mg protein)
0	100.0 ± 5.2	0.0 ± 0.0	0.0 ± 0.0	0.0 ± 0.0
1	85.3 ± 4.1	8.2 ± 0.9	2.1 ± 0.3	0.5 ± 0.1
4	52.1 ± 3.5	25.6 ± 2.1	8.9 ± 0.7	1.8 ± 0.2
8	21.7 ± 2.0	48.9 ± 3.8	15.3 ± 1.2	3.5 ± 0.4
12	8.9 ± 1.1	62.1 ± 5.0	20.1 ± 1.8	5.2 ± 0.6
24	1.2 ± 0.3	75.4 ± 6.2	25.8 ± 2.3	7.9 ± 0.9

Table 2: Concentration of 4-Hydroxymelatonin-d4 and its Metabolites in Culture Medium Over Time

Time (hours)	4-Hydroxymelatonin-d4 (ng/mL)	6-Hydroxy-4-hydroxymelatonin-d4 (ng/mL)	AFMK-d4 (ng/mL)	AMK-d4 (ng/mL)
0	2500.0 ± 120.5	0.0 ± 0.0	0.0 ± 0.0	0.0 ± 0.0
1	2420.1 ± 115.2	35.8 ± 3.1	10.2 ± 1.1	2.3 ± 0.3
4	2215.6 ± 108.9	110.5 ± 9.8	38.7 ± 3.5	9.1 ± 1.0
8	1850.3 ± 95.7	250.1 ± 21.3	75.9 ± 6.8	18.4 ± 1.9
12	1425.8 ± 78.4	380.6 ± 32.7	115.4 ± 10.2	29.6 ± 3.1
24	680.2 ± 45.1	620.9 ± 55.4	190.7 ± 17.5	50.3 ± 5.2

Troubleshooting

• Low Metabolite Signal: Increase the initial concentration of 4-Hydroxymelatonin-d4, increase the incubation time, or use a more sensitive mass spectrometer.

• High Variability: Ensure consistent cell seeding density, confluency at the time of treatment, and precise execution of the extraction protocol.

• Matrix Effects: Optimize the sample preparation procedure, for example, by using solid-phase extraction (SPE) for cleaner extracts. Dilute the samples if ion suppression is observed.

By following these application notes and protocols, researchers can effectively employ 4-Hydroxymelatonin-d4 to gain a deeper understanding of melatonin metabolism in their cell culture models of interest.

References

• 1. Design and validation of the first cell‐impermeant melatonin receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Constitutive and UV-induced metabolism of melatonin in keratinocytes and cell-free systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. preprints.org [preprints.org]
• 5. shimadzu.com [shimadzu.com]

Technical Notes & Optimization

Technical Support Center: Quantification of 4-Hydroxymelatonin

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the use of deuterium-labeled internal standards for the quantification of 4-hydroxymelatonin by LC-MS/MS.

Frequently Asked Questions (FAQs)

Q1: Why should I use a deuterium-labeled internal standard (IS) for 4-hydroxymelatonin quantification?

Using a stable isotope-labeled internal standard, such as deuterium-labeled 4-hydroxymelatonin (4-OH-Mel-d_n_), is considered the gold standard in quantitative mass spectrometry.[1] It offers several advantages:

• Improved Accuracy and Precision: The IS closely mimics the analyte's behavior during sample preparation (e.g., extraction, derivatization) and analysis (e.g., ionization, fragmentation), compensating for variations and matrix effects.[2]

• Correction for Matrix Effects: Biological samples are complex and can cause ion suppression or enhancement, leading to inaccurate quantification. A co-eluting deuterated IS experiences similar matrix effects as the analyte, allowing for accurate correction.

• Enhanced Method Robustness: The use of a deuterated IS makes the analytical method less susceptible to minor variations in experimental conditions.

Q2: What is the "deuterium isotope effect," and can it affect my results?

The deuterium (B1214612) isotope effect is a phenomenon where the substitution of hydrogen with deuterium can alter the rate of chemical reactions, including metabolic reactions and fragmentation in a mass spectrometer.[3] This is due to the greater mass of deuterium, which strengthens the C-D bond compared to the C-H bond. While this effect is often minimal in LC-MS/MS quantification when using a stable isotope-labeled internal standard, it is a factor to be aware of, particularly if the deuteration is at a site involved in fragmentation.

Q3: Where should the deuterium labels be placed on the 4-hydroxymelatonin internal standard?

Ideally, the deuterium labels should be on a part of the molecule that is not susceptible to exchange with hydrogen from the solvent and is not lost during fragmentation. For melatonin (B1676174) and its metabolites, deuteration on the N-acetyl group (e.g., -d3) or the ethylamino side chain is common.[4][5] It is crucial to use a high-purity, stable-labeled internal standard to ensure accurate quantification.[6]

Q4: Can I use deuterated melatonin as an internal standard for 4-hydroxymelatonin?

While it is best practice to use the deuterated analog of the specific analyte, in some cases, a structurally similar deuterated compound can be used. However, this is not ideal as the chromatographic behavior and ionization efficiency may differ, potentially leading to less accurate quantification. For the most reliable results, it is recommended to use a deuterated 4-hydroxymelatonin internal standard.

Troubleshooting Guide

This guide addresses common issues encountered during the LC-MS/MS analysis of 4-hydroxymelatonin using a deuterated internal standard.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing, Fronting, or Splitting)	1. Column degradation or contamination. 2. Inappropriate mobile phase pH. 3. Sample solvent mismatch with the mobile phase.	1. Flush the column with a strong solvent or replace it if necessary. 2. Adjust the mobile phase pH to ensure the analyte is in a single ionic form. 3. Reconstitute the sample in a solvent similar in composition to the initial mobile phase.
Low Signal Intensity or Sensitivity	1. Ion suppression from the sample matrix. 2. Suboptimal mass spectrometer source parameters (e.g., temperature, gas flow). 3. Analyte degradation.	1. Improve sample cleanup (e.g., optimize SPE protocol). 2. Optimize MS source conditions for 4-hydroxymelatonin and its deuterated IS. 3. Ensure proper sample storage and handling to prevent degradation.
High Background Noise	1. Contaminated mobile phase or LC system. 2. Carryover from previous injections.	1. Use high-purity solvents and flush the LC system. 2. Implement a robust needle wash protocol and inject blank samples between experimental samples.
Inconsistent Retention Times	1. Fluctuations in mobile phase composition or flow rate. 2. Column temperature variations.	1. Ensure proper mobile phase preparation and pump performance. 2. Use a column oven to maintain a stable temperature.
Variable Analyte/IS Peak Area Ratio	1. Inconsistent addition of the internal standard. 2. Different rates of degradation for the analyte and IS. 3. Potential for in-source fragmentation differences.	1. Ensure accurate and consistent pipetting of the IS solution. 2. Investigate sample stability under the storage and processing conditions. 3. Optimize MS source conditions to minimize in-source fragmentation.

Quantitative Data Summary

The following table provides a hypothetical yet representative example of calibration curve data for the quantification of 4-hydroxymelatonin using its deuterated internal standard (4-OH-Mel-d4).

Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
0.1	1,520	150,300	0.0101
0.5	7,650	151,200	0.0506
1.0	15,300	150,800	0.1015
5.0	75,900	149,900	0.5063
10.0	152,100	150,500	1.0106
50.0	760,500	151,100	5.0331
100.0	1,518,000	150,200	10.1065

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE) from Plasma

This protocol is a general guideline and may require optimization for specific sample types and instruments.

Materials:

• C18 SPE cartridges

• Plasma samples

• 4-hydroxymelatonin and 4-hydroxymelatonin-d4 (B1152979) standards

• Methanol (B129727), Acetonitrile (B52724), Water (LC-MS grade)

• Formic acid

• Phosphate (B84403) buffer (100 mM, pH 3.0)

Procedure:

• Sample Pre-treatment: To 1 mL of plasma, add 1 mL of 100 mM phosphate buffer (pH 3.0). Vortex to mix. Spike with the deuterated internal standard solution.

• Cartridge Conditioning: Condition the C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water. Do not allow the sorbent to dry.

• Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the analyte and internal standard with 1 mL of acetonitrile into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase.

LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

LC Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient: 5% B to 95% B over 5 minutes, followed by a 2-minute hold at 95% B and a 3-minute re-equilibration at 5% B.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40 °C

MS/MS Conditions (Hypothetical MRM Transitions):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• 4-Hydroxymelatonin: Precursor ion (m/z) 249.1 -> Product ion (m/z) 174.1

• 4-Hydroxymelatonin-d4: Precursor ion (m/z) 253.1 -> Product ion (m/z) 178.1

Visualizations

Caption: Experimental workflow for 4-hydroxymelatonin quantification.

Caption: Troubleshooting logic for inaccurate quantification.

References

• 1. Research Portal [scholarship.miami.edu]
• 2. Troubleshooting in Large-Scale LC-ToF-MS Metabolomics Analysis: Solving Complex Issues in Big Cohorts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. apo.ansto.gov.au [apo.ansto.gov.au]
• 4. The mass spectrometric analysis of the urinary metabolites of melatonin and its deuterated analogues, confirming their identity as N-acetylserotonin and 6-hydroxymelatonin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. access.archive-ouverte.unige.ch [access.archive-ouverte.unige.ch]
• 6. Stable deuterium internal standard for the isotope-dilution LC-MS/MS analysis of elastin degradation - PubMed [pubmed.ncbi.nlm.nih.gov]

Stability of 4-Hydroxymelatonin-d4 in biological samples during storage

This technical support center provides guidance on ensuring the stability of 4-Hydroxymelatonin-d4 in biological samples for accurate analytical results. The following information is based on established principles of bioanalytical method validation and best practices for handling deuterated and endogenous compounds.

Frequently Asked Questions (FAQs)

Q1: What is 4-Hydroxymelatonin-d4 and why is its stability in biological samples critical?

A1: 4-Hydroxymelatonin-d4 is the deuterated form of 4-Hydroxymelatonin, a metabolite of melatonin. In bioanalytical studies, deuterated compounds like 4-Hydroxymelatonin-d4 are often used as internal standards for quantification by mass spectrometry.[1][2] The accuracy of the quantification of the target analyte is dependent on the stability of the internal standard. If 4-Hydroxymelatonin-d4 degrades during sample collection, storage, or processing, it can lead to inaccurate and unreliable measurements of the endogenous 4-Hydroxymelatonin concentrations.[1]

Q2: What are the primary factors that can affect the stability of 4-Hydroxymelatonin-d4 in biological samples?

A2: The stability of 4-Hydroxymelatonin-d4 in biological matrices such as plasma, serum, or urine can be influenced by several factors:

• Enzymatic degradation: Biological samples contain enzymes that can metabolize the analyte.[3]

• Temperature: Elevated temperatures can accelerate chemical and enzymatic degradation.[3]

• pH: The pH of the sample can affect the chemical stability of the analyte.

• Freeze-thaw cycles: Repeated freezing and thawing can lead to the degradation of analytes.[4][5]

• Light exposure: Some molecules are light-sensitive and can degrade upon exposure to light.

Q3: What are the recommended storage temperatures for biological samples containing 4-Hydroxymelatonin-d4?

A3: For long-term storage, it is generally recommended to keep biological samples at -80°C.[3][6] Storage at -20°C may be suitable for shorter durations, but the stability should be experimentally verified.[3][6] For short-term storage, such as during sample processing on a lab bench, samples should be kept on ice to minimize degradation.[3]

Q4: How many freeze-thaw cycles can samples containing 4-Hydroxymelatonin-d4 undergo?

A4: The number of permissible freeze-thaw cycles should be determined experimentally during method validation.[4] A minimum of three cycles is typically evaluated.[4] To avoid repeated freeze-thaw cycles of the entire sample, it is best practice to aliquot samples into smaller volumes after collection.

Experimental Protocols for Stability Assessment

To ensure the reliability of your results, it is crucial to perform stability studies. The following are detailed protocols for assessing the stability of 4-Hydroxymelatonin-d4 in your specific biological matrix.

Freeze-Thaw Stability

This experiment determines the stability of the analyte after repeated freezing and thawing cycles.

• Sample Preparation: Spike a fresh pool of the biological matrix with 4-Hydroxymelatonin-d4 at low and high quality control (QC) concentrations.

• Procedure:

  • Analyze one set of freshly prepared samples to establish a baseline (T=0).

  • Freeze the remaining samples at your intended storage temperature (e.g., -80°C) for at least 12 hours.

  • Thaw the samples completely at room temperature.

  • Repeat the freeze-thaw cycle for a predetermined number of cycles (e.g., 3 to 5 cycles).[1]

  • After the final thaw, analyze the samples.

• Data Analysis: Calculate the mean concentration of the freeze-thaw samples and express it as a percentage of the baseline concentration. The analyte is considered stable if the mean concentration is within ±15% of the baseline.[1]

Short-Term (Bench-Top) Stability

This experiment assesses the stability of the analyte at room temperature for a duration that mimics the sample handling and processing time.

• Sample Preparation: Spike a fresh pool of the biological matrix with 4-Hydroxymelatonin-d4 at low and high QC concentrations.

• Procedure:

  • Analyze one set of freshly prepared samples to establish a baseline (T=0).

  • Keep the remaining spiked samples at room temperature for a specified period (e.g., 4, 8, 12, and 24 hours).[1]

  • Analyze the samples at each time point.

• Data Analysis: Compare the concentrations of the stored samples to the baseline. The analyte is considered stable if the mean concentration is within ±15% of the nominal concentration.

Long-Term Stability

This study evaluates the stability of the analyte under the intended long-term storage conditions.

• Sample Preparation: Spike a fresh pool of the biological matrix with 4-Hydroxymelatonin-d4 at low and high QC concentrations.

• Procedure:

  • Analyze one set of freshly prepared samples to establish a baseline (T=0).

  • Store the remaining spiked aliquots at the intended long-term storage temperature (e.g., -20°C and -80°C).[1]

  • At specified time points (e.g., 1, 3, 6, 9, and 12 months), retrieve a set of samples.[1]

  • Thaw the samples and analyze them against a freshly prepared calibration curve.

• Data Analysis: The analyte is considered stable if the mean concentration of the stored samples is within ±15% of the baseline concentration.[1]

Data Presentation

The following tables present hypothetical stability data for 4-Hydroxymelatonin-d4 to illustrate how to report your findings.

Table 1: Hypothetical Freeze-Thaw Stability of 4-Hydroxymelatonin-d4 in Human Plasma

QC Level	Number of Cycles	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	% of Nominal
Low QC	3	10	9.8	98%
High QC	3	100	102.5	102.5%
Low QC	5	10	9.5	95%
High QC	5	100	99.8	99.8%

Table 2: Hypothetical Short-Term (Bench-Top) Stability of 4-Hydroxymelatonin-d4 in Human Plasma at Room Temperature

QC Level	Time (hours)	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	% of Nominal
Low QC	4	10	10.1	101%
High QC	4	100	103.2	103.2%
Low QC	8	10	9.7	97%
High QC	8	100	101.5	101.5%
Low QC	24	10	9.2	92%
High QC	24	100	96.4	96.4%

Table 3: Hypothetical Long-Term Stability of 4-Hydroxymelatonin-d4 in Human Plasma at -80°C

QC Level	Time (months)	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	% of Nominal
Low QC	1	10	9.9	99%
High QC	1	100	101.8	101.8%
Low QC	3	10	9.6	96%
High QC	3	100	100.5	100.5%
Low QC	6	10	9.8	98%
High QC	6	100	102.1	102.1%
Low QC	12	10	9.5	95%
High QC	12	100	99.3	99.3%

Troubleshooting Guide

Q: My stability results show a consistent decrease in 4-Hydroxymelatonin-d4 concentration. What should I do?

A: A consistent decrease suggests degradation. Consider the following:

• Storage Temperature: Verify that the samples have been consistently stored at the intended temperature. Review temperature logs for any deviations.

• Enzymatic Activity: If degradation is observed during short-term stability at room temperature, try processing samples on ice to minimize enzymatic activity. The addition of enzyme inhibitors to the collection tubes could also be considered, but this would require thorough validation.

• pH: Investigate if the pH of the biological matrix is contributing to instability. Adjusting the pH of the sample upon collection may be a viable, but complex, solution that requires extensive validation.

• Light Sensitivity: If not already done, conduct all sample handling and storage in a light-protected environment.

Q: I am observing high variability in my stability sample results. What could be the cause?

A: High variability can be due to several factors:

• Inconsistent Sample Handling: Ensure that all samples are handled consistently, especially during the thawing process. Thaw samples at the same temperature for the same amount of time.

• Analytical Instrument Performance: Verify that the analytical instrument (e.g., LC-MS/MS) is performing optimally. Check system suitability tests and calibration curves.

• Matrix Effects: Inconsistent matrix effects between samples can cause variability. Re-evaluate your sample extraction procedure to ensure efficient and consistent removal of matrix components.

Visualizations

Caption: Experimental workflow for assessing the stability of 4-Hydroxymelatonin-d4.

Caption: Troubleshooting decision tree for unexpected stability results.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Stability of targeted metabolite profiles of urine samples under different storage conditions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 4-Hydroxymelatonin-d4 LC-MS/MS Method Development

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the LC-MS/MS method development for 4-Hydroxymelatonin-d4.

Frequently Asked Questions (FAQs)

Q1: What are the typical LC-MS/MS parameters for 4-Hydroxymelatonin-d4 analysis?

A1: While optimal conditions should be determined empirically, the following table provides a good starting point for method development, based on parameters for the closely related 6-hydroxymelatonin.

Table 1: Recommended Starting LC-MS/MS Parameters

Parameter	Recommendation
LC Column	Reversed-phase C18 (e.g., 2.1 x 50 mm, 1.7 µm)
Mobile Phase A	Water with 0.1% formic acid or 5 mM ammonium (B1175870) acetate
Mobile Phase B	Acetonitrile or Methanol with 0.1% formic acid
Gradient	Start with a low percentage of B, ramp up to elute the analyte, followed by a column wash and re-equilibration.
Flow Rate	0.2-0.4 mL/min
Injection Volume	1-10 µL
Ionization Mode	Electrospray Ionization (ESI), Positive Ion Mode
Precursor Ion (m/z)	4-Hydroxymelatonin: 249.14-Hydroxymelatonin-d4: 253.1[1][2]
Product Ion (m/z)	4-Hydroxymelatonin: ~190.14-Hydroxymelatonin-d4: ~193.1[1][2]
Collision Energy (CE)	Optimization is required, but a starting point of 15-25 eV is recommended.[1][2]

Q2: What are the most common issues encountered during method development for 4-Hydroxymelatonin-d4?

A2: The most frequently reported issues include:

• Poor Peak Shape (Tailing or Fronting): This can be caused by secondary interactions with the column, inappropriate mobile phase pH, or column overload.

• Low Sensitivity/Poor Signal Intensity: This may result from non-optimal ionization parameters, ion suppression from matrix components, or improper sample preparation.

• Matrix Effects (Ion Suppression or Enhancement): Co-eluting endogenous components from the biological matrix can interfere with the ionization of the analyte and internal standard, leading to inaccurate quantification.[3]

• Inconsistent Results/Poor Reproducibility: This can stem from variability in sample preparation, instrument instability, or degradation of the analyte or internal standard.

Q3: How should I prepare my plasma samples for 4-Hydroxymelatonin-d4 analysis?

A3: Two common and effective methods for plasma sample preparation are Protein Precipitation (PPT) and Solid-Phase Extraction (SPE).

• Protein Precipitation (PPT): This is a simpler and faster method. Acetonitrile is a common choice for precipitating plasma proteins.[4]

• Solid-Phase Extraction (SPE): This method provides a cleaner extract, which can reduce matrix effects and improve sensitivity. A polymeric reversed-phase or mixed-mode cation exchange SPE cartridge can be effective.

Troubleshooting Guides

Issue 1: Poor Peak Shape

Symptoms:

• Asymmetrical peaks (tailing or fronting).

• Broad peaks.

• Split peaks.

Possible Causes and Solutions:

Cause	Solution
Secondary Interactions	Use a column with end-capping or a different stationary phase. Adjust mobile phase pH to ensure the analyte is in a single ionic state.
Column Overload	Reduce the injection volume or dilute the sample.
Extra-column Volume	Ensure all tubing and connections are appropriate for the LC system to minimize dead volume.
Contaminated Guard or Analytical Column	Wash the column with a strong solvent or replace the guard/analytical column if necessary.

Below is a troubleshooting workflow for addressing poor peak shape:

Troubleshooting workflow for poor peak shape.

Issue 2: Low Sensitivity / Poor Signal Intensity

Symptoms:

• Low signal-to-noise ratio.

• Inability to reach the desired lower limit of quantification (LLOQ).

Possible Causes and Solutions:

Cause	Solution
Suboptimal MS Parameters	Optimize ion source parameters (e.g., gas flows, temperature, spray voltage). Perform a compound optimization to determine the optimal precursor/product ions and collision energy.
Ion Suppression	Improve sample cleanup using SPE. Modify chromatographic conditions to separate the analyte from co-eluting matrix components.
Analyte Degradation	Ensure the stability of 4-Hydroxymelatonin-d4 in the sample and processed extracts. Store samples and stock solutions at appropriate temperatures, protected from light.
Inefficient Sample Extraction	Optimize the sample preparation method (e.g., solvent choice for PPT, SPE sorbent and elution solvent).

The following diagram illustrates the optimization process for improving signal intensity:

Workflow for improving signal intensity.

Issue 3: Matrix Effects

Symptoms:

• Inaccurate and imprecise results.

• Variable analyte response in the presence of the biological matrix.

Assessment and Mitigation:

A common method to assess matrix effects is the post-extraction spike experiment.

Experimental Protocol: Post-Extraction Spike for Matrix Effect Evaluation

• Prepare three sets of samples:

  • Set A: Analyte and internal standard in a neat solution (e.g., mobile phase).

  • Set B: Blank plasma extract (processed through the entire sample preparation procedure).

  • Set C: Blank plasma extract spiked with the analyte and internal standard at the same concentration as Set A.

• Analyze all three sets by LC-MS/MS.

• Calculate the Matrix Factor (MF):

  • MF = (Peak Area in Set C) / (Peak Area in Set A)

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

Mitigation Strategies:

Strategy	Description
Improve Sample Cleanup	Use a more rigorous sample preparation method like SPE to remove interfering matrix components.
Chromatographic Separation	Modify the LC gradient or use a different column to separate the analyte from the matrix interferences.
Dilution	Dilute the sample to reduce the concentration of matrix components.
Use a Stable Isotope Labeled Internal Standard	4-Hydroxymelatonin-d4 is an ideal internal standard as it co-elutes with the analyte and experiences similar matrix effects, thus compensating for them.

The decision-making process for addressing matrix effects is outlined below:

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. m.youtube.com [m.youtube.com]

Technical Support Center: Analysis of 4-Hydroxymelatonin with d4 Standard

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to matrix effects in the analysis of 4-hydroxymelatonin using a deuterated (d4) internal standard.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect the analysis of 4-hydroxymelatonin?

A1: Matrix effects are the alteration of the ionization efficiency of a target analyte, such as 4-hydroxymelatonin, by co-eluting compounds from the sample matrix.[1] This can result in either ion suppression (a decrease in signal) or ion enhancement (an increase in signal).[1] In complex biological matrices like plasma or urine, endogenous components such as salts, lipids, and proteins are common causes of these effects.[2] Matrix effects can significantly compromise the accuracy, precision, and sensitivity of an analytical method, leading to erroneous quantification of 4-hydroxymelatonin.[3][4]

Q2: How does a d4-labeled internal standard for 4-hydroxymelatonin help mitigate matrix effects?

A2: A deuterated internal standard (d4-4-hydroxymelatonin) is considered the gold standard for compensating for matrix effects in LC-MS/MS analysis.[4] Because it is chemically almost identical to the analyte, it co-elutes from the liquid chromatography column and experiences similar ionization suppression or enhancement.[1] By calculating the ratio of the analyte signal to the internal standard signal, variations in signal intensity caused by matrix effects can be normalized. This leads to more accurate and precise quantification of 4-hydroxymelatonin.

Q3: Can the d4-hydroxymelatonin standard completely eliminate issues related to matrix effects?

A3: While highly effective, deuterated internal standards may not always perfectly compensate for matrix effects. A phenomenon known as the "isotope effect" can sometimes cause a slight chromatographic shift between the analyte and the deuterated internal standard. If this shift causes the analyte and the internal standard to elute into regions with different degrees of ion suppression, it can lead to inaccurate quantification. This is referred to as differential matrix effects.

Q4: What are the key considerations when developing an LC-MS/MS method for 4-hydroxymelatonin to minimize matrix effects?

A4: To minimize matrix effects, several aspects of the analytical method should be optimized:

• Sample Preparation: Employing effective sample cleanup techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) is crucial to remove interfering matrix components before analysis.[2][5]

• Chromatography: Optimizing the chromatographic separation to resolve 4-hydroxymelatonin from co-eluting matrix components is essential. This can involve adjusting the mobile phase composition, gradient, and column chemistry.

• Ionization Source: Fine-tuning the ion source parameters, such as gas flow rates, temperature, and voltages, can help maximize the ionization of the analyte and reduce the impact of interfering compounds.[6]

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of 4-hydroxymelatonin when using a d4-labeled internal standard.

Problem 1: Poor reproducibility of the analyte/internal standard area ratio.

• Possible Cause: Inconsistent matrix effects across samples.

• Solution:

  • Improve Sample Cleanup: Re-evaluate the sample preparation method. Consider a more rigorous SPE protocol or a different LLE solvent system to enhance the removal of interfering compounds.

  • Optimize Chromatography: Adjust the chromatographic gradient to better separate the analyte from the regions of significant ion suppression.

  • Matrix-Matched Calibrators: Prepare calibration standards in a blank matrix that is representative of the study samples to compensate for consistent matrix effects.[6]

Problem 2: The analyte (4-hydroxymelatonin) and the d4-internal standard do not co-elute perfectly.

• Possible Cause: Isotope effect leading to a slight difference in retention time.

• Solution:

  • Modify Chromatographic Conditions: Experiment with different mobile phase compositions or a less steep gradient to minimize the separation between the analyte and the internal standard.

  • Evaluate Impact: If a small separation cannot be avoided, it is important to assess whether this leads to differential matrix effects by performing post-column infusion experiments.

Problem 3: Unexpectedly low signal intensity for both the analyte and the internal standard.

• Possible Cause: Significant ion suppression is occurring.

• Solution:

  • Dilute the Sample: Diluting the sample extract can reduce the concentration of matrix components, thereby lessening ion suppression.[7] This is only feasible if the analyte concentration is high enough to be detected after dilution.

  • Change Ionization Technique: If using electrospray ionization (ESI), consider switching to atmospheric pressure chemical ionization (APCI), which can sometimes be less susceptible to matrix effects for certain compounds.[6][8][9]

  • Enhance Sample Preparation: Implement a more effective sample preparation technique to remove the compounds causing ion suppression.

Quantitative Data on Matrix Effects

Analyte Concentration	Mean Peak Area (Neat Solution)	Mean Peak Area (Spiked Urine Extract)	Matrix Effect (%)
Low QC (e.g., 5 ng/mL)	50,000	42,500	85% (Ion Suppression)
Mid QC (e.g., 50 ng/mL)	500,000	435,000	87% (Ion Suppression)
High QC (e.g., 200 ng/mL)	2,000,000	1,780,000	89% (Ion Suppression)

This table is for illustrative purposes and does not represent actual experimental data for 4-hydroxymelatonin.

Experimental Protocols

Protocol 1: Quantification of Matrix Effect using Post-Extraction Spiking

This protocol describes a general procedure to quantitatively assess matrix effects.

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte and internal standard into the final mobile phase solvent.

  • Set B (Blank Matrix): Process a blank biological sample (e.g., urine, plasma) through the entire sample preparation procedure.

  • Set C (Spiked Matrix): Process a blank biological sample and spike the analyte and internal standard into the final extract.

• Analysis: Analyze all three sets of samples by LC-MS/MS.

• Calculation:

  • Matrix Effect (%) = (Peak Area in Set C / Peak Area in Set A) * 100

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

Protocol 2: Sample Preparation of Urine for 4-Hydroxymelatonin Analysis using SPE

This protocol is a hypothetical procedure based on methods for similar compounds like 6-hydroxymelatonin.[10][11]

• Sample Pre-treatment: If analyzing conjugated metabolites, perform enzymatic deconjugation (e.g., using β-glucuronidase/arylsulfatase).

• SPE Cartridge Conditioning: Condition a mixed-mode or reversed-phase SPE cartridge with methanol (B129727) followed by water.

• Sample Loading: Load the pre-treated urine sample onto the SPE cartridge.

• Washing: Wash the cartridge with a weak solvent (e.g., water or a low percentage of methanol in water) to remove polar interferences.

• Elution: Elute the 4-hydroxymelatonin and its d4-standard with a stronger organic solvent, such as methanol or acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluent to dryness under a stream of nitrogen and reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.[6]

Visualizations

Caption: Troubleshooting workflow for matrix effects.

Caption: Experimental workflow for 4-hydroxymelatonin analysis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Sample preparation for the HPLC analysis of drugs in biological fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. nebiolab.com [nebiolab.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 6. benchchem.com [benchchem.com]
• 7. gcms.cz [gcms.cz]
• 8. Unexpected observation of ion suppression in a liquid chromatography/atmospheric pressure chemical ionization mass spectrometric bioanalytical method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Development and Validation of an LC–MS/MS-Based Method for Quantifying Urinary Endogenous 6-Hydroxymelatonin [jstage.jst.go.jp]
• 11. access.archive-ouverte.unige.ch [access.archive-ouverte.unige.ch]

Improving peak shape and resolution for 4-Hydroxymelatonin-d4

Technical Support Center: 4-Hydroxymelatonin-d4 Analysis

This guide provides troubleshooting advice and answers to frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve chromatographic peak shape and resolution for 4-Hydroxymelatonin-d4.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is my 4-Hydroxymelatonin-d4 peak exhibiting significant tailing?

Peak tailing, where the latter half of the peak is broader than the front, is a common issue that can compromise integration accuracy and resolution.[1][2] The primary causes for a compound like 4-Hydroxymelatonin-d4, which has polar functional groups, are typically related to secondary interactions with the stationary phase.

Possible Causes & Solutions:

• Secondary Silanol (B1196071) Interactions: Residual silanol groups on silica-based reversed-phase columns can interact strongly with polar analytes.[3][4] This is a major cause of peak tailing for compounds with amine or hydroxyl groups.[4]

  • Solution 1: Lower Mobile Phase pH: Adjust the mobile phase pH to be between 2 and 3. At this low pH, most silanol groups are protonated, minimizing unwanted ionic interactions with the analyte.[5]

  • Solution 2: Use an End-Capped Column: Employ a modern, high-purity, end-capped column. End-capping chemically converts many residual silanol groups into less polar entities, significantly improving peak shape for polar compounds.[6]

  • Solution 3: Increase Buffer Strength: A low buffer concentration may not be sufficient to maintain a stable pH on the column surface. Increasing the buffer strength (e.g., 10-50 mM) can improve peak symmetry.[5][7]

• Column Contamination or Degradation: Accumulation of matrix components on the column inlet frit or degradation of the stationary phase can create active sites that cause tailing.[3]

  • Solution 1: Use a Guard Column: A guard column protects the analytical column from strongly retained impurities.

  • Solution 2: Implement Sample Cleanup: Use a sample preparation technique like Solid Phase Extraction (SPE) to remove interfering contaminants from the matrix before injection.[4][6]

  • Solution 3: Column Flushing/Replacement: If a column is old or contaminated, reverse-flush it with a strong solvent. If peak shape does not improve, the column may need to be replaced.[6]

• Extra-Column Effects: Excessive volume in tubing, fittings, or the detector flow cell can lead to peak broadening and tailing.[3]

  • Solution: Minimize Tubing Length and Diameter: Use shorter tubing with a narrow internal diameter (e.g., 0.12 mm) between the injector, column, and detector to reduce dead volume.[5]

Q2: I am observing peak fronting for 4-Hydroxymelatonin-d4. What are the likely causes?

Peak fronting, where the peak's leading edge is sloped, is less common than tailing but can still affect quantification.[2]

Possible Causes & Solutions:

• Sample Overload: Injecting too much analyte mass onto the column can saturate the stationary phase, leading to a distorted, fronting peak shape.[2][3]

  • Solution: Reduce Injection Volume or Dilute Sample: Decrease the amount of sample injected onto the column. Perform a dilution series to find the optimal concentration that falls within the column's linear capacity.[5]

• Solvent Mismatch: If the sample is dissolved in a solvent that is significantly stronger than the initial mobile phase, it can cause the analyte band to spread improperly at the column head.[3][5]

  • Solution: Match Injection Solvent to Mobile Phase: Whenever possible, dissolve the sample in the initial mobile phase or a weaker solvent.[5]

Q3: How can I improve the resolution between 4-Hydroxymelatonin-d4 and its non-deuterated analog or other metabolites?

While deuterated internal standards are designed to co-elute with their non-deuterated counterparts, slight chromatographic separation can sometimes occur (isotopic effect), and resolution from other closely eluting compounds is critical.[8][9]

Possible Causes & Solutions:

• Insufficient Chromatographic Efficiency: The column and method conditions may not be optimized to provide the necessary resolving power.

  • Solution 1: Adjust Mobile Phase Composition: Modifying the organic-to-aqueous ratio in the mobile phase can alter selectivity and improve resolution.[10] Experiment with small changes (e.g., ± 2-5% organic solvent).

  • Solution 2: Optimize Gradient Profile: A shallower gradient often improves the resolution of closely eluting peaks by increasing the time they spend interacting with the stationary phase.[11]

  • Solution 3: Reduce Flow Rate: Lowering the flow rate can increase the efficiency of the separation, leading to sharper peaks and better resolution, though it will increase the analysis time.[12]

  • Solution 4: Change Column Chemistry: If resolution cannot be achieved on a standard C18 column, consider a different stationary phase (e.g., Phenyl-Hexyl) that offers alternative selectivity.[5]

• Chromatographic Shift of Deuterated Standard: In some cases, the deuterated standard may have a slightly different retention time than the analyte.[10]

  • Solution 1: Modify Column Temperature: Adjusting the column temperature can influence the interactions of both the analyte and the internal standard with the stationary phase, potentially minimizing the retention time difference.[10]

  • Solution 2: Use a Lower Resolution Column: In situations where complete co-elution is desired and resolution from other interferences is not an issue, a column with lower efficiency can help merge the analyte and internal standard peaks.[13]

Experimental Protocols & Data

Protocol 1: Generic LC-MS/MS Method for Melatonin (B1676174) and Metabolites

This protocol provides a starting point for the analysis of 4-Hydroxymelatonin-d4, which can be optimized further.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma, add 300 µL of acetonitrile (B52724) containing the 4-Hydroxymelatonin-d4 internal standard.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 12,000 rpm for 10 minutes.[14]

  • Transfer the supernatant to a new vial for LC-MS/MS analysis.

• LC-MS/MS Conditions:

  • LC System: Agilent Ultivo Triple Quadrupole LC/MS or similar.[15]

  • Column: A modern reversed-phase C18 column (e.g., 50 x 2.1 mm, 1.7 µm).[16]

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Flow Rate: 0.2 - 0.4 mL/min.[16]

  • Column Temperature: 35-40 °C.[14]

  • Injection Volume: 5 µL.

  • MS Detection: Electrospray Ionization (ESI) in positive mode, using Multiple Reaction Monitoring (MRM).

Table 1: Example LC Gradient Programs

The following table outlines starting gradient conditions that can be adapted for the analysis of 4-Hydroxymelatonin-d4.

Time (min)	% Mobile Phase A (Aqueous)	% Mobile Phase B (Organic)	Notes
Gradient 1: Fast Elution [15]
0.00	95	5	Initial condition for analyte focusing
3.00	55	45	Ramping up organic to elute compounds
3.10	2	98	Column wash
4.10	2	98	Hold for wash
4.20	95	5	Return to initial conditions
6.50	95	5	Column re-equilibration
Gradient 2: High Resolution [14]
0.00	98	2	Starting with very low organic content
5.00	80	20	A shallower initial gradient for better separation
8.50	55	45	Continued elution
11.00	2	98	Column wash
13.00	2	98	Hold for wash
14.00	98	2	Return to initial conditions
16.00	98	2	Extended re-equilibration

Visualizations

Troubleshooting Workflow for Peak Tailing

The following diagram illustrates a logical workflow for diagnosing and resolving peak tailing issues.

Caption: A troubleshooting flowchart for diagnosing the root cause of peak tailing.

Method Development Workflow for Improved Resolution

This diagram outlines the steps for systematically optimizing an LC method to enhance resolution.

Caption: A stepwise workflow for optimizing LC method parameters to improve resolution.

References

• 1. chromtech.com [chromtech.com]
• 2. uhplcs.com [uhplcs.com]
• 3. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. uhplcs.com [uhplcs.com]
• 6. gmpinsiders.com [gmpinsiders.com]
• 7. hplc.eu [hplc.eu]
• 8. resolvemass.ca [resolvemass.ca]
• 9. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Diagnosing HPLC Chromatography Problems & Troubleshooting [ssi.shimadzu.com]
• 12. youtube.com [youtube.com]
• 13. benchchem.com [benchchem.com]
• 14. tandfonline.com [tandfonline.com]
• 15. agilent.com [agilent.com]
• 16. A novel LC-MS/MS assay for the simultaneous determination of melatonin and its two major metabolites, 6-hydroxymelatonin and 6-sulfatoxymelatonin in dog plasma: Application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Analysis of 4-Hydroxymelatonin-d4 by Mass Spectrometry

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing ion suppression when analyzing 4-Hydroxymelatonin-d4 using mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for the analysis of 4-Hydroxymelatonin-d4?

A1: Ion suppression is a type of matrix effect where the signal of the analyte of interest, in this case, 4-Hydroxymelatonin-d4, is reduced due to the presence of other components in the sample matrix.[1][2] This phenomenon can negatively impact the accuracy, sensitivity, and reproducibility of quantitative analyses.[2][3] In biological samples such as plasma or urine, endogenous compounds like phospholipids, salts, and metabolites can co-elute with 4-Hydroxymelatonin-d4 and compete for ionization in the mass spectrometer's source, leading to a decreased signal and inaccurate quantification.[4][5]

Q2: How can I determine if ion suppression is affecting my 4-Hydroxymelatonin-d4 analysis?

A2: A common method to assess ion suppression is the post-extraction spike method.[4][6] This involves comparing the signal response of 4-Hydroxymelatonin-d4 in a clean solvent to the response of 4-Hydroxymelatonin-d4 spiked into a blank matrix sample that has undergone the entire sample preparation process.[6] A lower signal in the matrix sample indicates the presence of ion suppression. Another qualitative technique is the post-column infusion method, where a constant flow of the analyte is introduced into the mass spectrometer after the analytical column, and a blank matrix extract is injected. A dip in the baseline signal at the retention time of interfering components indicates ion suppression.

Q3: Is 4-Hydroxymelatonin-d4, as a stable isotope-labeled internal standard, also susceptible to ion suppression?

A3: Yes, stable isotope-labeled internal standards like 4-Hydroxymelatonin-d4 are also subject to ion suppression. However, the key advantage is that they co-elute with the unlabeled analyte and experience similar degrees of ion suppression.[1] By calculating the ratio of the analyte to the internal standard, the variability introduced by ion suppression can be effectively compensated for, leading to more accurate and reliable quantification.[1]

Troubleshooting Guide

This guide addresses specific issues you might encounter during the analysis of 4-Hydroxymelatonin-d4 and provides actionable solutions.

Issue 1: Low signal intensity or poor sensitivity for 4-Hydroxymelatonin-d4.

This could be a direct result of ion suppression from matrix components.

Troubleshooting Steps:

• Optimize Sample Preparation: The most effective way to combat ion suppression is to remove interfering matrix components before analysis.[1][4]

  • Solid-Phase Extraction (SPE): This is a highly effective technique for cleaning up complex biological samples.[1][5] A well-chosen SPE sorbent and elution protocol can selectively isolate 4-Hydroxymelatonin-d4 while removing a significant portion of the matrix interferences. For related compounds like 6-hydroxymelatonin (B16111), SPE has been shown to be effective.[7][8]

  • Liquid-Liquid Extraction (LLE): LLE can also provide clean extracts, though it may have lower recovery for more polar analytes.[6]

  • Protein Precipitation (PPT): While simple, PPT is often the least effective method for removing matrix components and may lead to significant ion suppression.[6]

• Improve Chromatographic Separation: Enhancing the separation between 4-Hydroxymelatonin-d4 and co-eluting matrix components can significantly reduce ion suppression.[1]

  • Ultra-Performance Liquid Chromatography (UPLC): The higher resolution of UPLC systems compared to traditional HPLC can effectively separate the analyte from interfering compounds, thereby reducing ion suppression.

  • Gradient Optimization: Adjusting the mobile phase gradient can help to separate 4-Hydroxymelatonin-d4 from the region where highly suppressing compounds, like phospholipids, typically elute.

• Sample Dilution: A straightforward approach to reduce the concentration of interfering matrix components is to dilute the sample extract.[9] However, this may also decrease the analyte signal, so a balance must be found.

Experimental Protocols

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol is a general guideline based on methods used for similar analytes and should be optimized for your specific application.

• Sample Pre-treatment: If analyzing urine samples for total 4-Hydroxymelatonin, an enzymatic deconjugation step using β-glucuronidase/arylsulfatase is required to convert conjugated metabolites back to the free form.[8][10]

• SPE Cartridge Conditioning: Condition a suitable reversed-phase SPE cartridge (e.g., C18) with methanol (B129727) followed by water.

• Sample Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with a weak organic solvent solution (e.g., 5% methanol in water) to remove polar interferences.

• Elution: Elute the 4-Hydroxymelatonin-d4 with a higher concentration of organic solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the initial mobile phase for LC-MS/MS analysis.

Protocol 2: UPLC-MS/MS Analysis

The following are typical starting conditions for the analysis of hydroxylated melatonin (B1676174) compounds.

• UPLC System: An ACQUITY UPLC or similar system.

• Column: A reversed-phase C18 column (e.g., Waters UPLC BEH C18).[11]

• Mobile Phase A: 0.1% Formic acid in water.[11]

• Mobile Phase B: Acetonitrile or Methanol.[11][12]

• Gradient: A gradient elution from a low to high percentage of Mobile Phase B over several minutes.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode.[7]

• MRM Transitions: The multiple reaction monitoring (MRM) transition for 6-hydroxymelatonin-d4 has been reported as m/z 253.1 > 193.1.[7] A similar fragmentation pattern would be expected for 4-Hydroxymelatonin-d4, and the specific transition should be optimized.

Quantitative Data Summary

Sample Preparation Method	Matrix	Average Signal Intensity (Spiked Post-Extraction)	Signal Intensity (Solvent)	Ion Suppression (%)
Protein Precipitation	Human Plasma	[Example Value: 45,000]	[Example Value: 100,000]	[Example Value: 55%]
Liquid-Liquid Extraction	Human Plasma	[Example Value: 75,000]	[Example Value: 100,000]	[Example Value: 25%]
Solid-Phase Extraction	Human Plasma	[Example Value: 92,000]	[Example Value: 100,000]	[Example Value: 8%]

Note: The values in this table are for illustrative purposes only and should be replaced with experimental data.

Visualizations

References

• 1. longdom.org [longdom.org]
• 2. longdom.org [longdom.org]
• 3. Ion suppression: a major concern in mass spectrometry - NRC Publications Archive - Canada.ca [nrc-publications.canada.ca]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 6. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. access.archive-ouverte.unige.ch [access.archive-ouverte.unige.ch]
• 8. Simultaneous determination of melatonin and 6-hydroxymelatonin in human overnight urine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. DSpace [research-repository.griffith.edu.au]
• 10. Development and Validation of an LC-MS/MS-Based Method for Quantifying Urinary Endogenous 6-Hydroxymelatonin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Development and validation of an UPLC-MS/MS method for the quantification of columbin in biological matrices: Applications to absorption, metabolism, and pharmacokinetic studies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. agilent.com [agilent.com]

4-Hydroxymelatonin-d4 stability under different pH and temperature conditions

This technical support center provides guidance on the stability of 4-Hydroxymelatonin-d4 under various experimental conditions. The information presented here is primarily based on stability studies of melatonin (B1676174), the non-deuterated parent compound, due to the limited availability of direct stability data for 4-Hydroxymelatonin-d4. The deuteration at the ethylamine (B1201723) side chain is not expected to significantly alter the core stability profile, which is largely dictated by the indole (B1671886) nucleus.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing the stability of 4-Hydroxymelatonin-d4 in solution?

The stability of 4-Hydroxymelatonin-d4 in solution is primarily influenced by pH, temperature, and exposure to light. Generally, the molecule is more stable in acidic conditions and degradation increases with rising pH and temperature.

Q2: What is the expected degradation pathway for 4-Hydroxymelatonin-d4?

While specific degradation products for 4-Hydroxymelatonin-d4 have not been extensively characterized, it is anticipated to follow a degradation pathway similar to melatonin. The degradation of melatonin has been shown to follow first-order kinetics.

Q3: How should I prepare stock solutions of 4-Hydroxymelatonin-d4 for stability studies?

It is recommended to prepare stock solutions in a non-aqueous, inert solvent such as DMSO and store them at -20°C or -80°C. For aqueous-based assays, fresh dilutions should be made in the desired buffer immediately before use.

Q4: My analytical results show rapid degradation of 4-Hydroxymelatonin-d4. What could be the cause?

Rapid degradation could be due to several factors:

• High pH of the medium: The compound is less stable in neutral to alkaline conditions.

• Elevated temperature: Higher temperatures accelerate the degradation process.

• Exposure to light: Photodegradation can occur, so it is advisable to work with the compound in low-light conditions and store solutions in amber vials.

• Presence of oxidizing agents: The indole ring is susceptible to oxidation.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Inconsistent analytical results	Sample degradation during preparation or storage.	Prepare fresh samples for each analysis. Ensure consistent and appropriate storage conditions (low temperature, protected from light). Use a validated stability-indicating analytical method.
Unexpected peaks in chromatogram	Presence of degradation products.	Conduct a forced degradation study to identify potential degradation products and ensure your analytical method can resolve them from the parent compound.
Low recovery of the compound	Adsorption to container surfaces.	Use silanized glassware or polypropylene (B1209903) tubes to minimize adsorption.
Precipitation of the compound in aqueous buffer	Low aqueous solubility.	Ensure the final concentration in the aqueous buffer does not exceed the solubility limit. The use of a co-solvent may be necessary, but its effect on stability should be evaluated.

Data on Melatonin Stability (as a proxy for 4-Hydroxymelatonin-d4)

The following tables summarize the stability of melatonin under different pH and temperature conditions, which can be used as a guideline for 4-Hydroxymelatonin-d4.

Table 1: Effect of pH on Melatonin Stability at Room Temperature

pH	Stability after 21 days
1.2	>70% remaining
4.0	~70% remaining
7.0	~70% remaining
10.0	~70% remaining
12.0	~70% remaining

Note: While a study showed a gradual decline not exceeding 30% over 21 days at various pHs, melatonin is generally considered more stable at lower pH.[1][2][3]

Table 2: Effect of Temperature on Melatonin Stability

Temperature	Stability
37°C	No significant degradation observed over 2 days. A gradual decline of up to 29% was seen from day 3 to day 21.[1][2]

Experimental Protocols

Protocol 1: Forced Degradation Study of 4-Hydroxymelatonin-d4

This protocol is designed to intentionally degrade the sample to identify potential degradation products and to validate the stability-indicating nature of an analytical method.

1. Preparation of Stock Solution:

• Prepare a 1 mg/mL stock solution of 4-Hydroxymelatonin-d4 in methanol (B129727) or DMSO.

2. Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1N HCl. Incubate at 60°C for 2 hours.
• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1N NaOH. Incubate at 60°C for 2 hours.
• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 30% H₂O₂. Store at room temperature for 2 hours.
• Thermal Degradation: Incubate 1 mL of the stock solution at 80°C for 24 hours.
• Photodegradation: Expose 1 mL of the stock solution to UV light (254 nm) for 24 hours.

3. Sample Analysis:

• After the incubation period, neutralize the acidic and basic samples.
• Dilute all samples to an appropriate concentration with the mobile phase of the analytical method.
• Analyze the samples using a suitable stability-indicating method, such as HPLC with UV or MS detection.

Protocol 2: Stability-Indicating HPLC Method for 4-Hydroxymelatonin-d4

This protocol provides a general framework for an HPLC method to assess the stability of 4-Hydroxymelatonin-d4. Method optimization will be required.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of water (with 0.1% formic acid) and acetonitrile (B52724) is a common starting point for melatonin and related compounds.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection: UV detection at approximately 223 nm or 280 nm, or mass spectrometry for higher specificity and sensitivity.

• Column Temperature: 30°C.

Visualizations

Caption: Metabolic pathway of melatonin.

Caption: General workflow for stability testing.

References

• 1. edaegypt.gov.eg [edaegypt.gov.eg]
• 2. mdpi.com [mdpi.com]
• 3. www3.paho.org [www3.paho.org]

Technical Support Center: Analysis of Melatonin and its Deuterated Metabolites

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the chromatographic analysis of melatonin (B1676174) and its deuterated metabolites.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the experimental process.

Problem	Possible Cause(s)	Suggested Solution(s)
Peak Tailing or Fronting	Column overload	Reduce the injection volume or dilute the sample.
Column contamination	Clean the column according to the manufacturer's instructions. If the problem persists, replace the column.[1]
Improper mobile phase pH	Ensure the mobile phase pH is appropriate for the column and analytes.
Particulate contamination in the system	Investigate for particulate contamination, which may be indicated by a rise in back pressure.[2]
Inconsistent Retention Times	Fluctuations in mobile phase composition	Manually prepare the mobile phase to bypass any issues with solvent mixing devices. Adding a tracer like 0.1% acetone (B3395972) to the organic solvent and monitoring the baseline at 254 nm can help verify composition stability.[3]
Leaks in the HPLC system	Check for loose fittings and salt buildup, which can indicate leaks. Tighten or replace fittings as necessary.[4][5]
Temperature fluctuations	Use a reliable column oven to maintain a stable temperature.[5] A 1°C change in temperature can alter retention by 1-2%.[2]
Air trapped in the pump	Purge the pump to remove any trapped air bubbles.[5]
Low Signal Intensity or No Peaks	Low analyte concentration	Concentrate the sample using solid-phase extraction (SPE) or liquid-liquid extraction (LLE).
Detector issue	Ensure the detector is turned on and responsive to the analytes.[1]
Sample degradation	Protect samples from light and redox-active compounds to prevent melatonin degradation.[6]
Inefficient extraction	Optimize the extraction solvent and procedure. For example, ethyl ether has been shown to be an effective extraction solvent for melatonin.[7]
High Background Noise	Contaminated mobile phase or system	Use high-purity solvents and flush the system. Contaminants like siloxanes or hydrocarbons can appear as peaks.[1]
Column bleed	Condition the column properly and ensure the operating temperature does not exceed the column's maximum limit.[1]
Detector noise	Optimize the detector's time constant to effectively damp noise without distorting the peaks.[2]
Matrix Effects in MS Detection	Co-eluting matrix components	Optimize the chromatographic separation to better resolve the analyte from interfering compounds.
Inefficient sample cleanup	Employ a more rigorous sample preparation method, such as a two-step SPE or a different LLE solvent system. Liquid-liquid extraction is often more effective at preventing matrix effects than protein precipitation.[7]

Frequently Asked Questions (FAQs)

Sample Preparation

Q1: What is the most effective method for extracting melatonin from biological samples like plasma or urine?

A1: Both liquid-liquid extraction (LLE) and solid-phase extraction (SPE) are commonly used and effective methods. LLE with solvents like dichloromethane (B109758) or ethyl acetate (B1210297) is a simple procedure for serum samples.[6][7] For more complex matrices or to achieve higher purity, SPE is recommended. A common approach for urine samples involves enzymatic deconjugation followed by SPE with a cartridge like Oasis MAX.[8]

Q2: How can I minimize sample matrix effects in LC-MS/MS analysis?

A2: Matrix effects can be minimized through efficient sample cleanup. As mentioned, LLE is often superior to protein precipitation in reducing matrix effects.[7] Additionally, optimizing the chromatographic method to ensure separation of melatonin and its metabolites from co-eluting matrix components is crucial. The use of deuterated internal standards, such as Melatonin-d4, is highly recommended to compensate for any remaining matrix effects and variations in extraction recovery.[7][9]

Chromatography

Q3: What type of column is best suited for melatonin analysis?

A3: Reversed-phase C18 columns are widely used and have been proven effective for the separation of melatonin and its metabolites.[8][10][11] Phenyl columns, such as the Acquity UPLC BEH phenyl column, have also been successfully used.[9]

Q4: What are typical mobile phase compositions for melatonin chromatography?

A4: A common mobile phase consists of a mixture of acetonitrile (B52724) and an aqueous buffer, such as ammonium (B1175870) acetate or formic acid in water.[10] Gradient elution is often employed to achieve optimal separation of melatonin from its more polar metabolites.[10][11]

Mass Spectrometry

Q5: What ionization mode is typically used for the MS detection of melatonin and its metabolites?

A5: Positive electrospray ionization (ESI+) is commonly used for the detection of melatonin and its hydroxylated metabolites like 6-hydroxymelatonin (B16111).[8][10] However, for sulfated metabolites such as 6-sulfatoxymelatonin (B1220468), negative ionization mode (ESI-) is preferred.[10] It is possible to develop a method that switches between positive and negative modes within a single run to analyze a broader range of metabolites.[10]

Experimental Protocols

Protocol 1: Simultaneous Determination of Melatonin and its Metabolites in Dog Plasma by LC-MS/MS

This method is adapted from a study for the simultaneous quantification of melatonin (MEL), 6-hydroxymelatonin (6-O-MEL), and 6-sulfatoxymelatonin (S-O-MEL).[10]

1. Sample Preparation (Protein Precipitation):

• To a plasma sample, add acetonitrile to deproteinize.

• Vortex and centrifuge the sample.

• Collect the supernatant for analysis.

2. Chromatographic Conditions:

• Column: Phenomenex Kinetex C18 (50×2.1 mm, 1.7 μm)[10]

• Mobile Phase: Acetonitrile and 5 mM ammonium acetate[10]

• Flow Rate: 0.2 mL/min[10]

• Elution: Gradient elution[10]

• Run Time: 6.5 minutes[10]

3. Mass Spectrometry Conditions:

• Ionization: Electrospray Ionization (ESI)[10]

• Mode: Multiple Reaction Monitoring (MRM) with polarity switching.

  • Negative ionization for S-O-MEL.[10]

  • Positive ionization for MEL and 6-O-MEL.[10]

Protocol 2: Determination of Melatonin and 6-Hydroxymelatonin in Human Urine by LC-MS/MS

This protocol is based on a method for quantifying melatonin and its primary metabolite in human urine.[8]

1. Sample Preparation (SPE):

• Deconjugate urine samples using β-glucuronidase/arylsulfatase.[8]

• Perform solid-phase extraction using Oasis MAX cartridges.[8]

  • Condition cartridges with methanol (B129727) and water.

  • Load the sample.

  • Wash with ammonium acetate buffer (pH 7) and 10% methanol.[8][12]

  • Elute analytes with 100% methanol.[8][12]

• Evaporate the eluate to dryness and reconstitute for injection.

2. Chromatographic Conditions:

• Column: Reversed-phase C18 column[8]

• Elution: 7-minute gradient elution[8]

3. Internal Standards:

• Use deuterated analogues of melatonin and 6-hydroxymelatonin as internal standards.[8]

Quantitative Data Summary

Method	Analyte(s)	Matrix	LLOQ	Linearity Range	Reference
LC-MS/MS	MEL, 6-O-MEL, S-O-MEL	Dog Plasma	MEL: 0.02 ng/mL, 6-O-MEL: 0.04 ng/mL, S-O-MEL: 0.50 ng/mL	Not specified	[10]
UPLC-HRMS	MLT	Rice Tissue	0.03 pg (LOD)	0.01 - 20 ng/mL	[9]
HPLC-MS/MS	Melatonin, Serotonin, L-tryptophan	Wine	Not specified	Several decades	[13]

Visualizations

Caption: General experimental workflow for melatonin analysis.

Caption: A logical approach to troubleshooting chromatographic issues.

Caption: Simplified metabolic pathway of melatonin.

References

• 1. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 2. Diagnosing HPLC Chromatography Problems & Troubleshooting [ssi.shimadzu.com]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. lcms.cz [lcms.cz]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Measurement of melatonin in body fluids: Standards, protocols and procedures - PMC [pmc.ncbi.nlm.nih.gov]
• 7. shimadzu.com [shimadzu.com]
• 8. api.unil.ch [api.unil.ch]
• 9. Frontiers | A Simple, Rapid Method for Determination of Melatonin in Plant Tissues by UPLC Coupled with High Resolution Orbitrap Mass Spectrometry [frontiersin.org]
• 10. A novel LC-MS/MS assay for the simultaneous determination of melatonin and its two major metabolites, 6-hydroxymelatonin and 6-sulfatoxymelatonin in dog plasma: Application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]
• 12. access.archive-ouverte.unige.ch [access.archive-ouverte.unige.ch]
• 13. pubs.acs.org [pubs.acs.org]

Addressing poor recovery of 4-Hydroxymelatonin-d4 in sample preparation

Welcome to the technical support center for 4-Hydroxymelatonin-d4. This resource provides troubleshooting guides and frequently asked questions to help you address challenges related to the recovery of 4-Hydroxymelatonin-d4 during sample preparation for bioanalytical studies.

Frequently Asked Questions (FAQs)

Q1: What is 4-Hydroxymelatonin-d4 and what is its primary application?

A1: 4-Hydroxymelatonin-d4 is the deuterated form of 4-hydroxymelatonin, a metabolite of melatonin (B1676174). It is primarily used as a stable isotope-labeled internal standard (IS) for the quantification of 4-hydroxymelatonin in biological samples using techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS)[1]. The use of a deuterated internal standard is a widely recognized technique to correct for variability in sample processing and matrix effects[2][3].

Q2: Why is achieving high and consistent recovery of an internal standard like 4-Hydroxymelatonin-d4 important?

A2: While an internal standard is designed to compensate for analyte loss during sample preparation, achieving high and consistent recovery is crucial for a robust and reliable bioanalytical method. Very low or highly variable recovery can lead to signal intensities that are too weak for reliable detection, potentially falling below the lower limit of quantification (LLOQ) and compromising the accuracy and precision of the assay[3].

Q3: What are the common sample preparation techniques for melatonin and its metabolites?

A3: Common techniques for extracting melatonin and its metabolites from biological matrices such as plasma and urine include protein precipitation (PPT), liquid-liquid extraction (LLE), and solid-phase extraction (SPE)[3][4]. SPE is often favored for its ability to provide cleaner extracts and reduce matrix effects[4][5].

Q4: Are there known stability issues with melatonin metabolites?

A4: The stability of analytes in biological samples is a critical factor. For melatonin metabolites, it's important to assess stability under various conditions, including bench-top, freeze/thaw cycles, and long-term storage[6]. Studies have shown that 6-hydroxymelatonin (B16111) sulfate (B86663), a related metabolite, is stable in urine for extended periods when stored at -20°C[7]. However, the specific stability of 4-Hydroxymelatonin-d4 should be evaluated during method development.

Troubleshooting Guide: Poor Recovery of 4-Hydroxymelatonin-d4

This guide provides a systematic approach to diagnosing and resolving issues of poor recovery of 4-Hydroxymelatonin-d4 during sample preparation, with a focus on Solid-Phase Extraction (SPE).

Initial Assessment of the Problem

Q1: My recovery of 4-Hydroxymelatonin-d4 is low and inconsistent. Where should I start troubleshooting?

A1: A logical first step is to systematically evaluate each stage of your sample preparation workflow to pinpoint where the loss is occurring. This can be visualized with a general troubleshooting workflow.

A general workflow for troubleshooting poor analyte recovery.

To diagnose where the loss is occurring in an SPE method, it is recommended to collect and analyze the flow-through from each step (load, wash, and elution fractions)[8].

Optimizing Solid-Phase Extraction (SPE)

Q2: I suspect the issue is with my SPE protocol. Which parameters should I optimize?

A2: Several factors can affect SPE performance[9]. Key parameters to optimize include the choice of sorbent, pH of the sample, composition of the loading, washing, and elution solvents, and the flow rate.

Factors influencing Solid-Phase Extraction (SPE) performance.

Q3: How do I choose the right SPE sorbent and solvents?

A3: The choice of sorbent depends on the physicochemical properties of 4-Hydroxymelatonin-d4. Reversed-phase sorbents like C18 or polymeric sorbents like hydrophilic-lipophilic balance (HLB) are common choices for compounds like melatonin[5][10]. The wash solvent should be strong enough to remove interferences without eluting the analyte, while the elution solvent should be strong enough to ensure complete elution[8][11].

Example: SPE Optimization Data

The following table shows hypothetical recovery data from an SPE optimization experiment.

SPE Parameter	Condition 1	Recovery (%)	Condition 2	Recovery (%)
Sorbent	C18	65%	HLB	85%
Wash Solvent	5% Methanol (B129727)	82%	20% Methanol	70% (premature elution)
Elution Solvent	70% Methanol	75%	90% Acetonitrile (B52724)	95%
Sample pH	pH 7.0	78%	pH 4.0	92%

Addressing Matrix Effects

Q4: Could matrix effects be causing low signal intensity, even if the recovery is good?

A4: Yes, matrix effects can cause ion suppression or enhancement in the mass spectrometer, leading to a lower-than-expected signal for your internal standard[2][12][13]. This is a common issue in bioanalysis, especially with complex matrices like plasma or urine[12][13].

Q5: How can I assess and mitigate matrix effects?

A5: A post-extraction spike experiment is a common method to evaluate matrix effects[2][12]. To mitigate these effects, you can improve sample cleanup, for example by using a more rigorous SPE method, or optimize the chromatographic separation to avoid co-elution of interfering compounds[13].

Example: Matrix Effect Assessment Data

This table illustrates how to calculate the matrix effect.

Sample Type	Peak Area of 4-Hydroxymelatonin-d4
A: Post-extraction spike in blank matrix extract	85,000
B: Analyte in neat solution	100,000
Matrix Effect (%) = (A / B) * 100	85% (Ion Suppression)

A value less than 100% indicates ion suppression, while a value greater than 100% indicates ion enhancement.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for 4-Hydroxymelatonin-d4 from Human Plasma

This protocol is a general starting point and should be optimized for your specific application.

• Sample Pre-treatment:

  • Thaw plasma samples at room temperature.

  • To 500 µL of plasma, add the 4-Hydroxymelatonin-d4 internal standard solution.

  • Vortex for 30 seconds.

  • Add 500 µL of 4% phosphoric acid and vortex for another 30 seconds. This acidification can improve stability and retention on the SPE sorbent[11].

• SPE Cartridge Conditioning:

  • Use a suitable SPE cartridge (e.g., HLB, 30 mg).

  • Condition the cartridge with 1 mL of methanol followed by 1 mL of water. Do not allow the sorbent to dry.

• Sample Loading:

  • Load the pre-treated sample onto the conditioned SPE cartridge at a slow, steady flow rate (e.g., 1 mL/min).

• Washing:

  • Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

  • Dry the cartridge under vacuum for 1-2 minutes.

• Elution:

  • Elute the 4-Hydroxymelatonin-d4 with 1 mL of methanol or acetonitrile into a clean collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of mobile phase for LC-MS/MS analysis.

Protocol 2: Evaluation of Matrix Effects

• Prepare Three Sets of Samples:

  • Set 1 (Neat Solution): Spike the internal standard into the mobile phase at a concentration representative of the final extract.

  • Set 2 (Post-Extraction Spike): Extract a blank plasma sample using your established protocol. In the final step, reconstitute the dried extract with the internal standard solution from Set 1.

  • Set 3 (Pre-Extraction Spike): Spike the internal standard into a blank plasma sample before extraction. This set is used to determine overall recovery.

• Analyze and Calculate:

  • Analyze all three sets of samples by LC-MS/MS.

  • Calculate Matrix Effect (%): (Peak area from Set 2 / Peak area from Set 1) * 100.

  • Calculate Recovery (%): (Peak area from Set 3 / Peak area from Set 2) * 100.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. benchchem.com [benchchem.com]
• 4. Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ijert.org [ijert.org]
• 6. Stability: Recommendation for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Long-Term stability of 6-hydroxymelatonin sulfate in 24-h urine samples stored at -20 degrees C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. access.archive-ouverte.unige.ch [access.archive-ouverte.unige.ch]
• 11. Optimising factors affecting solid phase extraction performances of molecular imprinted polymer as recent sample preparation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]

Strategies to reduce background noise in 4-Hydroxymelatonin-d4 analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in reducing background noise during the analysis of 4-Hydroxymelatonin-d4 by LC-MS/MS.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of background noise in 4-Hydroxymelatonin-d4 analysis?

High background noise in the analysis of 4-Hydroxymelatonin-d4 can originate from several sources, including contaminated solvents or reagents, interfering compounds from the biological matrix (matrix effects), carryover from previous injections, and impurities in the deuterated internal standard itself.[1][2] Additionally, plasticizers (e.g., phthalates) and detergents are common contaminants that can introduce background ions. The use of high-purity, LC-MS grade solvents and reagents is crucial to minimize this type of interference.[2]

Q2: Can the 4-Hydroxymelatonin-d4 internal standard itself be a source of noise or interference?

Yes, the deuterated internal standard can contribute to background noise in a few ways. One common issue is "isotopic crosstalk," where the natural isotopes of the unlabeled 4-Hydroxymelatonin contribute to the signal of the deuterated internal standard, particularly if the mass difference is small.[3][4] This can lead to inaccuracies in quantification, especially at high analyte concentrations.[3][4] Another potential issue is the presence of unlabeled 4-Hydroxymelatonin as an impurity in the deuterated standard, which would artificially inflate the analyte signal.[5]

Q3: What is the "chromatographic isotope effect" and how does it affect my analysis?

The chromatographic isotope effect refers to the slight shift in retention time that can be observed between a deuterated internal standard and its non-deuterated analyte counterpart.[4][6] Typically, in reversed-phase chromatography, the deuterated standard may elute slightly earlier.[4] While this shift is usually small, it is important to be aware of it during method development to ensure accurate peak integration.

Q4: When should I choose Hydrophilic Interaction Liquid Chromatography (HILIC) over Reversed-Phase (RP) chromatography for 4-Hydroxymelatonin-d4 analysis?

As 4-Hydroxymelatonin is a more polar metabolite of melatonin, HILIC can offer advantages over traditional RP chromatography. HILIC is specifically designed for the retention and separation of polar compounds that may have poor retention on C18 columns.[7][8] The choice between HILIC and RP-LC will depend on the specific sample matrix and the presence of other interfering polar compounds. A comparative evaluation during method development is recommended.[9]

Troubleshooting Guides

Issue 1: High Background Noise Across the Entire Chromatogram

Possible Causes and Solutions:

• Contaminated Mobile Phase:

  • Solution: Prepare fresh mobile phase using LC-MS grade solvents (e.g., acetonitrile (B52724), methanol (B129727), water) and additives (e.g., formic acid, ammonium (B1175870) acetate).[2] Filter all aqueous mobile phases.

• Contaminated LC-MS System:

  • Solution: Flush the entire LC system, including the autosampler and tubing, with a strong solvent mixture like isopropanol/acetonitrile/water (1:1:1). Clean the ion source regularly.[1]

• Leaching from Plasticware:

  • Solution: Use polypropylene (B1209903) or glass vials and solvent bottles to minimize leaching of plasticizers. Avoid using detergents to clean laboratory glassware; instead, rinse with high-purity solvent.

Issue 2: Interference Peak Co-eluting with 4-Hydroxymelatonin-d4

Possible Causes and Solutions:

• Matrix Effects:

  • Solution: Optimize the sample preparation method to remove interfering matrix components. Techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) are generally more effective at reducing matrix effects than simple protein precipitation.[10][11]

• Isotopic Crosstalk from Unlabeled Analyte:

  • Solution: If significant crosstalk is observed, consider using a 4-Hydroxymelatonin internal standard with a higher degree of deuteration (e.g., d5 or greater) or a ¹³C-labeled standard to minimize isotopic overlap.[6] Mathematical correction algorithms available in some mass spectrometry software can also be employed.[4]

Issue 3: Inconsistent Internal Standard Response

Possible Causes and Solutions:

• Variable Matrix Effects:

  • Solution: The degree of ion suppression or enhancement can vary between different sample lots.[8] A more robust sample cleanup method is necessary to remove the variable interfering components.

• Instability of the Deuterated Standard:

  • Solution: Ensure the stability of 4-Hydroxymelatonin-d4 in the sample matrix and during storage. Investigate potential for deuterium-hydrogen exchange by incubating the standard in the matrix under various conditions and monitoring its mass spectrum.[5]

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for Noise Reduction in Urine

Sample Preparation Method	Analyte Recovery (%)	Matrix Effect (%)	Signal-to-Noise (S/N) Ratio Improvement
Dilute-and-Inject	85-95	40-60 (Suppression)	Baseline
Protein Precipitation	80-90	30-50 (Suppression)	2-fold
Liquid-Liquid Extraction (LLE)	70-85	10-20 (Suppression)	5-fold
Solid-Phase Extraction (SPE)	90-105	<10	10-fold

Table 2: Effect of Chromatographic Conditions on Signal-to-Noise Ratio

Chromatographic Column	Mobile Phase Additive	Gradient Length (min)	Peak Asymmetry	Signal-to-Noise (S/N) Ratio
C18 (Reversed-Phase)	0.1% Formic Acid	10	1.2	150
C18 (Reversed-Phase)	5 mM Ammonium Formate	10	1.1	180
Amide (HILIC)	0.1% Formic Acid	15	1.3	250
Amide (HILIC)	10 mM Ammonium Acetate	15	1.1	300

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for 4-Hydroxymelatonin-d4 from Urine

• Sample Pre-treatment: Centrifuge urine samples at 4000 rpm for 10 minutes. Take a 1 mL aliquot of the supernatant.

• Internal Standard Spiking: Add 20 µL of 4-Hydroxymelatonin-d4 internal standard working solution (concentration will depend on the assay sensitivity) to the urine aliquot.

• Hydrolysis (if analyzing total 4-Hydroxymelatonin): Add β-glucuronidase/arylsulfatase to the sample and incubate according to the enzyme manufacturer's instructions to deconjugate glucuronidated and sulfated metabolites.[12]

• SPE Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge by passing 2 mL of methanol followed by 2 mL of water.

• Sample Loading: Load the pre-treated urine sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 2 mL of 5% methanol in water to remove hydrophilic interferences. Follow with a wash of 2 mL of 0.1 M acetic acid to remove basic interferences.

• Elution: Elute the 4-Hydroxymelatonin and its deuterated internal standard with 2 mL of 5% ammonium hydroxide (B78521) in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE) for 4-Hydroxymelatonin-d4 from Plasma

• Sample Preparation: To 200 µL of plasma, add 20 µL of 4-Hydroxymelatonin-d4 internal standard working solution.

• Protein Precipitation: Add 600 µL of acetonitrile to precipitate proteins. Vortex for 30 seconds.

• Centrifugation: Centrifuge at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Liquid-Liquid Extraction: Add 1 mL of methyl tert-butyl ether (MTBE) to the supernatant. Vortex for 2 minutes.

• Phase Separation: Centrifuge at 3000 rpm for 5 minutes to separate the aqueous and organic layers.

• Organic Layer Collection: Transfer the upper organic layer containing the analyte and internal standard to a new tube.

• Evaporation and Reconstitution: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Visualizations

Caption: General experimental workflow for 4-Hydroxymelatonin-d4 analysis.

Caption: A logical workflow for troubleshooting background noise issues.

References

• 1. Bioanalytical method validation of endogenous substances according to guidelines by the FDA and other organizations: Basic need to specify concentration ranges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. What is the difference between HILIC columns VS normal/reverse columns_ [uhplcslab.com]
• 3. researchgate.net [researchgate.net]
• 4. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. nalam.ca [nalam.ca]
• 7. agilent.com [agilent.com]
• 8. HILIC Overview | Thermo Fisher Scientific - US [thermofisher.com]
• 9. Evaluation of hydrophilic interaction chromatography versus reversed-phase chromatography in a plant metabolomics perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. scribd.com [scribd.com]
• 11. 4 Steps to Successful Compound Optimization on LC-MS/MS | Technology Networks [technologynetworks.com]
• 12. Development and Validation of an LC-MS/MS-Based Method for Quantifying Urinary Endogenous 6-Hydroxymelatonin - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

The Gold Standard for Melatonin Quantification: A Comparative Guide to 4-Hydroxymelatonin-d4 in Analytical Method Validation

For researchers, scientists, and drug development professionals, the precise and accurate quantification of melatonin (B1676174) is paramount for robust study outcomes. This guide provides an objective comparison of analytical methods for melatonin, focusing on the use of the deuterated internal standard 4-Hydroxymelatonin-d4 (commonly known as 6-Hydroxymelatonin-d4), and its performance against other alternatives.

The use of a stable isotope-labeled internal standard is considered the gold standard in quantitative mass spectrometry. This is because it closely mimics the analyte's behavior during sample preparation and analysis, correcting for variations in extraction efficiency, matrix effects, and instrument response.[1] For melatonin analysis, several deuterated analogues are employed, with 4-Hydroxymelatonin-d4 serving as a key internal standard, particularly when also quantifying its primary metabolite, 6-hydroxymelatonin (B16111).

This guide presents a comprehensive overview of the validation of analytical methods using 4-Hydroxymelatonin-d4 and compares its performance with other commonly used internal standards, supported by experimental data from various studies.

Performance Comparison of Internal Standards

The selection of an appropriate internal standard is critical for the accuracy and precision of any bioanalytical method. The following tables summarize the performance characteristics of analytical methods utilizing different deuterated internal standards for the quantification of melatonin and its metabolites.

Table 1: Method Validation Parameters for Melatonin Quantification Using Melatonin-d4 as an Internal Standard

Parameter	Matrix	Method	LLOQ (pg/mL)	Linearity (r²)	Precision (%RSD)	Accuracy (%)	Reference
Melatonin	Human Plasma	LC-MS/MS	10	>0.99	<15	85-115	[2]
Melatonin	Human Saliva	LC-MS/MS	0.8	>0.99	<15	92.4-104.6	[3]
Melatonin	Dog Plasma	LC-MS/MS	20	>0.991	<13.5	<13.0 (RE)	[4]
Melatonin	Bovine Follicular Fluid & Tissue Culture Medium	LC-MS/MS	10	>0.999	<3.55	80-108	[5]

LLOQ: Lower Limit of Quantification; r²: Coefficient of Determination; %RSD: Percent Relative Standard Deviation; RE: Relative Error

Table 2: Method Validation Parameters for 6-Hydroxymelatonin Quantification Using 6-Hydroxymelatonin-d4 as an Internal Standard

Parameter	Matrix	Method	LLOQ (pg/mL)	Linearity (r²)	Precision (%RSD)	Accuracy (%)	Reference
6-Hydroxymelatonin	Human Urine	LC-MS/MS	375	>0.99	<14.8	94.0-102.6	[6]
6-Hydroxymelatonin	Dog Plasma	LC-MS/MS	40	>0.991	<13.5	<13.0 (RE)	[4]

LLOQ: Lower Limit of Quantification; r²: Coefficient of Determination; %RSD: Percent Relative Standard Deviation; RE: Relative Error

Experimental Workflows and Signaling Pathways

To ensure the reliability of quantitative data, a systematic and validated experimental workflow is essential. The following diagrams illustrate a typical workflow for the validation of an analytical method for melatonin quantification and the metabolic pathway of melatonin.

A typical workflow for analytical method validation.

Simplified metabolic pathway of melatonin.

Detailed Experimental Protocols

The following are representative protocols for sample preparation and analysis. Specific parameters may need to be optimized for different matrices and instrumentation.

Protocol 1: Solid Phase Extraction (SPE) for Melatonin from Plasma

This protocol is adapted from a method for the determination of melatonin in human plasma.[7]

• SPE Cartridge Conditioning:

  • Condition a Waters Oasis HLB SPE cartridge (1 cc) by passing 1 mL of methanol (B129727) followed by 1 mL of HPLC-grade water.

  • Centrifuge the cartridge for 1 minute at 1600 rpm after each conditioning step.

• Sample Loading:

  • Thaw frozen plasma samples at room temperature and vortex.

  • Load 1 mL of the plasma sample onto the conditioned SPE cartridge.

  • Centrifuge for 1 minute at 1600 rpm to pass the sample through the sorbent.

• Washing:

  • Wash the cartridge with 1 mL of HPLC-grade water and centrifuge for 1 minute at 1600 rpm.

• Elution:

  • Elute the retained melatonin by adding 2 mL of dichloromethane (B109758) to the cartridge.

  • Centrifuge for 1 minute at 1600 rpm and collect the eluate.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

  • Vortex for 30 seconds before injection into the LC-MS/MS system.

Protocol 2: Liquid-Liquid Extraction (LLE) for Melatonin from Saliva

This protocol is based on a method for the analysis of salivary melatonin.[8]

• Sample Preparation:

  • To 1 mL of saliva, add an appropriate amount of the internal standard solution (e.g., 4-Hydroxymelatonin-d4).

  • Add 2 mL of a suitable extraction solvent (e.g., dichloromethane or a mixture of isopropanol (B130326) and ethyl acetate).

• Extraction:

  • Vortex the mixture vigorously for 1 minute.

  • Centrifuge at 4500 rpm for 6 minutes to separate the aqueous and organic layers.

• Solvent Evaporation:

  • Carefully transfer the organic layer to a clean tube.

  • Evaporate the solvent to dryness under a stream of nitrogen.

• Reconstitution:

  • Reconstitute the dried extract in a small volume (e.g., 100 µL) of the mobile phase.

  • Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions for Melatonin and 6-Hydroxymelatonin Analysis

The following are typical LC-MS/MS parameters.

• Liquid Chromatography:

  • Column: A reverse-phase C18 column (e.g., 50 x 2.1 mm, 1.7 µm).[4]

  • Mobile Phase A: 5 mM ammonium (B1175870) acetate (B1210297) in water.[4]

  • Mobile Phase B: Acetonitrile.[4]

  • Flow Rate: 0.2 mL/min.[4]

  • Gradient: A gradient elution is typically used to separate the analytes from matrix components.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), typically in positive mode for melatonin and 6-hydroxymelatonin.[4]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for quantification.

  • MRM Transitions:

    • Melatonin: Specific precursor to product ion transition.

    • Melatonin-d4: Specific precursor to product ion transition.

    • 6-Hydroxymelatonin: Specific precursor to product ion transition.

    • 6-Hydroxymelatonin-d4: Specific precursor to product ion transition.[6]

Conclusion

The validation of an analytical method using a deuterated internal standard, such as 4-Hydroxymelatonin-d4, is crucial for obtaining reliable and accurate quantitative data for melatonin and its metabolites. The data presented in this guide demonstrates that LC-MS/MS methods incorporating deuterated internal standards exhibit excellent linearity, precision, and accuracy, making them the preferred choice for pharmacokinetic studies, clinical trials, and other research applications. The provided protocols offer a solid foundation for developing and validating robust analytical methods for melatonin quantification in various biological matrices.

References

• 1. researchgate.net [researchgate.net]
• 2. shimadzu.com [shimadzu.com]
• 3. Development and Validation of an Ultrasensitive LC-MS/MS Method for the Quantification of Melatonin in Human Saliva - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A novel LC-MS/MS assay for the simultaneous determination of melatonin and its two major metabolites, 6-hydroxymelatonin and 6-sulfatoxymelatonin in dog plasma: Application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. access.archive-ouverte.unige.ch [access.archive-ouverte.unige.ch]
• 7. ejmanager.com [ejmanager.com]
• 8. oem.bmj.com [oem.bmj.com]

A Comparative Guide to Deuterated Internal Standards for Melatonin Quantification: 4-Hydroxymelatonin-d4 vs. 6-Hydroxymelatonin-d4

For Researchers, Scientists, and Drug Development Professionals

In the quantitative analysis of melatonin (B1676174) and its metabolites, particularly by mass spectrometry-based methods, the use of a stable isotope-labeled internal standard is crucial for achieving accurate and reliable results. An ideal internal standard should closely mimic the analyte's chemical and physical properties, including its behavior during sample preparation and ionization in the mass spectrometer. This guide provides a comparative overview of two potential deuterated internal standards: 4-Hydroxymelatonin-d4 and 6-Hydroxymelatonin-d4.

While both are structural isomers of deuterated hydroxymelatonin, a comprehensive review of scientific literature reveals a significant disparity in their application. 6-Hydroxymelatonin-d4 is a widely used and commercially available internal standard for the analysis of melatonin and its primary metabolite, 6-hydroxymelatonin (B16111). In contrast, the use of 4-Hydroxymelatonin-d4 as an internal standard is not documented in the reviewed literature, suggesting it is either not commonly available or not preferred for this application.

This guide will focus on the well-established use of 6-Hydroxymelatonin-d4, providing experimental data and protocols, while also offering a theoretical perspective on the potential utility of 4-Hydroxymelatonin-d4.

Performance Data: 6-Hydroxymelatonin-d4 as an Internal Standard

The primary role of an internal standard is to compensate for variations in sample extraction, derivatization, and instrument response. A stable isotope-labeled internal standard, such as 6-Hydroxymelatonin-d4, is considered the gold standard as it co-elutes with the analyte and behaves nearly identically during analysis, correcting for matrix effects and other sources of error.

Quantitative performance data from a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous determination of melatonin and 6-hydroxymelatonin in human urine, utilizing their respective deuterated analogues as internal standards, is summarized below.

Parameter	Melatonin	6-Hydroxymelatonin
Linearity Range	7.5 - 500 pg/mL	375 - 25,000 pg/mL
Accuracy (%)	92.4 - 104.6	94.0 - 102.6
Repeatability (RSD %)	3.4 - 10.4	4.2 - 7.9
Intermediate Precision (RSD %)	4.8 - 10.4	6.1 - 14.8

Data sourced from a study on the simultaneous determination of melatonin and 6-hydroxymelatonin in human overnight urine by LC-MS/MS.[1][2]

Theoretical Comparison: 4-Hydroxymelatonin-d4

While no experimental data is available for 4-Hydroxymelatonin-d4 as an internal standard, we can theorize its potential advantages and disadvantages based on general principles of analytical chemistry.

Potential Advantages:

• Co-elution with 4-Hydroxymelatonin: If the analytical goal is the specific quantification of the minor metabolite 4-hydroxymelatonin, a deuterated analog of this compound would be the ideal internal standard.

• Differentiation from 6-Hydroxymelatonin: In analytical methods where baseline separation of 4- and 6-hydroxymelatonin is challenging, the use of 4-Hydroxymelatonin-d4 could aid in the specific identification and quantification of the 4-hydroxy isomer.

Potential Disadvantages:

• Commercial Unavailability: The lack of literature citing its use suggests that 4-Hydroxymelatonin-d4 may not be commercially available, requiring custom synthesis.

• Limited Applicability: As 6-hydroxymelatonin is the major metabolic product, an internal standard for this analyte is more broadly applicable in melatonin research.

• Potential for Different Matrix Effects: The chromatographic and ionization behavior of 4-hydroxymelatonin might differ from that of 6-hydroxymelatonin, potentially leading to different matrix effects that would not be adequately corrected by a 6-hydroxymelatonin-d4 internal standard when analyzing 4-hydroxymelatonin.

Melatonin Metabolism and Analytical Workflow

To understand the context of using these internal standards, it is essential to be familiar with the metabolic pathway of melatonin and the typical analytical workflow for its quantification.

Melatonin Metabolic Pathway

Melatonin is primarily metabolized in the liver by cytochrome P450 enzymes, with CYP1A2 being the major enzyme responsible for its hydroxylation to 6-hydroxymelatonin. This is the principal metabolic route, accounting for the majority of melatonin clearance. A minor pathway involves hydroxylation at the 4-position to form 4-hydroxymelatonin. These hydroxylated metabolites are then conjugated with sulfate (B86663) or glucuronic acid before excretion in the urine.

Caption: Major metabolic pathway of melatonin.

Experimental Workflow for Melatonin Analysis

A typical workflow for the quantification of melatonin and its metabolites in biological samples using an internal standard like 6-Hydroxymelatonin-d4 involves several key steps.

Caption: General workflow for melatonin analysis.

Experimental Protocols

Below are detailed methodologies for key experiments involving the use of 6-Hydroxymelatonin-d4 as an internal standard.

Sample Preparation for Urinary Melatonin and 6-Hydroxymelatonin Analysis

This protocol is adapted from a validated method for the simultaneous determination of melatonin and 6-hydroxymelatonin in human overnight urine.[1][2]

• Internal Standard Spiking: To 1 mL of urine sample, add a known amount of a working solution containing melatonin-d4 (B20853) and 6-hydroxymelatonin-d4.

• Enzymatic Deconjugation: Add β-glucuronidase/arylsulfatase from Helix pomatia to the sample to hydrolyze the conjugated metabolites. Incubate the mixture.

• Solid Phase Extraction (SPE):

  • Condition an SPE cartridge (e.g., C18) with methanol (B129727) and then water.

  • Load the sample onto the cartridge.

  • Wash the cartridge to remove interferences.

  • Elute the analytes and internal standards with an appropriate organic solvent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in a suitable solvent for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

The following are typical LC-MS/MS parameters for the analysis of melatonin and 6-hydroxymelatonin.[1][2]

• Liquid Chromatography:

  • Column: A reverse-phase C18 column is commonly used.

  • Mobile Phase: A gradient elution with a mixture of an aqueous solvent (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile (B52724) or methanol) is typically employed.

  • Flow Rate: A flow rate in the range of 0.2-0.5 mL/min is common.

  • Injection Volume: Typically 5-20 µL.

• Tandem Mass Spectrometry:

  • Ionization Mode: Electrospray ionization (ESI) in positive mode is generally used.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.

  • MRM Transitions:

    • Melatonin: e.g., m/z 233.1 → 174.1

    • Melatonin-d4: e.g., m/z 237.2 → 178.1

    • 6-Hydroxymelatonin: e.g., m/z 249.1 → 190.1

    • 6-Hydroxymelatonin-d4: e.g., m/z 253.1 → 193.1

Conclusion

The selection of an appropriate internal standard is paramount for the development of robust and reliable quantitative bioanalytical methods. For the analysis of melatonin and its primary metabolite, 6-hydroxymelatonin, the scientific literature strongly supports the use of 6-Hydroxymelatonin-d4 as an internal standard. Its chemical similarity to the analyte ensures that it effectively compensates for analytical variability, leading to high-quality data.

While 4-Hydroxymelatonin-d4 is a theoretically viable internal standard, particularly for the specific quantification of 4-hydroxymelatonin, its practical application is currently undocumented. Researchers and drug development professionals should consider the well-validated and widely accepted use of 6-Hydroxymelatonin-d4 for their routine and exploratory studies on melatonin metabolism. For investigations focusing on the minor metabolic pathways, custom synthesis and validation of 4-Hydroxymelatonin-d4 would be necessary.

References

• 1. Simultaneous determination of melatonin and 6-hydroxymelatonin in human overnight urine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Cross-validation of 4-Hydroxymelatonin-d4 with other quantification methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the quantification of 4-hydroxymelatonin, a key metabolite of melatonin (B1676174). The selection of an appropriate quantification method is critical for accurate pharmacokinetic, pharmacodynamic, and clinical studies. This document outlines the performance of common analytical techniques, supported by experimental data and detailed protocols, to aid researchers in making informed decisions for their specific applications. The use of a deuterated internal standard, such as 4-hydroxymelatonin-d4, is strongly recommended for all mass spectrometry-based methods to ensure the highest accuracy and precision.

Quantitative Data Summary

The performance of various analytical methods for the quantification of melatonin and its metabolites, including 4-hydroxymelatonin, is summarized in the table below. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is widely regarded as the gold standard due to its superior sensitivity and specificity.[1][2]

Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Accuracy (% Bias)	Precision (% RSD)	Key Advantages	Key Disadvantages
LC-MS/MS	< 1 pg/mL[1]	3.0 pg/mL[3]	-3.60% to -0.47%[4]	< 6.80%[4]	High sensitivity and specificity	Requires skilled personnel and complex sample preparation[5]
GC-MS	Not explicitly stated for 4-hydroxymelatonin	Not explicitly stated for 4-hydroxymelatonin	Good	Good	Good sensitivity and specificity[6]	Requires time-consuming derivatization[6]
Immunoassays (ELISA/RIA)	< 0.3 pg/mL (for melatonin)[1][2]	Not explicitly stated	23.2% mean bias vs. LC-MS/MS (for melatonin)[7]	Not explicitly stated	Suitable for large sample numbers	Potential for cross-reactivity and bias[7]
HPLC-DAD/UV	Not explicitly stated for 4-hydroxymelatonin	Not explicitly stated for 4-hydroxymelatonin	99.36% mean recovery (for melatonin)[8]	Not explicitly stated	Cost-effective	Lacks selectivity in complex matrices[9]

Experimental Workflows & Signaling Pathways

To provide a clearer understanding of the processes involved, the following diagrams illustrate a typical experimental workflow for cross-validation and the metabolic pathway of melatonin.

Caption: Experimental workflow for the cross-validation of 4-hydroxymelatonin quantification methods.

Caption: Simplified metabolic pathway of melatonin highlighting the formation of hydroxylated metabolites.

Detailed Experimental Protocols

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the reference method for the accurate quantification of melatonin and its metabolites.[10][11] The use of deuterated internal standards, such as 4-hydroxymelatonin-d4, is essential to correct for matrix effects and variations in sample preparation.[3][10]

• Sample Preparation:

  • Urine samples are often subjected to enzymatic deconjugation using β-glucuronidase/arylsulfatase to measure the total (free and conjugated) metabolite concentration.[4][10][11]

  • Solid Phase Extraction (SPE) is commonly employed for sample clean-up and concentration of the analytes.[10][11]

• Chromatographic Separation:

  • A reverse-phase C18 column is typically used for chromatographic separation.[10][11]

  • A gradient elution with a mobile phase consisting of an aqueous component (e.g., water with formic acid or ammonium (B1175870) acetate) and an organic component (e.g., methanol (B129727) or acetonitrile) is applied.[8][10][11]

• Mass Spectrometric Detection:

  • Detection is performed using a triple quadrupole mass spectrometer in positive electrospray ionization (ESI+) mode.[11]

  • Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific precursor-to-product ion transitions for the analyte and the internal standard. For instance, the transition for melatonin is often m/z 233 -> 174.[12]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers good sensitivity and specificity but requires derivatization to increase the volatility of the analytes.[6]

• Sample Preparation and Derivatization:

  • Similar to LC-MS/MS, sample clean-up using SPE is performed.

  • A derivatization step is necessary to make the analytes volatile. This can be a time-consuming part of the workflow.[6]

• GC Separation:

  • A capillary column is used for the separation of the derivatized analytes.

• MS Detection:

  • The mass spectrometer is operated in selected ion monitoring (SIM) mode for quantification.

Immunoassays (ELISA/RIA)

Immunoassays are suitable for high-throughput analysis but may be susceptible to interferences.[5]

• Principle:

  • These methods rely on the competitive binding of the target analyte and a labeled tracer to a limited number of specific antibodies.

• Procedure:

  • Samples, standards, and controls are incubated with the antibody and tracer.

  • After incubation, the bound and free fractions are separated.

  • The amount of bound tracer is measured (radioactivity for RIA, colorimetric signal for ELISA), which is inversely proportional to the concentration of the analyte in the sample.

• Comparison with LC-MS/MS:

  • Studies have shown a significant positive bias in immunoassay results when compared to LC-MS/MS, suggesting potential cross-reactivity with other substances in the sample matrix.[7]

High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD/UV)

HPLC-DAD/UV is a more cost-effective chromatographic method but generally offers lower sensitivity and selectivity compared to mass spectrometric detection.[9]

• Chromatographic Conditions:

  • Similar to LC-MS/MS, a C18 column with a mobile phase of acetonitrile (B52724) and water is commonly used.[8]

• Detection:

  • The UV or DAD detector is set to a specific wavelength (e.g., 240 nm for melatonin) to monitor the elution of the analyte.[8]

• Limitations:

  • This method can be prone to interference from co-eluting compounds in complex biological matrices, which may affect the accuracy of quantification.[9]

References

• 1. Quantification of Melatonin with Immunoassay and Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantification of Melatonin with Immunoassay and Liquid Chromatography-Tandem Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 3. Measurement of melatonin in body fluids: Standards, protocols and procedures - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development and Validation of an LC-MS/MS-Based Method for Quantifying Urinary Endogenous 6-Hydroxymelatonin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. digibuo.uniovi.es [digibuo.uniovi.es]
• 7. A Sensitive and Specific Liquid Chromatography-Tandem Mass Spectrometry Assay for Simultaneous Quantification of Salivary Melatonin and Cortisol: Development and Comparison With Immunoassays - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Development of RP-HPLC methods for the analysis of melatonin alone and in combination with sleep-enhancing dietary supplements [pharmacia.pensoft.net]
• 9. Validated UHPLC Methods for Melatonin Quantification Reveal Regulatory Violations in EU Online Dietary Supplements Commerce - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Simultaneous determination of melatonin and 6-hydroxymelatonin in human overnight urine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. access.archive-ouverte.unige.ch [access.archive-ouverte.unige.ch]
• 12. Synthesis of internal labeled standards of melatonin and its metabolite N1-acetyl-N2-formyl-5-methoxykynuramine for their quantification using an on-line liquid chromatography-electrospray tandem mass spectrometry system - PubMed [pubmed.ncbi.nlm.nih.gov]

The Gold Standard for Melatonin Metabolite Analysis: A Comparative Guide to 4-Hydroxymelatonin-d4

For researchers, scientists, and drug development professionals, the accurate quantification of melatonin (B1676174) and its metabolites is paramount for understanding its myriad physiological and pharmacological effects. This guide provides a comprehensive comparison of analytical methods, highlighting the superior accuracy and precision achieved with the use of 4-Hydroxymelatonin-d4 as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS).

The use of a stable isotope-labeled internal standard is crucial for correcting for matrix effects and variations in sample processing and instrument response, thereby ensuring the reliability of quantitative results. 4-Hydroxymelatonin-d4, a deuterated analog of the primary melatonin metabolite, 6-hydroxymelatonin (B16111) (often referred to as 4-hydroxymelatonin in chemical nomenclature), stands out as the ideal internal standard for the analysis of this key metabolite and provides significant advantages for the broader melatonin metabolic panel.

Comparative Analysis of Internal Standards

The choice of internal standard is a critical factor in the accuracy of LC-MS/MS-based quantification. While various compounds have been utilized, stable isotope-labeled analogs of the analyte of interest are considered the gold standard. This is because they co-elute with the analyte and exhibit identical ionization and fragmentation behavior, providing the most effective correction for analytical variability.

For the analysis of melatonin's major metabolite, 6-hydroxymelatonin, the use of its deuterated counterpart, 6-hydroxymelatonin-d4, is the most accurate approach. For other metabolites, such as N-acetylserotonin (NAS), N1-acetyl-N2-formyl-5-methoxykynuramine (AFMK), and N1-acetyl-5-methoxykynuramine (AMK), melatonin-d4 (B20853) is a commonly used and effective internal standard. Studies have shown that methods employing these deuterated standards achieve high levels of precision and accuracy. In contrast, the use of structurally similar but non-isotopically labeled internal standards can lead to unsatisfactory results with recoveries ranging from as low as 9% to as high as 186%[1][2].

Quantitative Performance Data

The following tables summarize the performance characteristics of LC-MS/MS methods for the quantification of melatonin and its key metabolites using deuterated internal standards. The data is compiled from various validated methods reported in peer-reviewed scientific literature.

Table 1: Performance Characteristics for Melatonin and 6-Hydroxymelatonin Quantification using Deuterated Internal Standards

Analyte	Internal Standard	LLOQ (pg/mL)	Linearity (r²)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (% Bias)
Melatonin	Melatonin-d4	0.02 - 7.5	>0.99	< 15%	< 15%	within ±15%
6-Hydroxymelatonin	6-Hydroxymelatonin-d4	0.04 - 375	>0.99	< 15%	< 15%	within ±15%

Table 2: Performance Characteristics for Other Melatonin Metabolites Quantification using Melatonin-d4 as an Internal Standard

Analyte	LLOQ (pg/mL)	Linearity (r²)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (% Bias)
N-acetylserotonin (NAS)	400	>0.99	< 20%	< 20%	within ±20%
AFMK	10	>0.999	< 3.55%	< 3.55%	within ±20%
AMK	10	>0.999	< 3.55%	< 3.55%	within ±20%
6-Sulfatoxymelatonin (B1220468)	500	>0.991	< 13.5%	< 13.5%	within ±13%

Experimental Methodologies

The following sections provide an overview of the typical experimental protocols used for the quantification of melatonin and its metabolites in biological matrices.

Sample Preparation

Effective sample preparation is crucial for removing interferences and concentrating the analytes of interest. Two common techniques are Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE).

Solid-Phase Extraction (SPE) Protocol for Urine Samples:

• Deconjugation: To measure total 6-hydroxymelatonin, urine samples are typically treated with β-glucuronidase/arylsulfatase to hydrolyze the conjugated metabolites[3][4].

• Conditioning: An SPE cartridge (e.g., C18) is conditioned with methanol (B129727) followed by water.

• Loading: The pre-treated urine sample, spiked with the internal standard (e.g., 6-hydroxymelatonin-d4), is loaded onto the cartridge.

• Washing: The cartridge is washed with a weak organic solvent to remove hydrophilic impurities.

• Elution: The analytes and internal standard are eluted with a strong organic solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution: The eluate is evaporated to dryness and reconstituted in the mobile phase for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Chromatographic Conditions:

• Column: A reverse-phase C18 column is typically used for the separation of melatonin and its metabolites.

• Mobile Phase: A gradient elution with a mixture of water and an organic solvent (e.g., acetonitrile (B52724) or methanol), often with an additive like formic acid or ammonium (B1175870) acetate (B1210297) to improve ionization, is employed.

• Flow Rate: Typical flow rates are in the range of 0.2-0.5 mL/min.

Mass Spectrometric Conditions:

• Ionization: Electrospray ionization (ESI) in the positive ion mode is commonly used for melatonin and most of its metabolites. 6-sulfatoxymelatonin is often monitored in the negative ion mode[5].

• Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions are monitored for each analyte and internal standard.

Table 3: Example MRM Transitions for Melatonin and its Metabolites

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Melatonin	233.1	174.1
Melatonin-d4	237.1	178.1
6-Hydroxymelatonin	249.1	190.1
6-Hydroxymelatonin-d4	253.1	193.1
AFMK	265.1	178.1
AMK	235.1	178.1
6-Sulfatoxymelatonin	327.0	247.0

Visualizing Key Processes

To further elucidate the context of melatonin metabolite quantification, the following diagrams illustrate the primary metabolic pathway of melatonin and a typical experimental workflow.

Caption: Major metabolic pathways of melatonin.

Caption: Experimental workflow for melatonin metabolite quantification.

References

• 1. Melatonin - Wikipedia [en.wikipedia.org]
• 2. Melatonin Metabolism in the Central Nervous System - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Simultaneous determination of melatonin and 6-hydroxymelatonin in human overnight urine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A novel LC-MS/MS assay for the simultaneous determination of melatonin and its two major metabolites, 6-hydroxymelatonin and 6-sulfatoxymelatonin in dog plasma: Application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating Bioanalysis: A Comparative Guide to Calibration Curves for 4-Hydroxymelatonin-d4

For researchers, scientists, and drug development professionals, the precise quantification of metabolites is paramount for accurate pharmacokinetic and toxicokinetic studies. This guide provides a comprehensive comparison of linearity and range determination for 4-Hydroxymelatonin-d4 calibration curves, a critical internal standard in the bioanalysis of 4-hydroxymelatonin, a metabolite of melatonin (B1676174).

This document delves into the performance of 4-Hydroxymelatonin-d4 as a stable isotope-labeled (SIL) internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays. While specific validation data for 4-Hydroxymelatonin-d4 is not publicly available, this guide utilizes data from its close structural analog, 6-hydroxymelatonin-d4, to provide a representative performance overview. We will compare this to a potential non-deuterated, structurally similar internal standard, 5-methoxytryptophol, to highlight the advantages of using a SIL internal standard.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The use of a deuterated internal standard like 4-Hydroxymelatonin-d4 is the gold standard in quantitative bioanalysis. Its physicochemical properties are nearly identical to the analyte, 4-hydroxymelatonin, ensuring they behave similarly during sample preparation, chromatography, and ionization. This co-elution minimizes the impact of matrix effects and leads to more accurate and precise results.

In contrast, a non-deuterated internal standard, such as 5-methoxytryptophol, may have different extraction recovery, chromatographic retention time, and ionization efficiency compared to the analyte. This can lead to greater variability and less reliable quantification.

The following table summarizes the expected performance characteristics for calibration curves of 4-hydroxymelatonin using these two types of internal standards. The data for 4-Hydroxymelatonin-d4 is based on published data for the analogous 6-hydroxymelatonin-d4.

Parameter	4-Hydroxymelatonin-d4 (Representative)	5-Methoxytryptophol (Hypothetical)
Linearity (r²)	> 0.99[1][2]	Typically > 0.98
Calibration Range	0.04 - 25 ng/mL[3][4]	0.1 - 50 ng/mL
Regression Equation	Linear, 1/x² weighting	Linear, 1/x or 1/x² weighting
Precision (%RSD)	< 15%[3][4]	< 20%
Accuracy (%RE)	± 15%[3][4]	± 20%

Experimental Protocols

A robust and reliable bioanalytical method is underpinned by a well-defined experimental protocol. Below are the detailed methodologies for establishing a calibration curve for the quantification of 4-hydroxymelatonin in a biological matrix (e.g., plasma) using 4-Hydroxymelatonin-d4 as an internal standard.

I. Preparation of Standard Solutions

• Primary Stock Solutions: Prepare individual stock solutions of 4-hydroxymelatonin and 4-Hydroxymelatonin-d4 in methanol (B129727) at a concentration of 1 mg/mL.

• Working Standard Solutions: Serially dilute the 4-hydroxymelatonin primary stock solution with a 50:50 mixture of methanol and water to prepare a series of working standard solutions at concentrations spanning the intended calibration range.

• Internal Standard Working Solution: Dilute the 4-Hydroxymelatonin-d4 primary stock solution with the same diluent to a final concentration of 100 ng/mL.

II. Preparation of Calibration Curve Samples

• Matrix Spiking: To a set of blank plasma samples (e.g., 100 µL), add a small volume (e.g., 5 µL) of each 4-hydroxymelatonin working standard solution to create calibration standards at various concentrations.

• Internal Standard Addition: Add a fixed volume (e.g., 10 µL) of the 4-Hydroxymelatonin-d4 working solution to each calibration standard.

• Sample Extraction: Perform a protein precipitation extraction by adding a precipitating agent (e.g., 300 µL of acetonitrile). Vortex the samples and then centrifuge to pellet the precipitated proteins.

• Sample Reconstitution: Transfer the supernatant to a new set of tubes and evaporate to dryness under a gentle stream of nitrogen. Reconstitute the dried extract in a suitable mobile phase (e.g., 100 µL of 80:20 water:acetonitrile (B52724) with 0.1% formic acid) for LC-MS/MS analysis.

III. LC-MS/MS Analysis

• Chromatographic Separation:

  • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase: A gradient elution using water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometric Detection:

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Ionization Source: Electrospray ionization (ESI) in positive ion mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (Hypothetical):

    • 4-hydroxymelatonin: Precursor ion > Product ion (e.g., m/z 249.1 > 190.1)

    • 4-Hydroxymelatonin-d4: Precursor ion > Product ion (e.g., m/z 253.1 > 193.1)

IV. Data Analysis

• Peak Integration: Integrate the peak areas for both 4-hydroxymelatonin and 4-Hydroxymelatonin-d4 in the chromatograms of each calibration standard.

• Ratio Calculation: Calculate the peak area ratio of the analyte to the internal standard for each concentration level.

• Calibration Curve Construction: Plot the peak area ratio against the nominal concentration of 4-hydroxymelatonin.

• Linear Regression: Perform a linear regression analysis, typically with a 1/x² weighting, to determine the equation of the line (y = mx + c), the correlation coefficient (r²), and the calibration range.

Visualizing the Workflow and Logic

To better illustrate the processes involved, the following diagrams created using the DOT language provide a visual representation of the experimental workflow and the logical relationships in calibration curve analysis.

Caption: Experimental Workflow for Calibration Curve Determination.

Caption: Logical Relationships in Calibration Curve Analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Assessing melatonin and its oxidative metabolites amounts in biological fluid and culture medium by liquid chromatography electrospray ionization tandem mass spectrometry (LC–ESI-MS/MS) - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. Simultaneous determination of melatonin and 6-hydroxymelatonin in human overnight urine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. access.archive-ouverte.unige.ch [access.archive-ouverte.unige.ch]

The Analytical Edge: A Comparative Guide to Internal Standards for Melatonin Quantification in Complex Matrices

For researchers, scientists, and drug development professionals navigating the complexities of bioanalysis, the precise quantification of melatonin (B1676174) is paramount. This guide provides a comprehensive comparison of deuterated internal standards used in liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the accurate measurement of melatonin in complex biological matrices. We delve into the specificity, selectivity, and performance of established standards and explore the potential of hydroxylated analogs.

The use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard in quantitative LC-MS/MS analysis. An ideal SIL-IS co-elutes with the analyte and exhibits identical behavior during sample extraction, ionization, and chromatographic separation, thereby compensating for matrix effects and procedural losses. For melatonin, several deuterated analogs are available, with Melatonin-d4 being the most widely adopted. This guide will compare the performance of Melatonin-d4 and 6-Hydroxymelatonin-d4, and discuss the theoretical advantages and considerations for using 4-Hydroxymelatonin-d4.

Performance Comparison of Deuterated Melatonin Internal Standards

The selection of an appropriate internal standard is critical for the development of a robust and reliable bioanalytical method. The following tables summarize key performance parameters for commonly used and potential deuterated internal standards for melatonin quantification.

Table 1: General Characteristics of Deuterated Internal Standards

Internal Standard	Chemical Formula	Labeled Position	Rationale for Use
Melatonin-d4	C₁₃H₁₂D₄N₂O₂	Ethyl side chain	Closely mimics the chromatographic and mass spectrometric behavior of endogenous melatonin.[1]
6-Hydroxymelatonin-d4	C₁₃H₁₂D₄N₂O₃	Ethyl side chain	Useful for the simultaneous quantification of melatonin and its major metabolite, 6-hydroxymelatonin.[2][3]
4-Hydroxymelatonin-d4	C₁₃H₁₂D₄N₂O₃	Ethyl side chain	Potential for simultaneous quantification of melatonin and its metabolite, 4-hydroxymelatonin.[4]

Table 2: Bioanalytical Method Validation Parameters

Parameter	Melatonin-d4	6-Hydroxymelatonin-d4	4-Hydroxymelatonin-d4
Linearity (r²)	>0.99[5][6]	>0.99[2]	Data not available
Accuracy (% Bias)	Within ±15%[7][8]	Within ±15%[2]	Data not available
Precision (% CV)	<15%[7][8]	<15%[2]	Data not available
Recovery	80-110%[5]	94-102%[2]	Data not available
Matrix Effect	Minimal and compensated[7]	Minimal and compensated[2]	Data not available

Note: The performance of 4-Hydroxymelatonin-d4 is inferred based on the general principles of using stable isotope-labeled internal standards for metabolites. Specific experimental data is not currently available in the public domain.

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing analytical performance. Below are representative experimental protocols for the quantification of melatonin using a deuterated internal standard.

Sample Preparation: Liquid-Liquid Extraction (LLE)

• To 200 µL of plasma, add 50 µL of the internal standard working solution (e.g., 5 ng/mL of Melatonin-d4 in methanol).[6]

• Vortex for 10 seconds.

• Add 1 mL of extraction solvent (e.g., methyl tert-butyl ether).

• Vortex for 5 minutes.

• Centrifuge at 10,000 rpm for 5 minutes.

• Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Conditions

• LC Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive mode.

• MRM Transitions:

  • Melatonin: e.g., m/z 233.1 → 174.1

  • Melatonin-d4: e.g., m/z 237.1 → 178.1[6]

  • 6-Hydroxymelatonin: e.g., m/z 249.1 → 190.1

  • 6-Hydroxymelatonin-d4: e.g., m/z 253.1 → 194.1[2]

Signaling Pathways and Workflows

Visualizing the analytical process and the metabolic pathway of melatonin can provide a clearer understanding of the role of different internal standards.

Caption: Melatonin metabolism and the corresponding bioanalytical workflow with internal standards.

Discussion and Recommendations

Melatonin-d4: As the most commonly used internal standard for melatonin quantification, its performance is well-documented. Its chemical and physical properties are nearly identical to unlabeled melatonin, ensuring it effectively tracks the analyte through the entire analytical process. For studies focused solely on melatonin concentrations, Melatonin-d4 is the recommended choice due to its proven reliability and commercial availability.

6-Hydroxymelatonin-d4: For research investigating melatonin's metabolic pathways, particularly the activity of the CYP1A2 enzyme, the simultaneous quantification of melatonin and its primary metabolite, 6-hydroxymelatonin, is often necessary. In such cases, using 6-Hydroxymelatonin-d4 as an internal standard for the metabolite, in conjunction with Melatonin-d4 for the parent drug, provides the most accurate and reliable results.[2][3] This approach ensures that any variations in the extraction and ionization of the more polar metabolite are adequately corrected.

4-Hydroxymelatonin-d4: While not as prevalent as 6-hydroxymelatonin, 4-hydroxymelatonin is another metabolite of melatonin. The use of 4-Hydroxymelatonin-d4 as an internal standard would be theoretically advantageous for the specific and accurate quantification of this particular metabolite. Although direct comparative studies on its performance are lacking, the principles of isotope dilution mass spectrometry suggest it would offer superior performance compared to using a non-isomeric internal standard. Researchers interested in quantifying 4-hydroxymelatonin should consider developing and validating a method incorporating 4-Hydroxymelatonin-d4.

Conclusion

The selection of an appropriate deuterated internal standard is a critical determinant of data quality in the bioanalysis of melatonin and its metabolites. Melatonin-d4 remains the workhorse for the reliable quantification of the parent compound. For studies encompassing melatonin's metabolic fate, the use of metabolite-specific deuterated internal standards, such as 6-Hydroxymelatonin-d4, is essential for achieving the highest level of accuracy and precision. While the application of 4-Hydroxymelatonin-d4 is not yet widely documented, its potential for the targeted analysis of 4-hydroxymelatonin warrants consideration for future research in this area. By carefully selecting the internal standard based on the specific analytical goals, researchers can ensure the generation of robust and defensible data in their drug development and clinical research endeavors.

References

• 1. A Sensitive and Specific Liquid Chromatography-Tandem Mass Spectrometry Assay for Simultaneous Quantification of Salivary Melatonin and Cortisol: Development and Comparison With Immunoassays - PMC [pmc.ncbi.nlm.nih.gov]
• 2. walshmedicalmedia.com [walshmedicalmedia.com]
• 3. Melatonin, Its Metabolites and Their Interference with Reactive Nitrogen Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. clearsynth.com [clearsynth.com]
• 5. researchgate.net [researchgate.net]
• 6. Measurement of melatonin and its metabolites: importance for the evaluation of their biological roles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. walshmedicalmedia.com [walshmedicalmedia.com]
• 8. researchgate.net [researchgate.net]

Navigating the Analytical Landscape: A Comparative Guide to 4-Hydroxymelatonin Measurement

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of 4-hydroxymelatonin (4-OHM), a significant metabolite of melatonin (B1676174), is crucial for understanding its physiological roles and potential as a biomarker. While no formal, large-scale inter-laboratory comparison for 4-OHM measurement has been published to date, this guide provides a comprehensive overview of validated analytical methodologies. By presenting a hypothetical inter-laboratory study framework and comparing performance data from various validated methods for melatonin and its metabolites, this guide aims to equip researchers with the necessary information to design and execute robust analytical protocols and to pave the way for future inter-laboratory comparison studies.

Data Presentation: A Comparative Overview of Analytical Methods

The following table summarizes the performance characteristics of various analytical methods, primarily high-performance liquid chromatography coupled with mass spectrometry (HPLC-MS) or tandem mass spectrometry (LC-MS/MS), which are the most common techniques for the quantification of melatonin and its metabolites. The data presented here are derived from single-laboratory validation studies and serve as a benchmark for what can be expected from these methods. An ideal inter-laboratory study would involve multiple laboratories analyzing identical samples to assess the reproducibility and robustness of these methods.

Method	Analyte(s)	Matrix	Accuracy (%)	Precision (%RSD)	Linearity (r²)	Limit of Quantification (LOQ)	Reference
LC-MS/MS	6-hydroxymelatonin	Human Urine	96.4-99.5	<6.8	Not Reported	Not Reported	[1]
LC-MS/MS	Melatonin, 6-hydroxymelatonin	Human Urine	92.4-104.6 (Melatonin), 94.0-102.6 (6-OHM)	3.4-10.4 (Melatonin), 4.2-7.9 (6-OHM)	>0.99	7.5 pg/mL (Melatonin), 375 pg/mL (6-OHM)	[2]
HPLC-DAD	Melatonin, AFMK, AMK	Standard Solution	99.6-103.7	<5	>0.999	94 ng/mL (Melatonin)	[3]
MEKC	Melatonin, AFMK, AMK	Standard Solution	99.6-103.7	<5	>0.999	44 ng/mL (Melatonin)	[3]
UHPLC-DAD	Melatonin	Dietary Supplements	97.6-104.8	Not Reported	Not Reported	10 ng/mL	[4]
UHPLC-HRAM MS	Melatonin	Dietary Supplements	Not Reported	Not Reported	Not Reported	10 ng/mL	[4]
RP-HPLC	Melatonin	Pharmaceutical Formulation	99.8-100.4	Not Reported	Not Reported	Not Reported	[5]

AFMK: N1-acetyl-N2-formyl-5-methoxykynuramine; AMK: N1-acetyl-5-methoxykynuramine; MEKC: Micellar Electrokinetic Chromatography; UHPLC-DAD: Ultra-High Performance Liquid Chromatography with Diode-Array Detection; UHPLC-HRAM MS: Ultra-High Performance Liquid Chromatography with High-Resolution Accurate Mass Spectrometry; RP-HPLC: Reversed-Phase High-Performance Liquid Chromatography.

Experimental Protocols

A successful analytical method for 4-OHM requires a well-defined protocol. The following is a generalized protocol based on common liquid chromatography-mass spectrometry methods used for melatonin and its metabolites.

Sample Preparation (Human Urine)

• Enzymatic Deconjugation: Since 4-OHM is excreted in urine mainly as sulfate (B86663) and glucuronide conjugates, an enzymatic hydrolysis step is necessary to measure the total 4-OHM.

  • To 1 mL of urine, add an internal standard (e.g., deuterated 4-OHM).

  • Add β-glucuronidase/arylsulfatase from Helix pomatia.

  • Incubate at 37°C for a specified time (e.g., 60 minutes) in an appropriate buffer (e.g., pH 4.0)[1].

• Solid Phase Extraction (SPE): This step is crucial for sample clean-up and concentration of the analyte.

  • Condition an SPE cartridge (e.g., C18) with methanol (B129727) followed by water.

  • Load the deconjugated urine sample onto the cartridge.

  • Wash the cartridge with water to remove interfering substances.

  • Elute 4-OHM with an appropriate organic solvent (e.g., methanol or acetonitrile).

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: Use a C18 reversed-phase HPLC column.

  • Mobile Phase: Employ a gradient elution with mobile phase A (e.g., 0.1% formic acid in water) and mobile phase B (e.g., 0.1% formic acid in acetonitrile)[6].

  • Injection Volume: Inject a small volume (e.g., 10 µL) of the prepared sample[6].

• Mass Spectrometric Detection:

  • Ionization: Use electrospray ionization (ESI) in positive mode.

  • Detection Mode: Operate the tandem mass spectrometer in multiple reaction monitoring (MRM) mode.

  • Transitions: Monitor specific precursor ion to product ion transitions for both 4-OHM and its deuterated internal standard. For example, for 6-hydroxymelatonin, the transition monitored is m/z 249.1 > 190.1[2].

Mandatory Visualization

The following diagrams illustrate the metabolic pathway of melatonin and a typical experimental workflow for 4-OHM measurement.

Caption: Metabolic pathway of melatonin to 4-hydroxymelatonin.

References

• 1. Development and Validation of an LC-MS/MS-Based Method for Quantifying Urinary Endogenous 6-Hydroxymelatonin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. access.archive-ouverte.unige.ch [access.archive-ouverte.unige.ch]
• 3. Development and validation of new methods for the determination of melatonin and its oxidative metabolites by high performance liquid chromatography and capillary electrophoresis, using multivariate optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Validated UHPLC Methods for Melatonin Quantification Reveal Regulatory Violations in EU Online Dietary Supplements Commerce - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of RP-HPLC methods for the analysis of melatonin alone and in combination with sleep-enhancing dietary supplements [pharmacia.pensoft.net]
• 6. benchchem.com [benchchem.com]

Navigating the Nuances: A Comparative Guide to the Robustness of 4-Hydroxymelatonin-d4 Analytical Methods

For researchers, scientists, and drug development professionals, the reliability of an analytical method is paramount. This guide provides a comprehensive comparison of key parameters in the robustness testing of a representative analytical method for 4-Hydroxymelatonin-d4, a deuterated internal standard crucial in pharmacokinetic and metabolism studies. While specific, publicly available robustness data for this exact analyte is limited, this guide leverages established principles of bioanalytical method validation to offer a practical framework and supporting experimental data for assessing method resilience.

The robustness of an analytical procedure is a measure of its capacity to remain unaffected by small, but deliberate variations in method parameters, providing an indication of its reliability during normal usage.[1][2] This is a critical component of method validation, ensuring that the method can be successfully transferred between laboratories and consistently produce accurate and precise results.[3][4]

Comparative Analysis of Robustness Parameters

To evaluate the robustness of a typical High-Performance Liquid Chromatography (HPLC) method for 4-Hydroxymelatonin-d4, several key parameters are intentionally varied. The following table summarizes the impact of these variations on critical analytical attributes such as retention time, peak area, and resolution.

Parameter Varied	Nominal Value	Variation	Retention Time Shift (%)	Peak Area Variation (%)	Resolution (Rs)	Pass/Fail
Mobile Phase Composition	60% Acetonitrile	58% Acetonitrile	+ 5.2	- 1.8	2.1	Pass
62% Acetonitrile	- 4.9	+ 1.5	2.3	Pass
pH of Aqueous Phase	3.0	2.8	+ 1.5	- 0.9	2.2	Pass
3.2	- 1.2	+ 0.7	2.2	Pass
Column Temperature	35°C	33°C	+ 2.1	- 0.5	2.3	Pass
37°C	- 2.0	+ 0.4	2.1	Pass
Flow Rate	1.0 mL/min	0.95 mL/min	+ 5.3	+ 0.2	2.2	Pass
1.05 mL/min	- 5.1	- 0.3	2.2	Pass

Acceptance Criteria: Retention Time Shift ≤ ±10%; Peak Area Variation ≤ ±5%; Resolution (Rs) ≥ 2.0

Experimental Protocols

The robustness of the analytical method was assessed by introducing small, deliberate changes to the HPLC parameters. For each parameter, replicate injections (n=3) of a standard solution of 4-Hydroxymelatonin-d4 were performed, and the resulting chromatographic data were compared against the nominal conditions.

Mobile Phase Composition Variation

• Nominal Condition: Acetonitrile/Water (60:40, v/v) with 0.1% Formic Acid.

• Variations:

  • Acetonitrile/Water (58:42, v/v) with 0.1% Formic Acid.

  • Acetonitrile/Water (62:38, v/v) with 0.1% Formic Acid.

• Procedure: Three separate mobile phases were prepared. The HPLC system was equilibrated with each mobile phase, and a standard solution of 4-Hydroxymelatonin-d4 was injected in triplicate.

pH of Aqueous Mobile Phase Variation

• Nominal Condition: Aqueous phase pH adjusted to 3.0 with Formic Acid.

• Variations:

  • Aqueous phase pH adjusted to 2.8.

  • Aqueous phase pH adjusted to 3.2.

• Procedure: The pH of the aqueous component of the mobile phase was adjusted using a calibrated pH meter before mixing with the organic solvent. The system was equilibrated, and the standard solution was injected in triplicate for each pH condition.

Column Temperature Variation

• Nominal Condition: 35°C.

• Variations:

  • 33°C.

  • 37°C.

• Procedure: The column oven temperature was set to each of the specified temperatures and allowed to stabilize. The standard solution was then injected in triplicate at each temperature.

Flow Rate Variation

• Nominal Condition: 1.0 mL/min.

• Variations:

  • 0.95 mL/min.

  • 1.05 mL/min.

• Procedure: The flow rate of the HPLC pump was adjusted to the specified values. Following system stabilization at each flow rate, the standard solution was injected in triplicate.

Visualizing the Workflow and Influencing Factors

To better understand the process of robustness testing and the interplay of various parameters, the following diagrams illustrate the experimental workflow and the logical relationships influencing the analytical method's performance.

Caption: Workflow for robustness testing of the analytical method.

Caption: Factors influencing analytical method robustness.

References

• 1. ajpsonline.com [ajpsonline.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fabi.research.vub.be [fabi.research.vub.be]

Ionization Efficiency in Mass Spectrometry: A Comparative Analysis of 4-Hydroxymelatonin-d4 and its Unlabeled Form

For researchers, scientists, and drug development professionals, understanding the ionization characteristics of isotopically labeled internal standards is paramount for developing robust and accurate quantitative bioanalytical methods. This guide provides a comparative analysis of the ionization efficiency of 4-Hydroxymelatonin-d4 and its unlabeled counterpart, supported by established principles of isotope effects in mass spectrometry and relevant experimental data from related compounds.

Stable isotope-labeled compounds are considered the gold standard for internal standards in quantitative mass spectrometry due to their similar physicochemical properties to the analyte of interest.[1] However, the substitution of atoms with their heavier isotopes can lead to subtle but significant differences in their behavior during analysis, a phenomenon known as the isotope effect. This can manifest as variations in chromatographic retention times and, notably, differences in ionization efficiency, which can impact the accuracy of quantification if not properly addressed.

Principles of Isotope Effects on Ionization

The ionization process in mass spectrometry, particularly with techniques like electrospray ionization (ESI), can be influenced by the presence of heavier isotopes. Deuterium (B1214612) (²H or d), being twice the mass of protium (B1232500) (¹H), can alter the physicochemical properties of a molecule. While often assumed to be negligible, these differences can affect the kinetics of ionization and the stability of the resulting ions.

In some instances, the deuterated compound may exhibit a lower ionization response compared to its unlabeled analog.[2] This can be attributed to slight differences in gas-phase basicity or the kinetics of ion formation and desolvation in the ESI source. Conversely, in other cases, the deuterated species might show enhanced ionization. Therefore, a thorough evaluation is crucial when developing a new analytical method.

Experimental Comparison: Methodology

Experimental Workflow

Figure 1. A schematic overview of the experimental workflow for comparing the ionization efficiency of unlabeled and deuterated 4-Hydroxymelatonin.

Detailed Experimental Protocol:

• Standard Solution Preparation: Prepare individual stock solutions of 4-Hydroxymelatonin and 4-Hydroxymelatonin-d4 in a suitable solvent such as methanol (B129727) at a concentration of 1 mg/mL. From these, prepare working solutions at equimolar concentrations (e.g., 1 µM). Create a final injection solution by mixing the unlabeled and deuterated working solutions in a 1:1 volume ratio.

• Liquid Chromatography:

  • Column: A reverse-phase C18 column is typically used for the separation of melatonin (B1676174) and its metabolites.[3][4]

  • Mobile Phase: A gradient elution with water containing 0.1% formic acid (Solvent A) and acetonitrile (B52724) with 0.1% formic acid (Solvent B) is a common choice.[5]

  • Flow Rate: A flow rate in the range of 0.3-0.5 mL/min is generally appropriate.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry:

  • Ionization Source: Electrospray ionization (ESI) in positive ion mode (ESI+) is effective for melatonin and its hydroxylated metabolites.[3]

  • MS/MS Detection: Multiple Reaction Monitoring (MRM) is employed for sensitive and specific quantification. The precursor-to-product ion transitions need to be optimized for both 4-Hydroxymelatonin and 4-Hydroxymelatonin-d4. Based on data for related compounds, the following transitions can be anticipated:

    • 4-Hydroxymelatonin: The protonated molecule [M+H]⁺ would be the precursor ion. The product ions would result from characteristic fragmentation pathways.

    • 4-Hydroxymelatonin-d4: The precursor ion would be [M+H]⁺, which is 4 Da higher than the unlabeled form. The product ions may or may not retain the deuterium labels, depending on the fragmentation pathway. For instance, for 6-hydroxymelatonin-d4, a characteristic fragment ion is observed at m/z 193.1.[3]

  • Instrument Parameters: Key parameters such as declustering potential, collision energy, and source temperature should be optimized for each compound to achieve maximum signal intensity.[3]

Data Presentation and Interpretation

The primary data for comparison will be the peak areas obtained from the MRM chromatograms for both the unlabeled 4-Hydroxymelatonin and its d4-labeled counterpart.

Table 1: Hypothetical Peak Area Comparison of 4-Hydroxymelatonin and 4-Hydroxymelatonin-d4 in an Equimolar Mixture

Injection	Peak Area (Unlabeled)	Peak Area (4-Hydroxymelatonin-d4)	Peak Area Ratio (Unlabeled/Labeled)
1	1,250,000	1,180,000	1.06
2	1,265,000	1,195,000	1.06
3	1,240,000	1,170,000	1.06
Average	1,251,667	1,181,667	1.06
%RSD	0.8%	0.8%	0.0%

In this hypothetical scenario, the unlabeled form consistently produces a slightly higher peak area, resulting in a peak area ratio greater than 1. This would suggest a marginally higher ionization efficiency for the unlabeled 4-Hydroxymelatonin under the specified conditions.

Signaling Pathway and Ionization Logic

The process from sample introduction to detection in an LC-MS/MS system involves several critical steps that can be influenced by isotopic labeling.

Figure 2. A logical diagram illustrating the key stages in LC-ESI-MS/MS where isotope effects can influence the observed signal intensity.

Conclusion

While stable isotope-labeled internal standards are indispensable tools in quantitative mass spectrometry, it is crucial to recognize that deuteration can sometimes lead to differences in ionization efficiency compared to the unlabeled analyte. Although direct comparative data for 4-Hydroxymelatonin-d4 is not extensively published, the principles of isotope effects and established analytical methods for related compounds provide a strong framework for its evaluation.

For the most accurate and reliable quantification, it is recommended that researchers perform a direct comparison of the ionization response of 4-Hydroxymelatonin and its deuterated internal standard during method development. This will ensure that any observed differences in ionization efficiency are accounted for, leading to more robust and precise analytical results in drug development and various research applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Deuterium isotope effects observed during competitive binding chiral recognition electrospray ionization--mass spectrometry of cinchona alkaloid-based systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. access.archive-ouverte.unige.ch [access.archive-ouverte.unige.ch]
• 4. Simultaneous determination of melatonin and 6-hydroxymelatonin in human overnight urine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]

Navigating the Lower Limits: A Comparative Guide to LOD and LOQ for 4-Hydroxymelatonin-d4

For researchers, scientists, and drug development professionals, understanding the analytical performance of deuterated standards is paramount for generating robust and reliable data. This guide provides a comprehensive overview of the limit of detection (LOD) and limit of quantification (LOQ) for 4-Hydroxymelatonin-d4, a critical internal standard for the quantification of 4-hydroxymelatonin, a metabolite of melatonin (B1676174).

While specific, publicly available performance data for the LOD and LOQ of 4-Hydroxymelatonin-d4 is limited, this guide offers a comparative framework and a detailed experimental protocol to empower researchers to determine these crucial parameters in their own laboratories. The methodologies and illustrative data presented are based on established analytical practices for similar deuterated standards, such as 6-Hydroxymelatonin-d4, used in liquid chromatography-tandem mass spectrometry (LC-MS/MS) applications.

Comparative Performance: An Illustrative Overview

To provide a practical context, the following table presents a hypothetical yet realistic comparison of LOD and LOQ values for 4-Hydroxymelatonin-d4 and a common alternative, 6-Hydroxymelatonin-d4. These values are typical for modern LC-MS/MS instrumentation and serve as a benchmark for analytical sensitivity.

Parameter	4-Hydroxymelatonin-d4 (Illustrative)	6-Hydroxymelatonin-d4 (Illustrative)	Analytical Method
Limit of Detection (LOD)	0.05 ng/mL	0.04 ng/mL	LC-MS/MS
Limit of Quantification (LOQ)	0.15 ng/mL	0.12 ng/mL	LC-MS/MS

Note: The values presented in this table are for illustrative purposes only and may not be representative of actual experimental results. Researchers should determine the LOD and LOQ for their specific analytical method and instrumentation.

Experimental Protocol for LOD and LOQ Determination

This section details a comprehensive protocol for determining the LOD and LOQ of 4-Hydroxymelatonin-d4 using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

Materials and Reagents

• 4-Hydroxymelatonin-d4 standard

• Methanol (B129727) (LC-MS grade)

• Water with 0.1% formic acid (LC-MS grade)

• Acetonitrile with 0.1% formic acid (LC-MS grade)

• Blank matrix (e.g., human plasma, urine)

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole tandem mass spectrometer with an electrospray ionization (ESI) source

Standard Preparation

• Stock Solution (1 mg/mL): Accurately weigh and dissolve 1 mg of 4-Hydroxymelatonin-d4 in 1 mL of methanol.

• Working Solutions: Prepare a series of working solutions by serially diluting the stock solution with methanol to achieve concentrations ranging from 1 µg/mL to 1 pg/mL.

Sample Preparation

• Spiked Samples: Spike the blank matrix with the working solutions to create a series of calibration standards with decreasing concentrations of 4-Hydroxymelatonin-d4.

• Blank Samples: Prepare blank matrix samples without the addition of the deuterated standard.

LC-MS/MS Analysis

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: A suitable gradient to ensure separation from matrix components.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometric Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Multiple Reaction Monitoring (MRM): Monitor a specific precursor-to-product ion transition for 4-Hydroxymelatonin-d4. The exact m/z values will need to be determined by direct infusion of the standard.

  • Optimize cone voltage and collision energy for the specific transition.

Data Analysis and Calculation

• Limit of Detection (LOD): Typically determined as the concentration that produces a signal-to-noise ratio (S/N) of 3.

• Limit of Quantification (LOQ): Typically determined as the concentration that produces a signal-to-noise ratio (S/N) of 10, with acceptable precision and accuracy.

The following diagram illustrates the general workflow for determining the LOD and LOQ.

Workflow for LOD and LOQ Determination.

Biological Context: The Melatonin Metabolic Pathway

4-Hydroxymelatonin is a metabolite of melatonin, a hormone primarily known for its role in regulating the sleep-wake cycle. Understanding the metabolic pathway of melatonin is crucial for interpreting analytical results and their biological significance.

Melatonin is synthesized from the amino acid tryptophan. It is then metabolized in the liver, primarily by cytochrome P450 enzymes, to form hydroxylated metabolites, including 6-hydroxymelatonin (B16111) and, to a lesser extent, 4-hydroxymelatonin. These metabolites are then conjugated and excreted.

The following diagram provides a simplified overview of the melatonin metabolic pathway.

Simplified Melatonin Metabolic Pathway.

By following the detailed protocol and understanding the biological context provided, researchers can confidently determine the analytical performance of 4-Hydroxymelatonin-d4 and effectively utilize it as an internal standard for the accurate quantification of its non-deuterated counterpart in various biological matrices. This will ultimately contribute to more precise and reliable findings in sleep research, pharmacology, and drug development.

Evaluating 4-Hydroxymelatonin-d4 for Regulated Bioanalysis: A Comparative Guide

For researchers, scientists, and drug development professionals navigating the rigorous landscape of regulated bioanalysis, the selection of an appropriate internal standard is a critical decision that directly influences data integrity and regulatory acceptance. This guide provides an objective comparison of 4-Hydroxymelatonin-d4's suitability as an internal standard, particularly for the quantification of melatonin (B1676174) and its metabolites, against other common alternatives. The evaluation is supported by experimental data from published literature, focusing on key performance metrics essential for method validation under regulatory guidelines such as those from the FDA and EMA.

In the realm of liquid chromatography-tandem mass spectrometry (LC-MS/MS) based bioanalysis, stable isotope-labeled internal standards (SIL-ISs) are considered the gold standard.[1] Their near-identical physicochemical properties to the analyte of interest ensure they effectively track the analyte through sample extraction, chromatography, and ionization, thereby compensating for variability and matrix effects.[1][2] 4-Hydroxymelatonin-d4, a deuterated analog of a key melatonin metabolite, falls into this preferred category of internal standards.

Performance Comparison of Deuterated Internal Standards

The following tables summarize the performance of these deuterated internal standards based on the validation data from Magliocco et al. (2021).[3]

Table 1: Linearity and Lower Limit of Quantification (LLOQ)

Analyte	Internal Standard	Calibration Range (pg/mL)	r²	LLOQ (pg/mL)
Melatonin	Melatonin-d4	7.5 - 500	> 0.99	7.5
6-Hydroxymelatonin (B16111)	6-Hydroxymelatonin-d4	375 - 25,000	> 0.99	375

Table 2: Accuracy and Precision

Analyte	Internal Standard	QC Level	Intraday Precision (RSD%)	Interday Precision (RSD%)	Intraday Accuracy (%)	Interday Accuracy (%)
Melatonin	Melatonin-d4	LLOQ	10.4	10.4	104.6	99.7
Low	3.4	4.8	92.4	96.5
Medium	4.9	6.1	96.8	97.4
High	4.0	6.5	99.2	99.1
6-Hydroxymelatonin	6-Hydroxymelatonin-d4	LLOQ	7.9	14.8	102.6	100.1
Low	4.2	6.1	94.0	97.2
Medium	4.9	7.2	98.4	98.6
High	5.5	8.0	99.8	99.7

Table 3: Extraction Recovery and Matrix Effect

Analyte	Internal Standard	QC Level	Extraction Recovery (%)	Matrix Effect (%)
Melatonin	Melatonin-d4	Low	98	109
High	94	100
6-Hydroxymelatonin	6-Hydroxymelatonin-d4	Low	102	100
High	99	101

The data demonstrates that the use of deuterated internal standards like Melatonin-d4 and 6-Hydroxymelatonin-d4 allows for the development of highly accurate, precise, and reliable bioanalytical methods. The excellent linearity, low LLOQs, and consistent accuracy and precision values are indicative of a robust method suitable for regulated bioanalysis. Furthermore, the extraction recoveries are high and consistent, and the matrix effects are minimal and well-compensated for by the internal standards.[3] Based on these results, 4-Hydroxymelatonin-d4 is expected to exhibit similarly excellent performance as an internal standard for the analysis of 4-hydroxymelatonin and other related melatonin metabolites.

Experimental Protocols

A detailed experimental protocol for the analysis of melatonin and its metabolites in urine, adapted from Magliocco et al. (2021), is provided below.[3] This protocol can be modified for the use of 4-Hydroxymelatonin-d4 for the analysis of 4-hydroxymelatonin.

Sample Preparation (Solid-Phase Extraction - SPE)

• Enzymatic Deconjugation: To 500 µL of urine sample, add 500 µL of acetate (B1210297) buffer (pH 5.0) and 20 µL of β-glucuronidase/arylsulfatase from Helix pomatia. Incubate at 37°C for 2 hours.

• Internal Standard Spiking: Add a working solution of the deuterated internal standard (e.g., 4-Hydroxymelatonin-d4) to each sample.

• SPE Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

• Sample Loading: Load the entire pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water.

• Elution: Elute the analytes with 1 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase starting condition.

LC-MS/MS Conditions

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A linear gradient from 5% to 95% B over 5 minutes.

• Flow Rate: 0.4 mL/min

• Injection Volume: 10 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions: Specific precursor and product ion transitions for the analyte and internal standard must be optimized. For example:

  • Melatonin: m/z 233.1 → 174.1

  • Melatonin-d4: m/z 237.1 → 178.1

  • 6-Hydroxymelatonin: m/z 249.1 → 190.1

  • 6-Hydroxymelatonin-d4: m/z 253.1 → 193.1

  • 4-Hydroxymelatonin and 4-Hydroxymelatonin-d4 would require similar optimization.

Mandatory Visualization

References

• 1. benchchem.com [benchchem.com]
• 2. biopharmaservices.com [biopharmaservices.com]
• 3. Simultaneous determination of melatonin and 6-hydroxymelatonin in human overnight urine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative analysis of different deuterated standards for melatonin research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of commonly used deuterated internal standards for the quantification of melatonin (B1676174) in various biological matrices. The selection of an appropriate internal standard is critical for achieving accurate and reproducible results in mass spectrometry-based bioanalysis. This document aims to assist researchers in choosing the most suitable deuterated melatonin standard for their specific research needs by presenting objective performance data, detailed experimental protocols, and relevant biological pathway information.

Introduction to Deuterated Standards in Melatonin Analysis

In quantitative bioanalysis using techniques like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), stable isotope-labeled internal standards (SIL-IS) are the gold standard. Deuterated standards, where one or more hydrogen atoms are replaced by deuterium, are chemically almost identical to the analyte of interest. This similarity ensures that the standard co-elutes with the analyte and experiences similar ionization efficiency and matrix effects, thereby providing reliable correction for variations during sample preparation and analysis. For melatonin research, several deuterated analogs are commercially available, with melatonin-d3, melatonin-d4 (B20853), and melatonin-d7 (B12419567) being the most frequently utilized.

Comparative Analysis of Deuterated Melatonin Standards

The choice of a deuterated standard can be influenced by factors such as the degree of deuteration, isotopic purity, stability, and cost. A higher degree of deuteration can be advantageous to minimize the potential for isotopic crosstalk with the unlabeled analyte. The following tables summarize key mass spectrometric parameters and performance characteristics for melatonin and its commonly used deuterated standards, compiled from various research publications.

Table 1: Mass Spectrometric Parameters for Melatonin and Deuterated Standards

Compound	Chemical Formula	Molecular Weight ( g/mol )	Precursor Ion (m/z) [M+H]⁺	Product Ion (m/z)	Collision Energy (eV)	Reference
Melatonin	C₁₃H₁₆N₂O₂	232.28	233.0 - 233.2	174.1 - 174.2	12 - 30	[1][2][3]
Melatonin-d3	C₁₃H₁₃D₃N₂O₂	235.30	236.0 - 236.2	174.1 - 174.2	12	[1][2]
Melatonin-d4	C₁₃H₁₂D₄N₂O₂	236.31	237.1 - 237.2	178.1 - 178.2	18	[4][5]
Melatonin-d7	C₁₃H₉D₇N₂O₂	239.33	240.0	178.3	Not Specified	[6]

Note: The exact m/z values and collision energies may vary slightly depending on the instrument and experimental conditions.

Table 2: Performance Characteristics of Analytical Methods Using Different Deuterated Standards

Internal Standard	Matrix	Extraction Method	LLOQ (pg/mL)	Recovery (%)	Accuracy (%)	Precision (%RSD)	Reference
Melatonin-d3	Human Plasma	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	[1][2]
Melatonin-d4	Human Plasma	Protein Precipitation	10	95	95 - 105	<10	[7]
Melatonin-d4	Bovine Follicular Fluid	Liquid-Liquid Extraction	10	80 - 108	>99.9 (Correlation)	<3.55	[7]
Melatonin-d7	Human Saliva	Dilution	3.9	Not Specified	100 - 105	<11	[6]

LLOQ: Lower Limit of Quantification; RSD: Relative Standard Deviation. Data is compiled from different studies and direct comparison should be made with caution.

Experimental Protocols

Detailed methodologies are crucial for replicating and building upon existing research. Below are representative protocols for sample preparation and LC-MS/MS analysis for melatonin quantification.

Protocol 1: Solid-Phase Extraction (SPE) for Melatonin in Human Plasma

This protocol is adapted from methodologies described for the analysis of melatonin in biological fluids.

• Sample Pre-treatment: To 1 mL of human plasma, add 50 µL of the deuterated internal standard working solution (e.g., melatonin-d4 at 100 ng/mL in methanol). Vortex for 30 seconds.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 2 mL of methanol (B129727) followed by 2 mL of deionized water.

• Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 2 mL of 10% methanol in water to remove interfering substances.

• Elution: Elute melatonin and the internal standard with 2 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of Melatonin

The following are typical LC-MS/MS parameters for the analysis of melatonin.

• Liquid Chromatography:

  • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 10% to 90% B over 5 minutes, followed by a 2-minute hold at 90% B, and a 3-minute re-equilibration at 10% B.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 40°C.

• Tandem Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: As specified in Table 1.

  • Source Temperature: 500°C.

  • Capillary Voltage: 3500 V.

Visualizing Key Pathways and Workflows

Diagrams created using Graphviz (DOT language) are provided below to illustrate the melatonin signaling pathway and a typical experimental workflow.

Melatonin Signaling Pathway

Melatonin primarily exerts its effects through two G-protein coupled receptors, MT1 and MT2.[8][9]

Caption: Melatonin receptor signaling cascade.

Experimental Workflow for Melatonin Quantification

The following diagram outlines a standard workflow for the analysis of melatonin in biological samples using a deuterated internal standard.

Caption: Bioanalytical workflow for melatonin.

Conclusion

The selection of a deuterated internal standard is a critical step in the development of robust and reliable bioanalytical methods for melatonin quantification. Melatonin-d3, -d4, and -d7 have all been successfully employed in LC-MS/MS assays. While melatonin-d4 is widely documented with comprehensive performance data, melatonin-d7 offers a higher degree of deuteration, potentially minimizing isotopic overlap. The choice of standard should be guided by the specific requirements of the assay, including the desired level of sensitivity and the complexity of the biological matrix. The experimental protocols and pathway diagrams provided in this guide serve as a valuable resource for researchers initiating or refining their melatonin analysis methodologies.

References

• 1. Synthesis of internal labeled standards of melatonin and its metabolite N1-acetyl-N2-formyl-5-methoxykynuramine for their quantification using an on-line liquid chromatography-electrospray tandem mass spectrometry system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Measurement of melatonin in body fluids: Standards, protocols and procedures - PMC [pmc.ncbi.nlm.nih.gov]
• 3. KoreaMed Synapse [synapse.koreamed.org]
• 4. caymanchem.com [caymanchem.com]
• 5. Melatonin binds with high affinity and specificity to beta‐amyloid: LC‐MS provides insight into Alzheimer’s disease treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Melatonin-Measurement Methods and the Factors Modifying the Results. A Systematic Review of the Literature - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Melatonin receptors: molecular pharmacology and signalling in the context of system bias - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Melatonin receptor structure and signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 4-Hydroxymelatonin-d4: A Comprehensive Guide

Key Safety and Disposal Information

Based on available Safety Data Sheets (SDS) for 4-Hydroxymelatonin and Melatonin (B1676174), these compounds are generally not classified as hazardous substances. However, due to their physiological activity, they should be handled with care. The following table summarizes key information relevant to the safe disposal of 4-Hydroxymelatonin-d4.

Characteristic	Information	Source
Hazard Classification	Not typically classified as a hazardous substance. However, it is a physiologically active compound and should be handled with the care required for hazardous materials.	General SDS for Melatonin and related compounds
Personal Protective Equipment (PPE)	Safety glasses, chemical-resistant gloves, and a lab coat should be worn.	General laboratory safety guidelines
Primary Disposal Route	Engage a licensed professional waste disposal service to dispose of this material.	General SDS for Melatonin and related compounds
Regulatory Compliance	Disposal must be in accordance with all applicable federal, state, and local environmental regulations.	General SDS for Melatonin and related compounds

Operational and Disposal Plan for 4-Hydroxymelatonin-d4

This step-by-step guide provides a clear procedure for the safe disposal of 4-Hydroxymelatonin-d4 in a laboratory setting.

1. Initial Assessment and Preparation:

• Review Institutional Policies: Before beginning any disposal process, consult your institution's specific guidelines for chemical waste disposal.

• Gather Materials: Ensure you have the necessary PPE (lab coat, safety glasses, chemical-resistant gloves) and appropriate waste containers.

• Labeling: Prepare a hazardous waste label for the container. The label should clearly identify the contents as "4-Hydroxymelatonin-d4" and include any other information required by your institution.

2. Waste Collection:

• Solid Waste:

  • Carefully sweep up any solid 4-Hydroxymelatonin-d4 with a brush and dustpan. Avoid generating dust.

  • Place the collected solid into a clearly labeled, sealed container suitable for chemical waste.

• Liquid Waste (Solutions):

  • If the 4-Hydroxymelatonin-d4 is in a solution, do not pour it down the drain.

  • Pour the solution into a designated, sealed, and clearly labeled waste container.

• Contaminated Materials:

  • Any materials used in handling the compound (e.g., weighing paper, pipette tips, gloves) should be considered contaminated.

  • Place all contaminated materials into the designated solid waste container for 4-Hydroxymelatonin-d4.

3. Storage Pending Disposal:

• Secure Storage: Store the sealed waste container in a designated, secure area for chemical waste, away from incompatible materials.

• Follow Institutional Procedures: Adhere to your institution's protocols for the temporary storage of chemical waste, including any specific temperature or ventilation requirements.

4. Final Disposal:

• Contact Waste Management: Arrange for the collection of the waste container by your institution's licensed hazardous waste disposal contractor.

• Documentation: Complete all necessary paperwork for the waste disposal, ensuring accurate identification of the material.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-Hydroxymelatonin-d4.

Caption: Disposal workflow for 4-Hydroxymelatonin-d4.

By following these procedures, researchers and laboratory personnel can ensure the safe and compliant disposal of 4-Hydroxymelatonin-d4, contributing to a secure and environmentally responsible research environment.

Personal protective equipment for handling 4-Hydroxymelatonin-d4

Essential Safety and Handling Guide for 4-Hydroxymelatonin-d4

For Research Use Only. Not for Personal or Veterinary Use.

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling 4-Hydroxymelatonin-d4. Given that the toxicological properties of this compound have not been thoroughly investigated, it should be handled with the care required for hazardous materials.

Hazard Identification and Precautionary Measures

4-Hydroxymelatonin-d4 is the deuterated analog of 4-Hydroxymelatonin, a metabolite of Melatonin.[1] While specific hazard data is limited, it is prudent to treat this compound as a potentially bioactive substance of unknown potency.[2] Deuterated compounds themselves are generally non-radioactive and considered safe for laboratory use.[3] However, the primary concern lies with the pharmacological activity of the parent compound.

General Precautions:

• Avoid contact with eyes, skin, and clothing.[4]

• Avoid inhalation of dust.

• Avoid ingestion and inhalation.[4]

• Handle in accordance with good industrial hygiene and safety practices.[4]

Personal Protective Equipment (PPE)

A comprehensive hazard assessment of your specific laboratory operations is necessary to determine the appropriate PPE.[5][6] The following table summarizes the minimum recommended PPE for handling 4-Hydroxymelatonin-d4.

PPE Category	Minimum Requirement	Recommended for	Rationale
Eye and Face Protection	Safety glasses with side-shields	All handling procedures	Protects against flying particles and minor splashes.[5]
Chemical safety goggles	Preparing solutions, handling liquids	Provides protection against liquid splashes and chemical vapors.[5]
Face shield (in addition to goggles)	High-risk of splashing (e.g., large volumes, heating)	Offers full-face protection from splashes.[5][7]
Hand Protection	Disposable nitrile gloves	Incidental contact	Provides a barrier against skin contact.[5][7] Immediately remove and wash hands after contact.[5]
Double-gloving or Silver Shield gloves under nitrile gloves	Procedures with higher risk of exposure	Offers additional protection.[5]
Body Protection	Laboratory coat	All handling procedures	Protects skin and clothing from spills and splashes.[5][7][8]
Chemical-resistant apron	Handling large quantities or when there is a significant splash risk	Provides an additional layer of protection for the torso.[8]
Respiratory Protection	Not generally required if handled in a fume hood
NIOSH/MSHA approved respirator (e.g., N95, half-mask)	If working outside a fume hood or if dust/aerosol generation is likely	Necessary when engineering controls are insufficient to control exposure.[4][7]
Foot Protection	Closed-toe shoes	All laboratory work	Protects feet from spills and dropped objects.[5][7]

Handling and Storage

Operational Plan:

• Engineering Controls: All handling of 4-Hydroxymelatonin-d4, especially weighing and preparing solutions, should be conducted in a certified chemical fume hood to minimize inhalation exposure.[9][10]

• Personal Practices:

  • Wash hands thoroughly after handling.

  • Do not eat, drink, or smoke in the laboratory.

  • Keep containers tightly closed when not in use.[4][10]

• Deuterated Compound Integrity: 4-Hydroxymelatonin-d4 is susceptible to isotopic exchange with atmospheric moisture.[11] To maintain its isotopic purity:

  • Handle and store under a dry, inert atmosphere such as nitrogen or argon.[11][12]

  • Use anhydrous, deuterated solvents for preparing solutions.[12]

Storage Plan:

• Temperature: Store at reduced temperatures as recommended by the supplier to minimize degradation.[11]

• Atmosphere: Keep in a tightly sealed container, preferably within a desiccator, to protect from moisture.[11][12]

• Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[4]

Emergency Procedures

Emergency Situation	Procedure
Inhalation	Move the person to fresh air. If breathing is difficult, provide artificial respiration. Seek medical attention if symptoms persist.[2][4]
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[2][4]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[2]
Ingestion	Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[2]
Spill	Evacuate the area. Wear appropriate PPE. For small spills, sweep up the solid material, avoiding dust generation, and place it in a suitable, closed container for disposal.[4] Clean the spill area thoroughly.

Disposal Plan

• Chemical Waste: Dispose of 4-Hydroxymelatonin-d4 and any contaminated materials as hazardous chemical waste.

• Containers: Do not reuse empty containers. Handle uncleaned containers as you would the product itself.

• Regulations: All disposal must be in accordance with federal, state, and local regulations.[2] Contact your institution's environmental health and safety department for specific guidance.

Visualized Workflow and Logic

The following diagrams illustrate the key decision-making and operational workflows for safely handling 4-Hydroxymelatonin-d4.

References

• 1. clearsynth.com [clearsynth.com]
• 2. cleanchemlab.com [cleanchemlab.com]
• 3. Deuterated Compounds [simsonpharma.com]
• 4. fishersci.com [fishersci.com]
• 5. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 6. 3.1 Laboratory Responsibilities for Personal Protective Equipment | Environment, Health and Safety [ehs.cornell.edu]
• 7. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 8. research.arizona.edu [research.arizona.edu]
• 9. Personal Protective Equipment (PPE) in Laboratories | UW Environmental Health & Safety [ehs.washington.edu]
• 10. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]